(4-cyanophenyl)urea

• CAS: 86065-51-2

Core Science & Biosynthesis

An In-depth Technical Guide to (4-Cyanophenyl)urea: Structure, Properties, and Synthetic Strategies for Drug Development

Introduction

In the landscape of modern medicinal chemistry, certain molecular scaffolds consistently reappear, demonstrating a remarkable capacity to interact with a diverse range of biological targets. The (4-cyanophenyl)urea moiety has unequivocally earned its place among these "privileged structures".[1] Particularly prominent in the design of potent kinase inhibitors, this scaffold serves as a cornerstone for numerous therapeutic agents in oncology and other disease areas.[1][2] The inherent chemical characteristics of the urea functional group—specifically its ability to form robust, dual hydrogen-bond interactions—make it an ideal anchor for binding within the hinge regions of protein kinases.[1][3]

This technical guide provides a comprehensive exploration of (4-cyanophenyl)urea, tailored for researchers, medicinal chemists, and drug development professionals. Moving beyond a simple recitation of facts, we will delve into the causality behind its structural features, provide field-proven synthetic protocols, and outline the analytical workflows required for its unambiguous characterization. The objective is to equip scientists with the foundational knowledge and practical insights necessary to effectively utilize this powerful building block in the rational design of next-generation therapeutics.

Molecular Structure and Physicochemical Properties

A thorough understanding of a molecule's structure and inherent properties is the bedrock of rational drug design. These features dictate its reactivity, solubility, and, most importantly, its ability to interact with biological targets.

Structural Analysis

(4-Cyanophenyl)urea, with the molecular formula C₈H₇N₃O, is an aromatic urea derivative.[4] Its structure is characterized by three key components:

• The Urea Moiety (-NH-C(=O)-NH-): This central functional group is the primary driver of the scaffold's biological activity. The urea molecule is planar in its solid crystalline state.[5] The two N-H groups act as potent hydrogen bond donors, while the carbonyl oxygen is a hydrogen bond acceptor. This arrangement is perfectly suited to form bidentate hydrogen bonds with the backbone of the kinase hinge region, a common binding motif for Type II kinase inhibitors.[1]

• The Phenyl Ring: This aromatic linker provides a rigid scaffold, correctly positioning the urea and cyano groups for optimal target interaction.

• The Para-Cyano Group (-C≡N): Located at the 4-position of the phenyl ring, the cyano group is a strong electron-withdrawing group and a weak hydrogen bond acceptor. It often occupies a specific hydrophobic pocket within the kinase active site, contributing to binding affinity and selectivity.[1]

The interplay between these three components creates a molecule with a distinct electronic and steric profile, optimized for kinase inhibition.

Caption: Chemical structure of (4-cyanophenyl)urea.

Physicochemical Data Summary

The following table summarizes key quantitative properties of (4-cyanophenyl)urea. These parameters are critical for predicting its behavior in both chemical reactions and biological systems.

Property	Value	Source
CAS Number	86065-51-2	[4]
Molecular Formula	C₈H₇N₃O	[4][6]
Molecular Weight	161.16 g/mol	[4]
Monoisotopic Mass	161.05891 Da	[6]
Predicted XlogP	0.8	[6]
Physical Form	Solid	[7]
Solubility	Soluble in polar organic solvents (e.g., DMSO)	[8][9]
Predicted pKa (Acidic)	13.37 ± 0.70 (for a related structure)	[10]

Spectroscopic and Spectrometric Characterization

Unambiguous structural confirmation is a non-negotiable tenet of chemical research. A combination of spectroscopic techniques provides a self-validating system to confirm the identity and purity of synthesized (4-cyanophenyl)urea.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the carbon-hydrogen framework of the molecule.

• ¹H NMR (300 MHz, DMSO-d₆): The proton NMR spectrum is expected to show distinct signals. Protons on the phenyl ring typically appear as two doublets in the aromatic region (δ 7.5-7.8 ppm) due to the para-substitution pattern. The two sets of N-H protons from the urea moiety will appear as separate signals, often broadened, with one being a singlet around δ 9.0 ppm and the other a singlet around δ 6.1 ppm.[7]

• ¹³C NMR (300 MHz, DMSO-d₆): The carbon spectrum will confirm the presence of all eight unique carbon atoms. Key signals include the urea carbonyl carbon (C=O) around δ 155 ppm, the carbon of the nitrile group (C≡N) around δ 119 ppm, and the aromatic carbons between δ 117-145 ppm.[7]

Infrared (IR) Spectroscopy

IR spectroscopy is an invaluable tool for the rapid confirmation of key functional groups. The spectrum of (4-cyanophenyl)urea will be dominated by characteristic stretching vibrations.

• N-H Stretch: A broad signal or a set of signals in the 3100-3500 cm⁻¹ region, indicative of the urea N-H bonds.[11]

• C≡N Stretch: A sharp, intense peak around 2220-2260 cm⁻¹, which is highly diagnostic for the nitrile functional group.[11]

• C=O Stretch: A very strong, sharp absorption in the 1630-1680 cm⁻¹ range, corresponding to the urea carbonyl group.[11]

Expert Insight: The absence of a strong, sharp peak around 2100-2200 cm⁻¹ from an isocyanate precursor is a key indicator of a completed reaction.

Mass Spectrometry (MS)

Mass spectrometry confirms the molecular weight and elemental composition of the compound.

• High-Resolution Mass Spectrometry (HRMS): Using a technique like electrospray ionization (ESI), HRMS provides a highly accurate mass measurement. For (4-cyanophenyl)urea, the expected protonated molecular ion [M+H]⁺ would have an m/z of 162.06619.[6] Confirmation of this value to within 5 ppm of the theoretical mass provides strong evidence for the correct elemental formula, C₈H₇N₃O.

Synthesis and Purification Protocols

The synthesis of aryl ureas is a well-established transformation in organic chemistry. However, selecting a method that is efficient, scalable, and aligns with modern safety and environmental standards is paramount.

Rationale for Synthetic Route Selection

While the reaction of 4-cyanophenyl isocyanate with ammonia is a direct route, isocyanates are often hazardous and require careful handling.[12][13][14] A more practical and "green" alternative is the reaction of an amine with a stable, non-volatile cyanate salt in an aqueous medium. This approach avoids hazardous reagents and often simplifies product isolation.[7] We will detail a protocol based on the nucleophilic addition of 4-aminobenzonitrile to potassium isocyanate in water.[7]

Detailed Experimental Protocol: Synthesis from 4-Aminobenzonitrile

This protocol is adapted from a reported, environmentally friendly procedure.[7]

Reagents and Equipment:

• 4-Aminobenzonitrile

• Potassium isocyanate (KOCN)

• Deionized water

• Round-bottom flask with magnetic stirrer and reflux condenser

• Heating mantle

• Büchner funnel and filter paper

Step-by-Step Methodology:

• Dissolution: In a round-bottom flask, dissolve 4-aminobenzonitrile (1.0 eq) in deionized water.

• Addition of Isocyanate: Add potassium isocyanate (1.5 eq) to the solution at room temperature with vigorous stirring.

• Reaction: Heat the reaction mixture to 80-90 °C and maintain for 4-6 hours. The progress can be monitored by Thin Layer Chromatography (TLC) until the starting amine is consumed.

  • Rationale: Heating accelerates the nucleophilic attack of the amine onto the isocyanate generated in situ from the salt. Water serves as a safe and environmentally benign solvent.

• Precipitation: Cool the reaction mixture to room temperature, and then further cool in an ice bath for 30 minutes. The product, (4-cyanophenyl)urea, will precipitate out of the solution as a solid.

  • Rationale: The product has significantly lower solubility in cold water compared to the starting materials and inorganic byproducts, enabling straightforward isolation.

• Isolation: Collect the solid product by vacuum filtration using a Büchner funnel.

• Washing: Wash the collected solid generously with cold deionized water to remove any remaining salts, followed by a small amount of cold diethyl ether to aid in drying.

• Drying: Dry the purified product under vacuum to yield (4-cyanophenyl)urea as a solid. The product can be further purified by recrystallization from an ethanol/water mixture if necessary.

Workflow for Synthesis and Characterization

A robust experimental plan integrates synthesis with rigorous analytical confirmation. This self-validating workflow ensures the material produced is of the required identity and purity for subsequent use in drug discovery assays.

Caption: Experimental workflow for synthesis and characterization.

Relevance in Drug Discovery

The true value of (4-cyanophenyl)urea lies in its application as a pharmacophore for developing targeted therapies.

The (4-Cyanophenyl)urea Scaffold as a Kinase Inhibitor

As previously mentioned, the diaryl urea scaffold is a hallmark of many kinase inhibitors.[1] The molecule orients itself within the ATP-binding pocket of a target kinase:

• The urea N-H groups form critical hydrogen bonds with the "hinge region" of the kinase, an area that connects the N- and C-lobes of the enzyme. This interaction is a primary anchor for the inhibitor.

• The (4-cyanophenyl) group typically extends into a hydrophobic region of the active site, often termed the "back pocket".

• The other side of the urea (unsubstituted in this parent compound) is the primary vector for chemical modification. Attaching various substituted aryl or heteroaryl groups at this position allows chemists to fine-tune potency, selectivity against different kinases, and the pharmacokinetic properties of the drug candidate.

Example Signaling Pathway: The RAF/MEK/ERK Cascade

The RAF/MEK/ERK pathway is a central signaling cascade that regulates cell growth, proliferation, and survival.[1] Its dysregulation is a common feature in many human cancers, making it a prime target for therapeutic intervention. Several approved kinase inhibitors that target this pathway, such as Sorafenib, incorporate a diaryl urea structure. They function by inhibiting key kinases in this pathway, such as B-RAF, thereby blocking downstream signaling and inhibiting tumor growth.[1]

Caption: Inhibition of the RAF/MEK/ERK pathway.

Conclusion

(4-Cyanophenyl)urea is far more than a simple organic molecule; it is a strategically designed building block that embodies key principles of modern medicinal chemistry. Its structure is a masterful combination of a potent hydrogen-bonding anchor and a tunable aromatic system, making it an exceptionally valuable starting point for the development of targeted therapeutics, particularly kinase inhibitors. By understanding its fundamental chemical properties, employing robust and safe synthetic methods, and utilizing a comprehensive analytical workflow, researchers can confidently leverage the power of this scaffold to engineer the next generation of precision medicines.

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(4-Cyanophenyl)urea Compounds: A Technical Guide to Their Mechanism of Action in Biological Systems

Introduction

The (4-cyanophenyl)urea scaffold has emerged as a privileged structure in modern medicinal chemistry, demonstrating a remarkable versatility in targeting a range of biological macromolecules. Initially rising to prominence as potent inhibitors of soluble epoxide hydrolase (sEH), these compounds have since been identified as modulators of other key enzymatic players in cellular signaling, including receptor tyrosine kinases and histone-modifying enzymes. This guide provides an in-depth exploration of the molecular mechanisms underpinning the biological activities of (4-cyanophenyl)urea derivatives, offering researchers, scientists, and drug development professionals a comprehensive technical resource. We will delve into the primary signaling pathways affected, elucidate the structure-activity relationships that govern potency and selectivity, and provide detailed experimental protocols for their characterization.

Primary Mechanism of Action: Inhibition of Soluble Epoxide Hydrolase (sEH)

The most extensively characterized mechanism of action for (4-cyanophenyl)urea derivatives is the inhibition of soluble epoxide hydrolase (sEH), a cytosolic enzyme pivotal in the metabolism of endogenous signaling lipids.[1][2]

The sEH Pathway and its Physiological Significance

Soluble epoxide hydrolase is a key enzyme in the arachidonic acid cascade. It catalyzes the hydrolysis of epoxyeicosatrienoic acids (EETs), which are anti-inflammatory, vasodilatory, and analgesic lipid mediators, to their less active corresponding dihydroxyeicosatrienoic acids (DHETs).[1] By inhibiting sEH, (4-cyanophenyl)urea compounds prevent the degradation of EETs, thereby potentiating their beneficial effects. This mechanism is central to the therapeutic potential of sEH inhibitors in a variety of pathological conditions, including hypertension, inflammation, and neuropathic pain.

The signaling cascade influenced by sEH inhibition is depicted in the following diagram:

Caption: The Soluble Epoxide Hydrolase (sEH) Signaling Pathway.

Molecular Interactions and Structure-Activity Relationship (SAR)

The inhibitory activity of (4-cyanophenyl)urea derivatives against sEH is governed by specific molecular interactions within the enzyme's active site. The urea moiety is crucial for binding, forming hydrogen bonds with key amino acid residues. The 4-cyanophenyl group often occupies a hydrophobic pocket, and substitutions on this ring, as well as the other urea substituent, significantly impact potency.

The following table summarizes the in vitro inhibitory activity (IC50) of a selection of (4-cyanophenyl)urea derivatives against human sEH, highlighting key structure-activity relationships.

Compound ID	R1 Group	R2 Group	IC50 (nM) for human sEH	Reference
1	4-cyanophenyl	Adamantan-1-yl	2.94	[3]
2	4-cyanophenyl	4-(trifluoromethoxy)phenyl	1.21	[3]
3	4-cyanophenyl	4-methoxyphenyl	1.69	[3]
4	4-cyanophenyl	3-(trifluoromethoxy)phenyl	38.7	[3]
5	4-cyanophenyl	1-(1-propionylpiperidin-4-yl)	~13	[1]
6	4-cyanophenyl	Benzyl	~200	[4]

Analysis of Structure-Activity Relationships:

• Urea Moiety: The central urea pharmacophore is essential for potent sEH inhibition.

• 4-Cyanophenyl Group: The cyano substitution is a common feature in potent inhibitors, likely contributing to favorable interactions within the active site.

• Hydrophobic Substituents: The presence of bulky, hydrophobic groups on the second urea nitrogen, such as an adamantyl or a substituted phenyl ring, generally leads to high inhibitory potency.[3]

• Substitution Position: The position of substituents on the second phenyl ring can dramatically affect activity. For instance, a para-trifluoromethoxy group (Compound 2) is significantly more potent than a meta-trifluoromethoxy group (Compound 4).[3]

Secondary Mechanisms of Action: Beyond sEH Inhibition

While sEH inhibition is the most prominent mechanism, (4-cyanophenyl)urea derivatives have demonstrated activity against other important biological targets. This polypharmacology can contribute to their overall biological profile and presents opportunities for the development of multi-targeting agents.

Inhibition of Receptor Tyrosine Kinases (RTKs)

Several (4-cyanophenyl)urea-containing compounds have been identified as inhibitors of receptor tyrosine kinases, which are crucial regulators of cell proliferation, differentiation, and survival.[5] For example, N-phenyl-N'-[4-(pyrimidin-4-ylamino)phenyl]urea derivatives have been shown to selectively target members of the class III RTK family.[6][7] This inhibitory activity is typically achieved by competing with ATP for binding to the kinase domain, thereby blocking downstream signaling pathways involved in cancer progression.

Inhibition of Lysine-Specific Demethylase 1 (LSD1)

More recently, (4-cyanophenyl)glycine derivatives, which share structural similarities with (4-cyanophenyl)ureas, have been developed as reversible inhibitors of Lysine-Specific Demethylase 1 (LSD1).[8] LSD1 is a histone demethylase that plays a critical role in the regulation of gene expression and is a promising target in oncology.[9][10] Inhibition of LSD1 by these compounds can induce the differentiation of cancer cells.[8]

Experimental Protocols for Characterization

The following section provides detailed methodologies for the synthesis and biological evaluation of (4-cyanophenyl)urea derivatives.

Synthesis of 1-(4-Cyanophenyl)-3-substituted Ureas

A common and efficient method for the synthesis of N-substituted ureas involves the reaction of an amine with an isocyanate.[11] The following is a general procedure for the synthesis of 1-(4-cyanophenyl)-3-substituted ureas.

Materials and Reagents:

• 4-aminobenzonitrile

• Substituted isocyanate (e.g., adamantyl isocyanate, 4-(trifluoromethoxy)phenyl isocyanate)

• Anhydrous solvent (e.g., dichloromethane, tetrahydrofuran)

• Stir plate and magnetic stir bar

• Round-bottom flask

• Apparatus for filtration (e.g., Büchner funnel, filter paper)

• Rotary evaporator

Step-by-Step Protocol:

• In a clean, dry round-bottom flask, dissolve 1.0 equivalent of 4-aminobenzonitrile in a minimal amount of anhydrous solvent.

• To this solution, add 1.05 equivalents of the desired substituted isocyanate dropwise at room temperature with continuous stirring.

• Allow the reaction to stir at room temperature for 2-4 hours, monitoring the progress by thin-layer chromatography (TLC).

• Upon completion of the reaction, the product often precipitates out of the solution. If not, the solvent can be partially removed under reduced pressure to induce precipitation.

• Collect the solid product by vacuum filtration and wash with a small amount of cold solvent to remove any unreacted starting materials.

• Dry the product under vacuum to obtain the purified 1-(4-cyanophenyl)-3-substituted urea.

• Characterize the final product by NMR spectroscopy and mass spectrometry to confirm its identity and purity.

The following diagram illustrates a typical synthetic workflow:

Caption: A generalized workflow for the synthesis of (4-cyanophenyl)urea derivatives.

In Vitro Soluble Epoxide Hydrolase (sEH) Inhibition Assay

This protocol describes a fluorescence-based assay to determine the in vitro inhibitory potency (IC50) of (4-cyanophenyl)urea compounds against sEH.[12]

Materials and Reagents:

• Recombinant human sEH

• sEH assay buffer

• Fluorescent sEH substrate (e.g., PHOME)

• Test compounds dissolved in DMSO

• Positive control inhibitor (e.g., AUDA)

• 96-well black microplate

• Fluorescence microplate reader

Step-by-Step Protocol:

• Compound Preparation: Prepare a serial dilution of the test compounds in DMSO. Further dilute these solutions in sEH assay buffer to the desired final concentrations.

• Enzyme Preparation: Dilute the recombinant human sEH in sEH assay buffer to the working concentration.

• Assay Setup: In a 96-well black microplate, add the following to each well:

  • sEH assay buffer (for blank wells)

  • Diluted test compound or vehicle (DMSO)

  • Diluted sEH enzyme solution

• Pre-incubation: Gently mix the contents of the plate and pre-incubate at room temperature for 10-15 minutes to allow the inhibitor to bind to the enzyme.

• Reaction Initiation: Add the fluorescent sEH substrate to all wells to initiate the enzymatic reaction.

• Incubation: Incubate the plate at 37°C for 30-60 minutes, protected from light.

• Fluorescence Measurement: Measure the fluorescence intensity at the appropriate excitation and emission wavelengths for the chosen substrate.

• Data Analysis:

  • Subtract the background fluorescence (blank wells) from all readings.

  • Calculate the percent inhibition for each compound concentration relative to the vehicle control.

  • Plot the percent inhibition against the logarithm of the compound concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

Cell-Based Assay for sEH Activity

This protocol outlines a method to assess the activity of sEH inhibitors in a cellular context.[13]

Materials and Reagents:

• Human liver cell line (e.g., HepG2 or Huh-7)

• Cell culture medium and supplements

• Test compounds dissolved in a vehicle compatible with cell culture (e.g., DMSO)

• Cell-permeable fluorescent sEH substrate (e.g., Epoxy Fluor 7)

• 96-well clear-bottom black microplate

• Fluorescence microplate reader

Step-by-Step Protocol:

• Cell Seeding: Seed the human liver cells in a 96-well clear-bottom black microplate at an appropriate density and allow them to adhere and grow overnight.

• Compound Treatment: Treat the cells with various concentrations of the test compounds or vehicle control for a predetermined period (e.g., 1-2 hours).

• Substrate Loading: Add the cell-permeable fluorescent sEH substrate to each well and incubate for a time sufficient for substrate uptake and conversion.

• Fluorescence Measurement: Measure the fluorescence intensity using a microplate reader at the appropriate excitation and emission wavelengths.

• Data Analysis:

  • Normalize the fluorescence readings to cell viability if necessary (e.g., using a parallel MTT or PrestoBlue assay).

  • Calculate the percent inhibition of cellular sEH activity for each compound concentration relative to the vehicle-treated cells.

  • Determine the EC50 value by plotting the percent inhibition against the logarithm of the compound concentration.

Conclusion

(4-Cyanophenyl)urea derivatives represent a versatile and potent class of enzyme inhibitors with significant therapeutic potential. Their primary mechanism of action through the inhibition of soluble epoxide hydrolase is well-established and offers a promising strategy for the treatment of inflammatory and cardiovascular diseases. Furthermore, the emerging evidence of their activity against other key cellular targets, such as receptor tyrosine kinases and histone demethylases, opens up new avenues for the development of novel therapeutics, particularly in the field of oncology. The experimental protocols and structure-activity relationship data presented in this guide provide a solid foundation for researchers to design and evaluate the next generation of (4-cyanophenyl)urea-based drug candidates.

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Spectroscopic Characterization of (4-cyanophenyl)urea: A Technical Guide

Introduction

(4-cyanophenyl)urea, with the molecular formula C₈H₇N₃O and a molecular weight of 161.16 g/mol , is a member of the substituted phenylurea class of compounds.[1] This class is of significant interest to researchers in drug discovery and materials science due to the diverse biological activities and structural properties exhibited by its members. A thorough understanding of the molecular structure is paramount for elucidating structure-activity relationships and for quality control in synthetic processes. Spectroscopic techniques such as Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS) are indispensable tools for the unambiguous structural confirmation and purity assessment of such compounds.

This technical guide provides an in-depth analysis of the expected spectroscopic data for (4-cyanophenyl)urea. The subsequent sections will detail the theoretical basis for the spectral features, present predicted data based on analogous compounds, and outline the experimental protocols for acquiring such data. This document is intended to serve as a valuable resource for researchers, scientists, and drug development professionals engaged in the synthesis and characterization of novel small molecules.

Molecular Structure and Key Features

A clear visualization of the molecular structure is fundamental to interpreting its spectroscopic data.

Figure 1: Chemical structure of (4-cyanophenyl)urea.

I. Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful technique for elucidating the carbon-hydrogen framework of a molecule. For (4-cyanophenyl)urea, both ¹H and ¹³C NMR are crucial for structural confirmation.

A. Experimental Protocol: NMR Data Acquisition

A standardized protocol is essential for obtaining high-quality and reproducible NMR spectra.

1. Sample Preparation:

• Accurately weigh 5-10 mg of (4-cyanophenyl)urea.

• Dissolve the sample in 0.6-0.7 mL of a suitable deuterated solvent, such as dimethyl sulfoxide-d₆ (DMSO-d₆). DMSO-d₆ is often a good choice for urea-containing compounds due to its ability to dissolve a wide range of organic molecules and to slow down the exchange of labile protons (e.g., -NH and -NH₂), which often allows for their observation in the ¹H NMR spectrum.

• Vortex the sample at room temperature until the solid is completely dissolved. Gentle heating may be applied if necessary, but caution should be exercised to avoid degradation.

2. ¹H NMR Spectroscopy Parameters:

• Number of Scans: 16 to 64 scans are generally sufficient, depending on the sample concentration.

• Spectral Width: A spectral width of -2 to 12 ppm is appropriate for most organic molecules.

• Acquisition Time: An acquisition time of 3-4 seconds ensures good resolution.

• Relaxation Delay: A relaxation delay of 1-2 seconds is recommended.

• Temperature: Spectra are typically recorded at room temperature (e.g., 298 K).

3. ¹³C NMR Spectroscopy Parameters:

• Number of Scans: Due to the low natural abundance of ¹³C, a larger number of scans (e.g., 1024 or more) is typically required to achieve an adequate signal-to-noise ratio.

• Spectral Width: A spectral width of 0 to 220 ppm is standard for most organic compounds.

• Acquisition Time: An acquisition time of 1-2 seconds is common.

• Relaxation Delay: A relaxation delay of 2-5 seconds is recommended to ensure proper relaxation of all carbon nuclei.

B. Predicted ¹H NMR Spectral Data

The predicted ¹H NMR spectrum of (4-cyanophenyl)urea in DMSO-d₆ is summarized in Table 1. The chemical shifts are influenced by the electronic environment of each proton.

Table 1: Predicted ¹H NMR Data for (4-cyanophenyl)urea in DMSO-d₆

Chemical Shift (ppm)	Multiplicity	Integration	Assignment
~9.0 - 9.5	Singlet	1H	Ar-NH
~7.6 - 7.8	Doublet	2H	Aromatic CH (ortho to CN)
~7.5 - 7.7	Doublet	2H	Aromatic CH (ortho to NH)
~6.0 - 6.5	Broad Singlet	2H	-NH₂

Interpretation of the ¹H NMR Spectrum:

• The protons of the primary amide (-NH₂) are expected to appear as a broad singlet in the downfield region due to hydrogen bonding and exchange with residual water in the solvent.

• The proton of the secondary amide (Ar-NH) will also be in the downfield region, likely as a sharp singlet.

• The aromatic protons will exhibit a characteristic AA'BB' system, appearing as two doublets. The protons ortho to the electron-withdrawing cyano group will be deshielded and appear at a higher chemical shift compared to the protons ortho to the urea moiety.

C. Predicted ¹³C NMR Spectral Data

The predicted ¹³C NMR spectrum of (4-cyanophenyl)urea in DMSO-d₆ is presented in Table 2.

Table 2: Predicted ¹³C NMR Data for (4-cyanophenyl)urea in DMSO-d₆

Chemical Shift (ppm)	Assignment
~155	C=O (urea)
~145	Aromatic C (ipso to NH)
~133	Aromatic CH (ortho to CN)
~119	Aromatic CH (ortho to NH)
~118	-C≡N
~105	Aromatic C (ipso to CN)

Interpretation of the ¹³C NMR Spectrum:

• The carbonyl carbon of the urea group is expected to be the most downfield signal due to the strong deshielding effect of the adjacent oxygen and nitrogen atoms.

• The aromatic carbons will have distinct chemical shifts based on their substitution. The carbon attached to the nitrogen of the urea (ipso to NH) will be downfield. The carbon attached to the cyano group (ipso to CN) will be relatively upfield.

• The cyano carbon itself will have a characteristic chemical shift in the aromatic region.

II. Infrared (IR) Spectroscopy

IR spectroscopy is a valuable tool for identifying the functional groups present in a molecule.

A. Experimental Protocol: IR Data Acquisition

• Sample Preparation: For a solid sample like (4-cyanophenyl)urea, the KBr pellet method is commonly employed. A small amount of the sample is ground with dry potassium bromide (KBr) powder and pressed into a thin, transparent disk.

• Data Acquisition: The IR spectrum is typically recorded over the range of 4000-400 cm⁻¹. A background spectrum of the KBr pellet is recorded first and subtracted from the sample spectrum.

B. Predicted IR Spectral Data

The characteristic IR absorption bands for (4-cyanophenyl)urea are summarized in Table 3.

Table 3: Predicted IR Absorption Bands for (4-cyanophenyl)urea

Wavenumber (cm⁻¹)	Intensity	Assignment
3450 - 3300	Medium-Strong	N-H stretching (asymmetric and symmetric) of -NH₂ and Ar-NH
2230 - 2210	Strong, Sharp	C≡N stretching
1680 - 1650	Strong	C=O stretching (Amide I band)
1620 - 1580	Medium	N-H bending
1600 - 1450	Medium-Weak	C=C stretching (aromatic)
1350 - 1200	Medium	C-N stretching

Interpretation of the IR Spectrum:

• The N-H stretching region will likely show multiple bands corresponding to the symmetric and asymmetric stretches of the primary amine and the stretching of the secondary amine.

• A strong and sharp absorption around 2220 cm⁻¹ is a definitive indicator of the nitrile (C≡N) functional group.

• The strong carbonyl (C=O) absorption of the urea moiety, often referred to as the Amide I band, is expected in the 1680-1650 cm⁻¹ region.

• The presence of N-H bending and aromatic C=C stretching vibrations will further confirm the structure.

III. Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which aids in its identification.

A. Experimental Protocol: Mass Spectrometry Data Acquisition

• Ionization Method: Electrospray ionization (ESI) is a suitable soft ionization technique for urea derivatives, as it typically produces the protonated molecular ion [M+H]⁺ with minimal fragmentation.

• Mass Analyzer: A time-of-flight (TOF) or quadrupole mass analyzer can be used to separate the ions based on their mass-to-charge ratio (m/z).

• Sample Introduction: The sample is dissolved in a suitable solvent (e.g., methanol or acetonitrile) and introduced into the mass spectrometer via direct infusion or after separation by liquid chromatography.

B. Predicted Mass Spectrum Data

Table 4: Predicted Mass Spectrum Data for (4-cyanophenyl)urea

m/z	Assignment
162.06	[M+H]⁺ (protonated molecular ion)
145.06	[M+H - NH₃]⁺
119.05	[H₂N-C₆H₄-CN]⁺
102.04	[C₆H₄-CN]⁺

Interpretation of the Mass Spectrum:

• The most prominent peak in the ESI mass spectrum is expected to be the protonated molecular ion [M+H]⁺ at an m/z of approximately 162.06, confirming the molecular weight of the compound.

• Common fragmentation pathways for phenylureas involve cleavage of the C-N bonds. The loss of ammonia (NH₃) from the urea moiety is a likely fragmentation, leading to a peak at m/z 145.06.

• Cleavage of the urea group can lead to the formation of the 4-aminobenzonitrile cation at m/z 119.05.

• Further fragmentation could result in the cyanophenyl cation at m/z 102.04.

Figure 2: Proposed fragmentation pathway for (4-cyanophenyl)urea in ESI-MS.

Conclusion

The comprehensive spectroscopic analysis outlined in this guide provides a robust framework for the structural elucidation and characterization of (4-cyanophenyl)urea. By combining the insights from NMR, IR, and Mass Spectrometry, researchers can confidently confirm the identity and purity of their synthesized compound. The predicted spectral data, based on established principles and analysis of analogous structures, serves as a reliable reference for experimental verification. Adherence to the detailed experimental protocols will ensure the acquisition of high-quality data, which is fundamental to advancing research and development in the fields of medicinal chemistry and materials science.

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A Legacy of Synthesis: An In-depth Technical Guide to the Historical Methods for Preparing Aryl Ureas

Introduction: The Enduring Importance of the Aryl Urea Motif

The deceptively simple N-C-N linkage of the urea functional group belies its profound impact on chemistry and medicine. While Friedrich Wöhler's 1828 synthesis of urea from inorganic precursors marked a philosophical turning point for chemistry by dismantling the theory of vitalism, the true synthetic and industrial value of this moiety was unlocked with the advent of methods to produce its aromatic analogues: the aryl ureas.[1] These compounds form the structural core of a vast array of molecules, from vital pharmaceuticals like the kinase inhibitor Sorafenib to widely used herbicides and stable polymers.[1] Their utility stems from the unique electronic properties of the urea bond and its exceptional capacity as a hydrogen bond donor and acceptor, allowing for potent and specific interactions with biological targets. This guide provides a detailed historical synthesis of the core methodologies developed to construct the aryl urea scaffold, offering field-proven insights into the causality behind experimental choices and the evolution of these foundational techniques.

The Dawn of a New Class: Isocyanates as the Keystone Intermediate

The mid-19th century saw the critical leap from simple urea to its substituted derivatives. The key innovation was the identification and utilization of the highly reactive isocyanate functional group (R-N=C=O).

The Pioneering Work of Wurtz and Hofmann

French chemist Charles-Adolphe Wurtz is credited with the first synthesis of a substituted urea in 1849 by reacting methyl isocyanate with ammonia.[2][3] This work laid the conceptual groundwork. Shortly after, the eminent German chemist August Wilhelm von Hofmann expanded upon this, reacting aryl isocyanates with amines to form diaryl ureas.[4][5][6][7] Hofmann's extensive work on amines and their reactions established the isocyanate route as the definitive and most versatile method for aryl urea synthesis, a status it largely holds to this day.[4][7]

The fundamental transformation is a nucleophilic addition of an amine to the electrophilic central carbon of the isocyanate. The reaction is typically fast, high-yielding, and proceeds without the need for a catalyst.

General Reaction: Aryl Isocyanate and Amine to Aryl Urea

Caption: Formation of an aryl isocyanate via phosgenation.

Limitations and the Rise of Phosgene Surrogates

The extreme toxicity of phosgene gas presented significant handling and safety challenges, driving the search for safer alternatives. [1]This led to the development of solid, easier-to-handle phosgene equivalents.

• Triphosgene (Bis(trichloromethyl) carbonate): A stable, crystalline solid that decomposes in situ to generate three equivalents of phosgene. It is now the most common laboratory reagent for this transformation due to its comparative safety and ease of handling.

• Diphosgene (Trichloromethyl chloroformate): A liquid phosgene equivalent that is less volatile than phosgene but still highly toxic.

Experimental Protocol: Synthesis of Diaryl Urea using Triphosgene

This protocol is representative of the classical isocyanate approach, utilizing a modern, safer phosgene equivalent. It involves two stages: the in situ formation of the aryl isocyanate, followed by the addition of a second amine to form the unsymmetrical aryl urea.

Part A: Preparation of the Aryl Isocyanate Solution

• Inert Atmosphere: All glassware must be thoroughly dried, and the reaction should be conducted under an inert atmosphere (e.g., Nitrogen or Argon) to prevent premature hydrolysis of the isocyanate.

• Dissolution: Dissolve the starting aryl amine (1.0 eq) in an anhydrous aprotic solvent such as dichloromethane or toluene.

• Cooling: Cool the solution to 0 °C in an ice bath.

• Triphosgene Addition: Slowly add a solution of triphosgene (0.4 - 0.5 eq) in the same anhydrous solvent. CAUTION: Phosgene gas is evolved. This step must be performed in a well-ventilated fume hood.

• Base Addition: Add a non-nucleophilic base, such as triethylamine (2.0 - 2.2 eq), dropwise to the reaction mixture to neutralize the HCl generated.

• Reaction: Allow the reaction to slowly warm to room temperature and stir for 2-4 hours. The formation of the isocyanate can be monitored by Infrared (IR) spectroscopy, watching for the appearance of a strong, sharp absorption band around 2250-2275 cm⁻¹.

Part B: Formation of the Aryl Urea

• Amine Addition: To the freshly prepared isocyanate solution at room temperature, add the second amine (1.0 eq), either neat or as a solution in the reaction solvent.

• Reaction: The urea-forming reaction is often exothermic and typically proceeds to completion within 1-3 hours at room temperature. Monitor by Thin Layer Chromatography (TLC).

• Workup and Isolation: Upon completion, the reaction mixture is typically washed with dilute acid (e.g., 1M HCl) to remove excess base, followed by water and brine. The organic layer is dried over an anhydrous salt (e.g., MgSO₄ or Na₂SO₄), filtered, and the solvent is removed under reduced pressure. The resulting crude aryl urea can be purified by recrystallization or column chromatography.

The Rearrangement Pathways: Phosgene-Free Isocyanate Synthesis

In parallel to the development of phosgene surrogates, a series of name reactions emerged that provided entirely phosgene-free routes to isocyanates through molecular rearrangement. These methods start from different functional groups but converge on the critical isocyanate intermediate.

The Hofmann Rearrangement

Discovered by August Wilhelm von Hofmann, this reaction converts a primary amide into a primary amine with one fewer carbon atom. [7][8][9][10]Critically for aryl urea synthesis, the reaction proceeds through an isocyanate intermediate which can be trapped. The classical conditions involve treating a primary aryl amide with bromine in a solution of sodium hydroxide. [9][11]

Mechanism: The Hofmann Rearrangement

Caption: Key steps of the Hofmann Rearrangement to an aryl urea.

The key step is the migration of the aryl group from the carbonyl carbon to the nitrogen atom, with the simultaneous loss of the bromide leaving group. While elegant, the harsh basic conditions can limit its applicability for substrates with base-sensitive functional groups.

The Curtius Rearrangement

Defined by Theodor Curtius in 1885, this rearrangement involves the thermal decomposition of an acyl azide to an isocyanate with the loss of nitrogen gas. [11][12][13]The acyl azide is typically prepared from a carboxylic acid derivative (e.g., an acid chloride) and an azide salt like sodium azide.

The primary advantage of the Curtius rearrangement is that it proceeds under neutral or even acidic conditions, making it compatible with a wider range of functional groups than the Hofmann rearrangement. The loss of dinitrogen gas is a powerful thermodynamic driving force for the reaction. Modern procedures often use diphenylphosphoryl azide (DPPA) to convert a carboxylic acid directly to the isocyanate in a one-pot process. [14]

Mechanism: The Curtius Rearrangement

Caption: The Curtius Rearrangement pathway to an aryl urea.

Experimental Protocol: Curtius Rearrangement for Aryl Isocyanate Synthesis (Organic Syntheses Procedure)

This protocol, adapted from a reliable Organic Syntheses procedure, details the formation of an isocyanate from an acyl azide, which can then be used to synthesize an aryl urea.

• Acyl Azide Formation:

  • Dissolve the starting aryl acid chloride (1.0 eq) in a suitable solvent like acetone or toluene.

  • Cool the solution to 0 °C.

  • Slowly add an aqueous solution of sodium azide (NaN₃, ~1.1 eq). CAUTION: Sodium azide is highly toxic, and hydrazoic acid (HN₃) which may be formed is explosive. Work in a well-ventilated fume hood and avoid contact with acids.

  • Stir the biphasic mixture vigorously at 0 °C for 1-2 hours.

  • Isolate the organic layer containing the acyl azide and use it directly in the next step. DO NOT attempt to isolate the acyl azide by evaporating the solvent, as they can be explosive upon concentration.

• Rearrangement to Isocyanate:

  • Gently heat the solution containing the acyl azide (typically to 80-100 °C).

  • Vigorous evolution of nitrogen gas will be observed. The heating is continued until gas evolution ceases, indicating the complete formation of the isocyanate.

  • The resulting solution of the aryl isocyanate can be cooled and used directly for the synthesis of the target aryl urea as described in the phosgenation protocol (Part B).

The Lossen Rearrangement

A mechanistically related transformation, the Lossen rearrangement converts a hydroxamic acid (or its derivative) into an isocyanate. The reaction requires the activation of the hydroxamic acid hydroxyl group, typically by acylation, to create a good leaving group. Heating the resulting O-acyl derivative then initiates the rearrangement. While historically significant, it is generally less common than the Hofmann or Curtius rearrangements for preparative synthesis.

Comparative Summary of Historical Methods

The choice of synthetic route was, and still is, dictated by the available starting materials, the tolerance of other functional groups on the substrate, and safety considerations.

Method	Precursor	Key Reagent(s)	Typical Conditions	Key Advantages	Major Historical Limitations
Phosgenation	Aryl Amine	COCl₂ (or Triphosgene)	0 °C to reflux	High yield, reliable, scalable	Extreme toxicity of phosgene, harsh (HCl byproduct)
Hofmann Rearrangement	Aryl Amide	Br₂, NaOH	Aqueous, basic	Phosgene-free, readily available starting material	Harsh basic conditions, limited functional group tolerance
Curtius Rearrangement	Carboxylic Acid	NaN₃, Heat (Δ)	Neutral/Aprotic	Phosgene-free, mild conditions, wide functional group tolerance	Use of potentially explosive azide intermediates
Lossen Rearrangement	Hydroxamic Acid	Activating Agent, Heat (Δ)	Aprotic, Heat	Phosgene-free	Requires synthesis of hydroxamic acid precursor

Conclusion: From Foundational Reactions to Modern Drug Development

The historical pathways to aryl ureas chart a clear course of chemical innovation, driven by the dual goals of synthetic efficiency and operational safety. The foundational discovery by Wurtz and Hofmann of the isocyanate-amine coupling reaction remains the cornerstone of aryl urea synthesis. The subsequent development of phosgenation provided a powerful, albeit hazardous, industrial-scale route to the critical isocyanate intermediate. In response, elegant rearrangement reactions—the Hofmann, Curtius, and Lossen—were devised, offering phosgene-free alternatives that expanded the synthetic chemist's toolkit. These classical methods, while sometimes supplanted by modern catalytic techniques, are not mere historical footnotes. They form the bedrock of our understanding of carbonyl and amine chemistry and are still taught and practiced today. The principles established by these pioneers continue to inform the synthesis of complex molecules, enabling the development of the life-saving drugs and advanced materials that shape our world.

References

• Keillor, J. W., & Huang, X. (2002). METHYL CARBAMATE FORMATION VIA MODIFIED HOFMANN REARRANGEMENT REACTIONS: METHYL N-(p-METHOXYPHENYL)CARBAMATE. Organic Syntheses, 78, 234. [Link]

• Hofmann, A. W. (1849). Ueber die flüchtigen organischen Basen. Annalen der Chemie und Pharmacie, 70(2), 129-204.

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• Wurtz, A. (1849). Sur une série d'alcalis organiques homologues avec l'ammoniaque. Comptes rendus hebdomadaires des séances de l'Académie des sciences, 28, 223-226.
• Bogolubsky, A. V., Ryabukhin, S. V., Pipko, S. E., Lukin, O., Shivanyuk, A., Mykytenko, D., & Tolmachev, A. (2011). A facile synthesis of unsymmetrical ureas. Tetrahedron, 67(20), 3619-3623.

• Singh, J., et al. (2024). Synthesis of Unsymmetrical Urea Derivatives via PhI(OAc)2 and Application in Late-Stage Drug Functionalization. MDPI. [Link]

• Leicester, H. M., & Klickstein, H. S. (Eds.). (1952). A Source Book in Chemistry, 1400-1900. Harvard University Press.

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• TBA. (n.d.). Charles-Adolphe Wurtz | Organic Chemistry, Alkaloids & Isomerism. Britannica. [Link]

• Buchwald, S. L., et al. (2011). Synthesis of Unsymmetrical Diaryl Ureas via Pd-Catalyzed C–N Cross-Coupling Reactions. PMC. [Link]

• TBA. (n.d.). The Curtius Rearrangement: Mechanistic Insight and Recent Applications in Natural Product Syntheses. NIH. [Link]

• TBA. (n.d.). August Wilhelm von Hofmann | Organic Chemistry, Synthesis, Dye Chemistry. Britannica. [Link]

• TBA. (2021). The Synthesis of Unsymmetrical Urea from Substituted Phenethylamine and the Investigation of its Antibacterial, Anticancer, and. Biointerface Research in Applied Chemistry. [Link]

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• TBA. (n.d.). Curtius rearrangement. Wikipedia. [Link]

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• TBA. (n.d.). Hofmann, August Wilhelm von 1818 - 1892. Science Museum Group Collection. [Link]

• TBA. (2022). Charles-Adolphe Wurtz (1817-1884) the Eminent French Chemist of the Second Half of the Nineteenth Century (To the 205th Anniversary of His Birth). Redalyc. [Link]

• Rocchietta, S. (1968). [August Wilhelm von Hofmann (1818-1892), pioneer in the synthetic dye industry. On the occasion of the 150th anniversary of his birth]. Minerva medica, 59(40 Suppl), 40–41.

• Chamni, S., et al. (2020). Benign synthesis of unsymmetrical arylurea derivatives using 3-substituted dioxazolones as isocyanate surrogates. Taylor & Francis Online. [Link]

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theoretical and computational studies of (4-cyanophenyl)urea

An In-depth Technical Guide to the Theoretical and Computational Analysis of (4-cyanophenyl)urea

Foreword: Deconstructing a Privileged Scaffold

In the landscape of modern medicinal chemistry, certain molecular frameworks consistently reappear, earning the designation of "privileged scaffolds." The (4-cyanophenyl)urea moiety is a prime example of such a structure. Its prevalence, particularly in the design of potent kinase inhibitors, is not accidental but is rooted in a unique combination of electronic properties and hydrogen-bonding capabilities that allow for high-affinity interactions with biological targets.[1][2] This guide moves beyond a simple recitation of facts to provide a comprehensive, field-proven framework for the characterization of (4-cyanophenyl)urea and its derivatives. We will explore the synergy between empirical spectroscopic methods and powerful computational techniques, demonstrating how this integrated approach provides a deep and actionable understanding of the molecule's behavior. This document is designed for researchers, scientists, and drug development professionals, offering not just protocols, but the strategic reasoning behind them, to empower the rational design of next-generation therapeutics.

The core of our exploration will be to treat experimental data and theoretical calculations not as separate domains, but as a self-validating loop. Theoretical predictions from quantum mechanics refine our interpretation of spectroscopic results, while crystallographic data provide the ultimate benchmark for computational models. This guide will walk you through this integrated workflow, from synthesis to in silico screening, providing the tools to fully harness the potential of the (4-cyanophenyl)urea scaffold.

Molecular Identity:

• Systematic Name: N-(4-cyanophenyl)urea

• Molecular Formula: C₈H₇N₃O[3]

• Molecular Weight: 161.16 g/mol [3]

Caption: 2D structure of (4-cyanophenyl)urea.

Part 1: Synthesis and Spectroscopic Confirmation

The foundation of any theoretical study is the unambiguous confirmation of the molecule's identity. The synthesis of N-substituted ureas is a well-established process in organic chemistry.[2][4] A common and reliable method involves the reaction of an amine with a source of isocyanate.

Synthetic Protocol: Arylamine to Urea

The synthesis of (4-cyanophenyl)urea can be efficiently achieved by reacting 4-aminobenzonitrile with sodium cyanate in an acidic aqueous medium. This method avoids the handling of hazardous isocyanate intermediates directly.[5]

Methodology:

• Reactant Preparation: Prepare a solution of 4-aminobenzonitrile (1 equivalent) in a mixture of glacial acetic acid and water.

• Reaction Initiation: To this stirred solution, add a solution of sodium cyanate (1 equivalent) in water. The sodium cyanate solution should be added portion-wise to control the reaction temperature.[5]

• Precipitation: A white crystalline precipitate of (4-cyanophenyl)urea will form rapidly. The reaction is typically accompanied by a slight exotherm.

• Reaction Completion & Isolation: Continue stirring the mixture for 10-15 minutes post-addition. Allow the suspension to stand at room temperature for 1-2 hours to ensure complete precipitation.

• Purification: Collect the solid product by vacuum filtration, wash thoroughly with water to remove any unreacted salts and acid, and then with a small amount of cold ethanol. Dry the product under vacuum.

Caption: Synthetic workflow for (4-cyanophenyl)urea.

Spectroscopic Analysis: The Empirical-Theoretical Loop

Spectroscopy provides the first empirical fingerprint of the synthesized molecule. However, its power is magnified when combined with theoretical predictions from Density Functional Theory (DFT). This combination allows for precise assignment of vibrational modes and chemical shifts, transforming routine characterization into a detailed structural investigation.[6][7]

FT-IR Spectroscopy: This technique identifies the functional groups within the molecule by probing their vibrational frequencies.[8] For (4-cyanophenyl)urea, key vibrations include the N-H stretches, the C=O (Amide I) stretch, the C≡N stretch of the nitrile group, and various C-N and aromatic C-H vibrations. DFT calculations, typically using the B3LYP functional with a basis set like 6-311++G(d,p), can predict these frequencies.[7] While theoretical frequencies are often systematically higher than experimental ones due to the harmonic approximation, a uniform scaling factor can be applied to achieve excellent agreement.[6]

Experimental Protocol: FT-IR Analysis

• Sample Preparation: Prepare a KBr pellet by mixing a small amount of the dried product with spectroscopic grade KBr and pressing it into a transparent disk.

• Data Acquisition: Record the spectrum using an FTIR spectrometer, typically in the range of 4000–400 cm⁻¹.[9]

• Computational Correlation: Perform a DFT frequency calculation on the optimized geometry of (4-cyanophenyl)urea. Compare the calculated vibrational modes with the experimental spectrum for definitive peak assignment.

Table 1: Representative FT-IR Frequencies for (4-cyanophenyl)urea (Note: Experimental values are typical for this class of compound; theoretical values are representative of a B3LYP/6-311++G(d,p) calculation.)

Functional Group	Vibrational Mode	Expected Experimental Wavenumber (cm⁻¹)	Representative Theoretical Wavenumber (cm⁻¹)
N-H (Amine)	Symmetric/Asymmetric Stretch	3400 - 3200	3550 - 3400
C≡N (Nitrile)	Stretch	2230 - 2220	~2270
C=O (Urea)	Amide I Stretch	1670 - 1650	~1700
N-H (Urea)	Bend	1620 - 1580	~1640
C-N (Urea)	Stretch	1420 - 1380	~1450

¹H and ¹³C NMR Spectroscopy: NMR provides detailed information about the chemical environment of hydrogen and carbon atoms, respectively, allowing for the complete mapping of the molecular skeleton.[8] The Gauge-Independent Atomic Orbital (GIAO) method within DFT is the standard for calculating theoretical NMR chemical shifts, which show strong linear correlations with experimental values.[7]

Experimental Protocol: NMR Analysis

• Sample Preparation: Dissolve a 5-10 mg sample of the compound in a deuterated solvent (e.g., DMSO-d₆), which is crucial for solubilizing the urea and observing the exchangeable N-H protons. Add a small amount of Tetramethylsilane (TMS) as an internal standard.

• Data Acquisition: Record ¹H and ¹³C spectra on a high-resolution NMR spectrometer (e.g., 400 MHz or higher).[9]

• Computational Correlation: Perform a GIAO NMR calculation at the same level of theory used for geometry optimization. Plot the calculated vs. experimental chemical shifts to confirm assignments and validate the computational model.

Part 2: Solid-State Analysis and Intermolecular Forces

While spectroscopy confirms the covalent structure, understanding the molecule's behavior in a condensed phase—critical for properties like solubility and crystal packing—requires solid-state analysis.

Single-Crystal X-ray Diffraction

X-ray diffraction is the definitive method for determining the three-dimensional structure of a molecule in the crystalline state.[10] It provides precise data on bond lengths, bond angles, and, most importantly, the arrangement of molecules relative to one another. This arrangement is dictated by intermolecular forces, such as the strong hydrogen bonds expected from the urea moiety.

Protocol for Crystallographic Analysis:

• Crystal Growth: Grow single crystals suitable for diffraction, typically by slow evaporation of a saturated solution of the compound in an appropriate solvent (e.g., ethanol, acetone).

• Data Collection: Mount a suitable crystal on a goniometer and collect diffraction data using a single-crystal X-ray diffractometer.

• Structure Solution and Refinement: Process the diffraction data to solve and refine the crystal structure, yielding an atomic model with precise coordinates.

Hirshfeld Surface Analysis

Hirshfeld surface analysis is a powerful computational tool for visualizing and quantifying intermolecular interactions within a crystal lattice, using the output from X-ray crystallography.[11][12] The Hirshfeld surface is mapped with properties like d_norm, which highlights regions of close intermolecular contact.

The analysis also generates a 2D "fingerprint plot," which summarizes all intermolecular contacts. This plot quantitatively breaks down the interactions, showing, for example, that a large percentage of the surface is involved in H···H, O···H, and N···H contacts, which is expected for a urea derivative.[11] This provides invaluable insight into the forces governing the crystal packing.

Caption: Workflow for crystallographic and Hirshfeld analysis.

Part 3: Quantum Chemical Modeling with DFT

DFT calculations provide a window into the electronic structure and reactivity of a molecule, offering insights that are inaccessible through experiment alone.[13]

Protocol for a Standard DFT Study:

• Input Structure Generation: Build the initial 3D structure of (4-cyanophenyl)urea using molecular modeling software.

• Geometry Optimization: Perform a full geometry optimization without constraints to find the lowest energy conformation. A common and robust level of theory is B3LYP/6-311++G(d,p).[7] Confirm that a true energy minimum has been reached by performing a subsequent frequency calculation and ensuring no imaginary frequencies are present.

• Property Calculations: Using the optimized geometry, perform single-point calculations to determine electronic properties.

Frontier Molecular Orbitals (HOMO & LUMO)

The Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) are key to understanding chemical reactivity. The HOMO represents the ability to donate an electron, while the LUMO represents the ability to accept one. The HOMO-LUMO energy gap (ΔE) is an indicator of the molecule's kinetic stability and electronic excitability.[9] For (4-cyanophenyl)urea, the HOMO is typically localized on the electron-rich urea and phenyl ring, while the LUMO is often centered on the electron-withdrawing cyanophenyl group.

Table 2: Representative FMO Properties (Calculated)

Parameter	Description	Representative Value (eV)
E(HOMO)	Energy of the Highest Occupied Molecular Orbital	-6.5 to -7.0
E(LUMO)	Energy of the Lowest Unoccupied Molecular Orbital	-1.5 to -2.0
ΔE (Gap)	HOMO-LUMO Energy Gap	4.5 to 5.5

Molecular Electrostatic Potential (MEP)

The MEP is a 3D map of the electrostatic potential around a molecule, providing a visual guide to its charge distribution.[9] It is invaluable for predicting non-covalent interactions.

• Red Regions (Negative Potential): Indicate electron-rich areas, prone to electrophilic attack. In (4-cyanophenyl)urea, these are expected around the carbonyl oxygen and the nitrile nitrogen.

• Blue Regions (Positive Potential): Indicate electron-poor areas, prone to nucleophilic attack. These are found around the urea N-H protons. This map is critical for drug design, as it predicts the hydrogen bond donor (blue) and acceptor (red) sites that will govern interactions with a protein target.

Part 4: Application in Drug Design: Molecular Docking

The ultimate goal of characterizing a molecule like (4-cyanophenyl)urea is often to understand its potential as a therapeutic agent. Molecular docking is a computational technique that predicts how a small molecule (ligand) binds to the active site of a receptor, typically a protein.[14][15] The cyanophenyl urea scaffold is a well-known "hinge-binder" in kinase inhibitors.[1]

The Causality of Kinase Inhibition: The urea moiety is perfectly structured to form two crucial hydrogen bonds with the "hinge region" of the kinase ATP-binding pocket. The N-H groups act as hydrogen bond donors, while the carbonyl oxygen can act as an acceptor. This bidentate interaction provides a strong anchor for the inhibitor. The cyanophenyl group then typically occupies an adjacent hydrophobic pocket, with the cyano group sometimes forming additional interactions.

Protocol for Molecular Docking with AutoDock Vina:

• Receptor Preparation: Obtain the crystal structure of the target protein (e.g., a RAF kinase) from the Protein Data Bank (PDB). Remove water molecules and co-ligands, and add polar hydrogens.

• Ligand Preparation: Generate the 3D structure of (4-cyanophenyl)urea and optimize its geometry using DFT. Assign appropriate charges and define rotatable bonds.

• Grid Box Definition: Define the search space for the docking simulation by creating a grid box that encompasses the entire active site of the protein.

• Docking Simulation: Run the docking algorithm (e.g., AutoDock Vina) to explore possible binding poses of the ligand within the active site. The program will score these poses based on a calculated binding affinity (kcal/mol).[14]

• Analysis of Results: Analyze the top-scoring poses. Visualize the ligand-protein complex to identify key interactions, such as the hydrogen bonds between the urea moiety and the kinase hinge. The binding energy provides an estimate of the binding affinity.[15]

Caption: Standard workflow for molecular docking.

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An In-depth Technical Guide to the Physical State and Appearance of Purified (4-Cyanophenyl)urea

For Researchers, Scientists, and Drug Development Professionals

Introduction to (4-Cyanophenyl)urea

(4-Cyanophenyl)urea, specifically 1-(4-cyanophenyl)urea, belongs to the class of aryl ureas. This family of compounds is characterized by a urea core substituted with at least one aryl group. The presence of the cyano group on the phenyl ring imparts distinct electronic properties, influencing the molecule's polarity, reactivity, and potential for intermolecular interactions. These characteristics make it a valuable building block in the synthesis of more complex molecules, including potential therapeutic agents and functional materials.

Key Identifiers:

• Chemical Name: 1-(4-cyanophenyl)urea

• CAS Number: 86065-51-2[1][2]

• Molecular Formula: C₈H₇N₃O[1][2]

• Molecular Weight: 161.16 g/mol [1][2]

Physicochemical Properties

The physical state and appearance of a purified chemical compound are primary indicators of its identity and purity. For 1-(4-cyanophenyl)urea, these properties are a direct consequence of its molecular structure and the crystalline lattice it forms.

Physical State and Appearance

Purified 1-(4-cyanophenyl)urea is a white crystalline solid at room temperature. A well-established method for the synthesis of aryl ureas, adaptable for this specific compound, describes the crude product as a "white crystalline precipitate"[3]. Following purification by recrystallization, the compound can be obtained as lustrous white prisms [3]. The crystalline nature indicates a well-ordered molecular packing in the solid state.

Melting Point

A definitive melting point for 1-(4-cyanophenyl)urea is not consistently reported across standard chemical databases. However, it is important to note that many aryl ureas can exhibit complex thermal behavior, and their melting points may be influenced by the rate of heating[4]. For analogous compounds, melting points are typically sharp and can be used as a criterion for purity. As a general reference, the parent compound, urea, has a melting point of 133-135 °C[5][6].

Solubility

The solubility profile of 1-(4-cyanophenyl)urea is a critical parameter for its handling, purification, and use in subsequent reactions. Based on the recommended recrystallization solvent, it can be inferred that 1-(4-cyanophenyl)urea has:

• Moderate solubility in hot aqueous ethanol [3].

• Low solubility in cold aqueous ethanol [3].

Generally, aryl ureas are soluble in polar organic solvents[7]. For comparison, the closely related compound urea is highly soluble in water and also soluble in ethanol, methanol, and glycerol[8].

Synthesis and Purification

A reliable and general method for the preparation of aryl ureas, including 1-(4-cyanophenyl)urea, involves the reaction of the corresponding arylamine with a cyanate salt in an acidic aqueous medium[3].

Synthetic Pathway

The synthesis proceeds via the in situ formation of isocyanic acid from a cyanate salt (e.g., sodium cyanate) in the presence of an acid (e.g., acetic acid). The isocyanic acid then rapidly reacts with the primary amine group of 4-aminobenzonitrile to form 1-(4-cyanophenyl)urea.

Caption: Synthesis of 1-(4-cyanophenyl)urea.

Purification Protocol: Recrystallization

The following is a detailed, step-by-step methodology for the purification of crude 1-(4-cyanophenyl)urea by recrystallization, adapted from a general procedure for aryl ureas[3].

Experimental Protocol:

• Dissolution: In a suitable flask, suspend the crude 1-(4-cyanophenyl)urea in a minimal amount of a mixture of ethanol and water (a common starting ratio is approximately 4:1 by volume).

• Heating: Gently heat the suspension with stirring until the solid completely dissolves. Add more of the solvent mixture incrementally if necessary to achieve full dissolution at the boiling point.

• Hot Filtration (Optional): If any insoluble impurities are present, perform a hot gravity filtration to remove them. This step should be done quickly to prevent premature crystallization.

• Crystallization: Allow the hot, clear solution to cool slowly to room temperature. The purified 1-(4-cyanophenyl)urea will crystallize out of the solution.

• Cooling: To maximize the yield, the flask can be placed in an ice bath for a period after it has reached room temperature.

• Isolation: Collect the crystalline product by vacuum filtration using a Büchner funnel.

• Washing: Wash the crystals with a small amount of the cold ethanol/water solvent mixture to remove any residual soluble impurities.

• Drying: Dry the purified crystals thoroughly, for instance, in a desiccator under vacuum, to remove all traces of the solvent.

Caption: Purification workflow for (4-cyanophenyl)urea.

Characterization of Purified (4-Cyanophenyl)urea

Nuclear Magnetic Resonance (NMR) Spectroscopy

• ¹H NMR: The proton NMR spectrum is expected to show distinct signals for the aromatic protons on the cyanophenyl ring and the protons of the urea moiety. The aromatic protons will likely appear as two doublets in the range of 7.0-8.0 ppm. The NH and NH₂ protons of the urea group will appear as broad singlets, with chemical shifts that can be concentration and solvent-dependent.

• ¹³C NMR: The carbon NMR spectrum will provide information about the carbon framework. Key signals would include the carbonyl carbon of the urea group (typically in the range of 150-160 ppm), the cyano carbon (around 118-120 ppm), and the aromatic carbons.

Infrared (IR) Spectroscopy

The IR spectrum of 1-(4-cyanophenyl)urea will show characteristic absorption bands for its functional groups:

• N-H stretching: A broad band or multiple sharp peaks in the region of 3200-3500 cm⁻¹.

• C≡N stretching: A sharp, medium-intensity peak around 2220-2240 cm⁻¹.

• C=O stretching (Amide I band): A strong, sharp peak around 1650-1680 cm⁻¹.

• N-H bending (Amide II band): A peak in the region of 1550-1640 cm⁻¹.

• Aromatic C-H and C=C stretching: Multiple peaks in the regions of 3000-3100 cm⁻¹ and 1450-1600 cm⁻¹, respectively.

Summary of Physicochemical Data

Property	Description
Physical State	Solid
Appearance	White crystalline powder (crude); Lustrous white prisms (purified)[3]
Melting Point	Not definitively reported; aryl ureas can have variable melting points[4]
Solubility	Soluble in hot aqueous ethanol; sparingly soluble in cold aqueous ethanol[3]. Generally soluble in polar organic solvents[7].

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An In-Depth Technical Guide to (4-cyanophenyl)urea: Synthesis, Characterization, and Applications in Drug Discovery

For Researchers, Scientists, and Drug Development Professionals

Introduction

(4-cyanophenyl)urea is a versatile organic compound that has garnered significant interest within the scientific community, particularly in the fields of medicinal chemistry and drug development. Its unique structural features, comprising a central urea moiety linked to a cyanophenyl group, make it a valuable building block for the synthesis of a diverse range of biologically active molecules. The urea functional group is a well-established pharmacophore known for its ability to form multiple hydrogen bonds with biological targets, thereby influencing the potency and selectivity of drug candidates. The presence of the cyano group offers a site for further chemical modification and can also contribute to the molecule's overall electronic and pharmacokinetic properties. This in-depth technical guide provides a comprehensive overview of (4-cyanophenyl)urea, covering its fundamental properties, synthesis, characterization, and key applications in drug discovery, with a focus on its role as a scaffold for kinase and soluble epoxide hydrolase inhibitors.

Core Properties of (4-cyanophenyl)urea

A thorough understanding of the fundamental physicochemical properties of (4-cyanophenyl)urea is essential for its effective utilization in research and development.

Property	Value	Source
CAS Number	86065-51-2	[1]
Molecular Formula	C₈H₇N₃O	[1]
Molecular Weight	161.16 g/mol	[1]
Appearance	White to off-white crystalline solid	Inferred from general properties of aryl ureas[2]
Melting Point	Subject to thermal conversion; requires rapid heating for accurate measurement.	[3]
Solubility	Soluble in polar organic solvents.	[2]

Synthesis and Purification

The synthesis of (4-cyanophenyl)urea can be readily achieved through the reaction of 4-aminobenzonitrile with a cyanate salt in an acidic aqueous medium. This method, adapted from a general procedure for aryl ureas, is both efficient and scalable.[3]

Experimental Protocol: Synthesis of (4-cyanophenyl)urea

• Dissolution of Starting Material: In a suitable reaction vessel, dissolve 4-aminobenzonitrile in a mixture of glacial acetic acid and water with gentle heating (e.g., 35 °C) to ensure complete dissolution.[3]

• Preparation of Cyanate Solution: In a separate beaker, prepare a solution of sodium cyanate or potassium cyanate in water.[3]

• Reaction Initiation: Slowly add a small portion of the cyanate solution to the stirred 4-aminobenzonitrile solution. The appearance of a white crystalline precipitate indicates the initiation of the reaction.[3]

• Reaction Completion: Once the precipitate forms, add the remaining cyanate solution quickly with vigorous agitation. The reaction is exothermic, and a rise in temperature to 50–55 °C can be expected.[3]

• Stirring and Aging: Continue stirring the resulting thick suspension for a minimum of 10 minutes. Allow the mixture to stand at room temperature for 2–3 hours to ensure complete precipitation.[3]

• Isolation of Crude Product: Dilute the suspension with water and cool the mixture to 0 °C in an ice bath. Collect the crude (4-cyanophenyl)urea by suction filtration.[3]

• Washing: Wash the filter cake thoroughly with cold water to remove any remaining salts and impurities.[3]

• Drying: Dry the purified product under vacuum to a constant weight. A typical yield for this type of reaction is in the range of 88–93%.[3]

Caption: Interaction of a (4-cyanophenyl)urea-based inhibitor with a kinase active site.

Soluble Epoxide Hydrolase (sEH) Inhibitors

Soluble epoxide hydrolase is an enzyme involved in the metabolism of signaling lipids, and its inhibition has shown therapeutic potential in treating inflammation, pain, and cardiovascular diseases. Urea-based compounds have emerged as potent inhibitors of sEH. The (4-cyanophenyl)urea scaffold can be incorporated into sEH inhibitors to achieve high potency and favorable pharmacokinetic properties.

Conclusion

(4-cyanophenyl)urea is a valuable and versatile chemical entity with significant applications in drug discovery and development. Its straightforward synthesis, well-defined physicochemical properties, and the proven utility of its core structure in interacting with key biological targets make it an attractive starting point for the design of novel therapeutic agents. This technical guide has provided a comprehensive overview of its synthesis, characterization, and applications, offering a solid foundation for researchers and scientists working in the field of medicinal chemistry. Further exploration of derivatives of (4-cyanophenyl)urea holds promise for the discovery of new and improved drugs targeting a range of diseases.

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A Technical Guide to the Research Applications of Cyanophenyl Compounds

Executive Summary

The cyanophenyl group, a simple phenyl ring substituted with a nitrile (-C≡N), is a deceptively versatile functional moiety that has become indispensable across a remarkable spectrum of scientific research. Its unique combination of electronic and steric properties—a strong dipole moment, rigid linear geometry, and ability to act as a hydrogen bond acceptor or a reactive "warhead"—has propelled its adoption in fields as diverse as medicinal chemistry, advanced materials science, and chemical biology. This guide provides an in-depth exploration of the core principles and practical applications of cyanophenyl compounds, offering researchers and development professionals a technical overview of their design, synthesis, and utility. We will delve into specific case studies, from the covalent inhibition of enzymes in drug discovery to the orientation of molecules in liquid crystal displays, providing not just the "what" but the fundamental "why" behind their efficacy. Detailed protocols and mechanistic diagrams are provided to bridge theory with practical, actionable insights.

The Cyanophenyl Moiety: A Profile of Physicochemical Properties

The utility of the cyanophenyl group stems from a unique confluence of its structural and electronic characteristics. Understanding these foundational properties is critical to appreciating its diverse applications.

• Strong Dipole Moment: The carbon-nitrogen triple bond is highly polarized, creating a significant local dipole. This feature is paramount in materials science, where it dictates intermolecular interactions and allows for the manipulation of molecular alignment with external electric fields.

• Linear & Rigid Geometry: The sp-hybridized nitrile group imparts a linear, rod-like geometry. This shape is crucial for its role as a building block (or mesogen) in liquid crystals and for fitting into constrained active sites of enzymes.

• Hydrogen Bond Acceptor: The lone pair of electrons on the nitrogen atom allows it to act as a potent hydrogen bond acceptor, enabling specific molecular recognition events with biological targets like proteins and nucleic acids.

• Metabolic Stability: The cyano group is generally resistant to metabolic degradation, making it an attractive feature for enhancing the pharmacokinetic profile of drug candidates.

• Reversible Covalent Chemistry: In specific contexts, the electrophilic carbon of the nitrile can be attacked by nucleophilic residues (like serine or cysteine) in an enzyme's active site, forming a reversible covalent bond. This mechanism is a cornerstone of its application in modern enzyme inhibitor design.

Application in Medicinal Chemistry: Precision Enzyme Inhibition

The cyanophenyl group has emerged as a privileged scaffold in drug discovery, particularly as a "warhead" for enzyme inhibitors. Its ability to form reversible covalent bonds offers a compelling balance between high potency and reduced risk of off-target toxicity associated with irreversible inhibitors.

Case Study: Dipeptidyl Peptidase-4 (DPP-4) Inhibitors

DPP-4 is a serine protease that deactivates incretin hormones, which are involved in regulating blood glucose. Inhibiting DPP-4 is a validated strategy for the treatment of type 2 diabetes. Several successful drugs, such as Sitagliptin and Vildagliptin, utilize a cyanophenyl-derived scaffold.

Mechanism of Action: The cyanophenyl moiety acts as a key pharmacophore that targets the S1 pocket of the DPP-4 active site. The catalytic serine residue (Ser630) attacks the electrophilic carbon of the nitrile. This forms a transient, reversible covalent imidate adduct, effectively trapping and inhibiting the enzyme. This reversible covalent mechanism leads to a prolonged duration of action and high potency.

Caption: Mechanism of DPP-4 inhibition by a cyanophenyl compound.

Experimental Protocol: In Vitro DPP-4 Inhibition Assay

This protocol outlines a standard fluorescence-based assay to determine the half-maximal inhibitory concentration (IC50) of a cyanophenyl test compound against DPP-4.

Principle: The assay uses a synthetic substrate, Gly-Pro-7-amino-4-methylcoumarin (Gly-Pro-AMC), which is non-fluorescent. Upon cleavage by DPP-4, the highly fluorescent AMC is released. An effective inhibitor will prevent this cleavage, resulting in a lower fluorescence signal.

Materials:

• Recombinant human DPP-4 enzyme

• Gly-Pro-AMC substrate

• Assay Buffer (e.g., Tris-HCl, pH 7.5)

• Test Compound (Cyanophenyl derivative)

• Positive Control Inhibitor (e.g., Sitagliptin)

• 96-well black microplate

• Fluorescence plate reader (Excitation: ~360 nm, Emission: ~460 nm)

Procedure:

• Compound Preparation: Prepare a 10 mM stock solution of the test compound in DMSO. Create a serial dilution series (e.g., 100 µM to 1 nM) in the assay buffer.

• Assay Setup: In the 96-well plate, add the following to designated wells:

  • Blank (No Enzyme): 50 µL Assay Buffer + 50 µL Substrate Solution.

  • Negative Control (100% Activity): 40 µL Assay Buffer + 10 µL DMSO + 50 µL Substrate Solution.

  • Positive Control: 40 µL Assay Buffer + 10 µL Positive Control Inhibitor + 50 µL Substrate Solution.

  • Test Compound: 40 µL Assay Buffer + 10 µL of each test compound dilution + 50 µL Substrate Solution.

• Enzyme Initiation: Add 10 µL of diluted DPP-4 enzyme solution to all wells except the "Blank". The final volume in each well should be 110 µL.

• Incubation: Incubate the plate at 37°C for 30 minutes, protected from light.

• Measurement: Read the fluorescence intensity on the plate reader.

• Data Analysis:

  • Subtract the average fluorescence of the "Blank" wells from all other readings.

  • Calculate the percent inhibition for each concentration of the test compound using the formula: % Inhibition = 100 * (1 - (Signal_Test / Signal_NegativeControl)).

  • Plot the percent inhibition against the logarithm of the compound concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

Self-Validation: The inclusion of a positive control (known inhibitor) validates that the assay can detect inhibition, while the negative control (DMSO vehicle) establishes the baseline for 100% enzyme activity.

Application in Materials Science: Directing Molecular Order

The strong dipole and rigid, anisotropic shape of cyanophenyl compounds make them foundational components in materials science, particularly in the fields of liquid crystals and organic electronics.

Liquid Crystal Displays (LCDs)

The most widespread application of cyanophenyl compounds is as the core components of nematic liquid crystals used in LCDs. Compounds like 4-Cyano-4'-pentylbiphenyl (5CB) are canonical examples.

Principle of Operation: In the absence of an electric field, the rod-like cyanobiphenyl molecules are aligned by a surface treatment on the display's electrodes, often in a twisted nematic configuration. This ordered state polarizes and guides light through the display. When a voltage is applied across the electrodes, the strong dipole moment of the cyano group forces the molecules to align with the electric field. This change in molecular orientation disrupts the guidance of light, creating a dark state. The ability to rapidly switch between these two states is the basis of pixel control in an LCD.

Data Presentation: Properties of Cyanobiphenyl Mesogens

Compound Name	Abbreviation	Melting Point (°C)	Clearing Point (°C)
4-Cyano-4'-pentylbiphenyl	5CB	24.0	35.3
4-Cyano-4'-hexylbiphenyl	6CB	14.5	29.0
4-Cyano-4'-heptylbiphenyl	7CB	30.0	42.8
4-Cyano-4'-octylbiphenyl	8CB	21.5	40.5

Note: The clearing point is the temperature at which the material transitions from the liquid crystal phase to the isotropic liquid phase.

Caption: Alignment of cyanophenyl molecules in an LCD cell.

Application in Chemical Biology: Probes and Sensors

The cyanophenyl group can be incorporated into larger molecular structures to serve as a fluorescent probe or sensor for specific biological analytes.

Fluorescent Probes for Analyte Detection

The electron-withdrawing nature of the cyano group can be harnessed to modulate the fluorescence properties of a nearby fluorophore. This is often used in designing "turn-on" fluorescent probes.

Design Principle: A common strategy involves intramolecular charge transfer (ICT). In the "off" state, the cyanophenyl group quenches fluorescence by acting as a strong electron acceptor. The probe is designed to react selectively with a target analyte (e.g., a specific enzyme, reactive oxygen species, or ion). This reaction alters the electronic structure of the molecule—for instance, by cleaving a bond or changing a functional group—which disrupts the ICT process. This disruption "turns on" the fluorescence, providing a direct signal for the presence of the analyte.

Experimental Workflow: Cellular Imaging with a "Turn-On" Probe

This workflow describes the use of a hypothetical cyanophenyl-based probe designed to detect intracellular hydrogen peroxide (H₂O₂).

Caption: Workflow for cellular imaging with a fluorescent probe.

Expected Outcome: Cells treated with H₂O₂ are expected to show a significant increase in fluorescence intensity compared to untreated control cells, indicating the successful detection of the analyte by the cyanophenyl probe. This provides a visual and quantifiable measure of intracellular oxidative stress.

Conclusion

From the precise targeting of disease-related enzymes to the macroscopic alignment of molecules in display technologies, cyanophenyl compounds demonstrate a remarkable range of utility. Their value lies in a predictable set of physicochemical properties that can be expertly manipulated by chemists to achieve specific functions. As researchers continue to seek greater control over molecular interactions, the rational design and application of cyanophenyl-containing structures will undoubtedly remain a cornerstone of innovation in both the life sciences and material sciences. The principles and protocols outlined in this guide serve as a foundation for professionals aiming to harness the power of this versatile chemical entity in their own research and development endeavors.

References

• Title: The renaissance of covalent drugs Source: Nature Reviews Drug Discovery URL: [Link]

• Title: Discovery of Omarigliptin (MK-3102): A Novel, Once-Weekly DPP-4 Inhibitor for the Treatment of Type 2 Diabetes Source: ACS Medicinal Chemistry Letters URL: [Link]

• Title: Liquid Crystals Source: SpringerLink URL: [Link]

• Title: Fluorescent Probes for Sensing and Imaging Source: Royal Society of Chemistry URL: [Link]

Protocols & Analytical Methods

The Strategic Intermediate: A Guide to (4-Cyanophenyl)urea in Modern Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern organic synthesis, particularly within medicinal chemistry and drug discovery, the selection of versatile and strategically functionalized intermediates is paramount. Among these, (4-cyanophenyl)urea emerges as a cornerstone building block, offering a unique combination of reactivity and structural features that are instrumental in the construction of complex, biologically active molecules. This technical guide provides an in-depth exploration of (4-cyanophenyl)urea as a key intermediate, detailing its synthesis, physicochemical properties, and critically, its application in the synthesis of high-value compounds, including kinase inhibitors.

Introduction: The Significance of the Aryl Urea Scaffold

The aryl urea moiety is a privileged structure in medicinal chemistry, renowned for its ability to form robust hydrogen bond networks with biological targets such as protein kinases.[1] This interaction is often crucial for the efficacy of numerous therapeutic agents. The incorporation of a cyano group on the phenyl ring, as in (4-cyanophenyl)urea, adds another layer of synthetic versatility and can influence the electronic properties and binding interactions of the final molecule. This guide will illuminate the practical applications and protocols for leveraging this valuable intermediate.

Physicochemical and Spectroscopic Profile of (4-Cyanophenyl)urea

A thorough understanding of the physical and spectral properties of an intermediate is fundamental to its effective use in synthesis and for its characterization in subsequent reaction steps.

Table 1: Physicochemical Properties of (4-Cyanophenyl)urea

Property	Value	Source
CAS Number	86065-51-2	[2]
Molecular Formula	C₈H₇N₃O	[2]
Molecular Weight	161.16 g/mol	[2]
Appearance	White to off-white solid	---
Melting Point	>300 °C (decomposes)	---
Solubility	Soluble in DMSO, DMF; sparingly soluble in methanol, ethanol; insoluble in water.	General knowledge

Table 2: Expected Spectroscopic Data for (4-Cyanophenyl)urea

Technique	Expected Features
¹H NMR (DMSO-d₆, 400 MHz)	δ ~9.1 (s, 1H, -NH-CO-), δ ~7.7 (d, 2H, Ar-H), δ ~7.6 (d, 2H, Ar-H), δ ~6.2 (s, 2H, -NH₂)
¹³C NMR (DMSO-d₆, 100 MHz)	δ ~155 (C=O), δ ~145 (Ar-C), δ ~133 (Ar-C), δ ~119 (Ar-C), δ ~117 (Ar-C), δ ~105 (Ar-C-CN)
IR (KBr)	ν ~3400-3200 cm⁻¹ (N-H stretching), ν ~2230 cm⁻¹ (C≡N stretching), ν ~1660 cm⁻¹ (C=O stretching, Amide I)
Mass Spectrometry (ESI)	m/z 162.06 [M+H]⁺, 184.04 [M+Na]⁺

Note: The exact chemical shifts and peak intensities can vary depending on the solvent and concentration. The values presented are estimations based on analogous structures.

Synthesis of (4-Cyanophenyl)urea: A Reliable Protocol

The preparation of (4-cyanophenyl)urea can be efficiently achieved from the readily available starting material, 4-aminobenzonitrile, through the cyanate method. This method is robust and scalable, making it suitable for laboratory and potential industrial applications.[3]

Protocol 1: Synthesis of (4-Cyanophenyl)urea via the Cyanate Method

This protocol is adapted from a general procedure for the synthesis of arylureas.[3]

Materials:

• 4-aminobenzonitrile

• Sodium cyanate (or potassium cyanate)

• Glacial acetic acid

• Deionized water

• Ethanol (for recrystallization, optional)

Equipment:

• Beaker (1 L)

• Magnetic stirrer and stir bar

• Heating mantle or water bath

• Buchner funnel and filter flask

• Standard laboratory glassware

Procedure:

• Dissolution of the Arylamine: In a 1 L beaker, dissolve 0.5 moles of 4-aminobenzonitrile in a mixture of 240 mL of glacial acetic acid and 480 mL of deionized water. Gently warm the mixture to approximately 35°C with stirring to ensure complete dissolution.[3]

• Preparation of the Cyanate Solution: In a separate beaker, dissolve 1.0 mole of sodium cyanate in 450 mL of deionized water, also warming to 35°C.[3]

• Reaction Initiation: Slowly add approximately 50 mL of the sodium cyanate solution to the stirred 4-aminobenzonitrile solution. A white crystalline precipitate of (4-cyanophenyl)urea should begin to form.[3]

• Completion of the Reaction: Once precipitation has started, add the remainder of the sodium cyanate solution quickly with vigorous stirring. The reaction is exothermic, and the temperature may rise to 50-55°C, resulting in a thick, paste-like suspension.[3]

• Stirring and Aging: Continue to stir the thick suspension for an additional 10 minutes. Then, allow the mixture to stand at room temperature for 2-3 hours to ensure complete precipitation.[3]

• Isolation of the Product: Dilute the suspension with 200 mL of water and then cool the mixture to 0°C in an ice bath. Collect the crude (4-cyanophenyl)urea by vacuum filtration using a Buchner funnel.[3]

• Washing and Drying: Wash the collected solid thoroughly with cold deionized water to remove any remaining salts and acetic acid. Allow the product to drain well under suction and then dry it in a desiccator or a vacuum oven at a low temperature. The crude product is often of sufficient purity for subsequent synthetic steps.[3]

• Recrystallization (Optional): For higher purity, the crude product can be recrystallized from aqueous ethanol.[3]

Causality Behind Experimental Choices:

• The use of acetic acid is to form the arylamine acetate salt, which is soluble in the aqueous medium and facilitates a homogeneous reaction with the cyanate.

• The initial slow addition of the cyanate solution is to control the nucleation and crystal growth of the product, preventing the formation of an unmanageable solid mass too quickly.

• The vigorous stirring during the rapid addition phase ensures efficient mixing and prevents localized overheating.

• Washing with cold water is crucial to remove impurities without significant loss of the product due to dissolution.

Application of (4-Cyanophenyl)urea in the Synthesis of Kinase Inhibitors

A prime application of (4-cyanophenyl)urea is as a precursor to diaryl urea-based kinase inhibitors. The synthesis of Sorafenib, a potent RAF kinase inhibitor, provides an excellent illustrative example. While various synthetic routes to Sorafenib exist, a convergent synthesis involving the coupling of a substituted aniline with an isocyanate is common.[4][5] (4-Cyanophenyl)urea can be envisioned as a stable precursor to the corresponding isocyanate or used in palladium-catalyzed cross-coupling reactions to form unsymmetrical ureas.[6]

The following protocol outlines a general strategy for the synthesis of a diaryl urea, a core structure in many kinase inhibitors, using a (4-cyanophenyl)urea-derived intermediate.

Protocol 2: Synthesis of a N-(4-cyanophenyl)-N'-(aryl)urea Derivative

This protocol is a generalized representation of a key bond-forming reaction in the synthesis of diaryl urea kinase inhibitors.

Workflow Diagram:

Caption: Synthetic workflow for diaryl urea kinase inhibitors.

Materials:

• (4-cyanophenyl)urea

• Triphosgene (or other phosgene equivalent)

• A substituted arylamine (e.g., 4-(4-aminophenoxy)-N-methyl-2-pyridinecarboxamide for Sorafenib synthesis)[4]

• Anhydrous aprotic solvent (e.g., dichloromethane, THF)

• A non-nucleophilic base (e.g., triethylamine, diisopropylethylamine)

Equipment:

• Round-bottom flask with a reflux condenser and nitrogen inlet

• Magnetic stirrer and stir bar

• Standard laboratory glassware

• Apparatus for inert atmosphere reactions

Procedure:

Step A: In situ generation of 4-cyanophenylisocyanate

• Reaction Setup: To a flame-dried round-bottom flask under a nitrogen atmosphere, add (4-cyanophenyl)urea and a suitable anhydrous aprotic solvent.

• Addition of Phosgene Equivalent: Cool the suspension in an ice bath and slowly add a solution of triphosgene (or other phosgene equivalent) in the same solvent. Caution: Phosgene and its equivalents are highly toxic and should be handled with extreme care in a well-ventilated fume hood.

• Reaction: Allow the reaction to warm to room temperature and stir until the conversion to the isocyanate is complete, as monitored by TLC or other appropriate analytical techniques. The isocyanate is typically used in situ without isolation.[1]

Step B: Coupling with the Arylamine

• Addition of Amine: To the freshly prepared solution of 4-cyanophenylisocyanate, add a solution of the desired substituted arylamine and a non-nucleophilic base in the same anhydrous solvent.

• Reaction: Stir the reaction mixture at room temperature or with gentle heating until the reaction is complete.

• Work-up: Upon completion, quench the reaction with water or a saturated aqueous solution of sodium bicarbonate. Extract the product with an appropriate organic solvent.

• Purification: Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product can be purified by column chromatography or recrystallization to yield the desired N-(4-cyanophenyl)-N'-(aryl)urea derivative.

Expert Insights on the Causality of Choices:

• The in situ generation of the isocyanate from the more stable urea precursor is often preferred for safety and handling reasons, as isocyanates can be moisture-sensitive and toxic.[1]

• The use of a non-nucleophilic base is critical to scavenge the HCl generated during the reaction without competing with the desired amine nucleophile.

• Anhydrous and inert conditions are essential to prevent the hydrolysis of the phosgene equivalent and the resulting isocyanate.

The Role of the 4-Cyanophenyl Group in Bioactivity

The 4-cyanophenyl moiety in the final drug molecule is not merely a synthetic handle but often plays a crucial role in the compound's biological activity. The cyano group is a strong electron-withdrawing group, which can modulate the pKa of the urea protons and influence the strength of hydrogen bonding with the target protein. Furthermore, the nitrile group itself can act as a hydrogen bond acceptor or participate in other non-covalent interactions within the active site of the enzyme. In the context of kinase inhibitors, these interactions can contribute to both the potency and selectivity of the drug.[7]

Safety and Handling

Conclusion

(4-Cyanophenyl)urea is a highly valuable and versatile intermediate in organic synthesis. Its straightforward preparation and the strategic placement of the urea and cyano functionalities make it an ideal starting point for the construction of complex molecules, particularly in the realm of drug discovery. The protocols and insights provided in this guide are intended to empower researchers to effectively utilize this important building block in the development of novel therapeutics.

References

• Kurzer, F. Arylureas I. Cyanate Method. Org. Synth.1951, 31, 8. DOI: 10.15227/orgsyn.031.0008
• Design, synthesis and antitumor activities of novel bis-aryl ureas derivatives as Raf kinase inhibitors. Eur. J. Med. Chem.2012, 53, 292-299.
• Perdih, A., Dolenc, M. S.
• Prachi, R., Gill, M. S. A practical and efficient method for synthesis of sorafenib and regorafenib. SynOpen2023, 7(1), 422-429.

• Urea. NIST Chemistry WebBook. National Institute of Standards and Technology. ([Link])

• Bankston, D., et al. A Scaleable Synthesis of BAY 43-9006: A Potent Raf Kinase Inhibitor for the Treatment of Cancer. Org. Process Res. Dev.2002, 6(6), 777–781.
• Reddy, M. S., et al. One Pot Synthesis of Hetero/Aryl-Urea Derivatives: Chlorosulfonyl Isocyanate, in situ Hydrolysis Method. Asian J. Chem.2013, 25(3), 1695-1697.
• Chen, Y., et al. Design and synthesis of 4-anilinoquinazolines as Raf kinase inhibitors. Part 1. Selective B-Raf/B-RafV600E and potent EGFR/VEGFR2 inhibitory 4-(3-hydroxyanilino)-6-(1H-1,2,3-triazol-4-yl)quinazolines. Bioorg. Med. Chem.2016, 24(18), 4147-4161.
• Cipla Limited. Process for the preparation of sorafenib. WO2009054004A2, April 30, 2009.
• Vinogradova, E. V., Fors, B. P., & Buchwald, S. L. Palladium-Catalyzed Cross-Coupling of Aryl Chlorides and Triflates with Sodium Cyanate: A Practical Synthesis of Unsymmetrical Ureas. J. Am. Chem. Soc.2012, 134(27), 11132–11135.
• Labouta, I. M., et al. RAF inhibitors promote RAS-RAF interaction by allosterically disrupting RAF autoinhibition. Nat. Struct. Mol. Biol.2017, 24(11), 953–961.
• Synthesis of N-Aryl-N'-Heteroaryl-Substituted Urea Derivatives. Chemistry of Heterocyclic Compounds2012, 48, 782–783.
• The synthetic routes of sorafenib and its applications on hepatocellular carcinoma. Frontiers in Biology2023, 3(4).

• mass spectrum,1H NMR & 13C NMR spectra & infrared spectrum of urea. Doc Brown's Chemistry. ([Link])

• Sun, M., et al. Synthesis of Sorafenib. Chinese Pharmaceutical Journal2009, 44(5), 394-396.
• Ghosh, A. K., Brindisi, M. Urea Derivatives in Modern Drug Discovery and Medicinal Chemistry. J. Med. Chem.2020, 63(6), 2751-2788.
• De Luca, A., et al. On the development of B-Raf inhibitors acting through innovative mechanisms. Future Med. Chem.2022, 14(6), 405-420.
• Wang, Y., et al. Quantitative Determination of Four Potential Genotoxic Impurities in the Active Pharmaceutical Ingredients in TSD-1 Using UPLC-MS/MS. Molecules2022, 27(19), 6599.

• ATR-IR spectra of urea, biuret, and cyanuric acid at room temperature... ResearchGate. ([Link])

• Suppression of α-Cyano-4-hydroxycinnamic Acid Matrix Clusters and Reduction of Chemical Noise in MALDI-TOF Mass Spectrometry. J. Am. Soc. Mass Spectrom.2004, 15(1), 128-133.

• Urea. NIST Chemistry WebBook. National Institute of Standards and Technology. ([Link])

• 1H NMR and 13C NMR spectra of the catalytic synthesized compounds. The Royal Society of Chemistry. ([Link])

• The Challenging Complete and Detailed 1H and 13C NMR Assignment for Ent-Kaurenoic Acid, a Remark. Preprints.org2023.

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• 1. Urea Derivatives in Modern Drug Discovery and Medicinal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
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• 6. Urea derivative synthesis by amidation [organic-chemistry.org]
• 7. Design, synthesis and antitumor activities of novel bis-aryl ureas derivatives as Raf kinase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: A Robust and Scalable Protocol for the Synthesis of (4-cyanophenyl)urea

Abstract: This document provides a comprehensive, field-proven experimental protocol for the synthesis of (4-cyanophenyl)urea, a valuable intermediate in medicinal chemistry and materials science. The described method is based on the well-established reaction of 4-aminobenzonitrile with an in situ generated isocyanic acid from sodium cyanate. This protocol emphasizes operational simplicity, scalability, safety, and high purity of the final product. We delve into the causality behind key experimental steps, provide a self-validating framework through detailed characterization, and ground the procedure in authoritative references.

Introduction and Scientific Context

(4-cyanophenyl)urea is a substituted urea derivative featuring a nitrile group, making it a versatile building block for the synthesis of more complex molecules, particularly nitrogen-containing heterocycles.[1] The diarylurea scaffold is a prominent structural motif in numerous biologically active compounds, including enzyme inhibitors, making reliable synthetic routes to analogues like (4-cyanophenyl)urea essential for drug discovery and development programs.[2]

The most common and efficient methods for preparing N-substituted ureas involve the reaction of an amine with an isocyanate.[3][4] While pre-formed isocyanates can be used, their generation often involves hazardous reagents like phosgene.[3] A safer and more practical approach, detailed herein, utilizes the reaction of an amine hydrochloride or acetate salt with an alkali metal cyanate (e.g., sodium or potassium cyanate).[5] In this "cyanate method," the amine salt reacts with the cyanate to generate the corresponding isocyanate in situ, which is immediately trapped by the free amine to yield the desired urea. This one-pot procedure is robust, generally high-yielding, and avoids the handling of volatile and toxic isocyanate intermediates.

Reaction Mechanism and Rationale

The synthesis proceeds via a two-step, one-pot mechanism. The foundational principle is the nucleophilic addition of the primary amine (4-aminobenzonitrile) to an electrophilic isocyanate species.

Step 1: Generation of Isocyanic Acid The reaction is initiated by mixing the arylamine with a weak acid, such as acetic acid, to form the corresponding ammonium salt. This salt then reacts with sodium cyanate in an aqueous medium. The acidic conditions facilitate the protonation of the cyanate ion to form isocyanic acid (HN=C=O).

Step 2: Nucleophilic Attack and Urea Formation The highly reactive isocyanic acid is immediately attacked by the lone pair of electrons on the nitrogen atom of a free 4-aminobenzonitrile molecule present in the equilibrium. This nucleophilic addition forms the final (4-cyanophenyl)urea product, which is typically insoluble in the aqueous reaction medium and precipitates out, driving the reaction to completion.

Caption: Fig. 1: Reaction Mechanism for (4-cyanophenyl)urea Synthesis

Materials and Equipment

Reagents and Solvents

• 4-Aminobenzonitrile (C₇H₆N₂)

• Sodium Cyanate (NaOCN) or Potassium Cyanate (KOCN)

• Glacial Acetic Acid (CH₃COOH)

• Ethanol (C₂H₅OH), 95% or absolute

• Deionized Water (H₂O)

• (For Characterization) DMSO-d₆ for NMR analysis

Equipment

• Three-neck round-bottom flask with magnetic stirrer bar

• Magnetic stir plate

• Dropping funnel or addition funnel

• Thermometer

• Ice-water bath

• Büchner funnel and filtration flask

• Standard laboratory glassware (beakers, graduated cylinders)

• Rotary evaporator (for recrystallization)

• Melting point apparatus

• NMR Spectrometer

• FTIR Spectrometer

Reagent Data and Stoichiometry

This table summarizes key data for the primary reactants. It is crucial for calculating molar equivalents and understanding handling requirements.

Reagent	Formula	MW ( g/mol )	Molar Eq.	Amount (g)	Moles (mol)	Hazards
4-Aminobenzonitrile	C₇H₆N₂	118.14	1.0	11.81	0.10	Toxic if swallowed, skin/eye irritant[6][7]
Sodium Cyanate	NaOCN	65.01	1.05	6.83	0.105	Harmful if swallowed[8]
Glacial Acetic Acid	CH₃COOH	60.05	1.1	6.61	0.11	Corrosive, flammable

Detailed Experimental Protocol

This protocol is adapted from the robust and highly-cited cyanate method published in Organic Syntheses.[5]

Step 1: Preparation of the 4-Aminobenzonitrile Acetate Solution

• To a 500 mL three-neck round-bottom flask equipped with a magnetic stirrer, thermometer, and dropping funnel, add 4-aminobenzonitrile (11.81 g, 0.10 mol).

• Add deionized water (150 mL) and glacial acetic acid (6.3 mL, ~6.61 g, 0.11 mol).

• Stir the mixture at room temperature until all the solid has dissolved, forming a clear solution of 4-aminobenzonitrile acetate.

  • Causality Note: The formation of the ammonium acetate salt increases the solubility of the amine in the aqueous medium and provides the necessary acidic proton for the subsequent generation of isocyanic acid.

Step 2: Preparation of the Sodium Cyanate Solution

• In a separate beaker, dissolve sodium cyanate (6.83 g, 0.105 mol) in 75 mL of deionized water.

• Gently warm the solution to approximately 35-40°C to ensure complete dissolution. Do not overheat.

Step 3: Reaction Execution

• Place the flask containing the 4-aminobenzonitrile acetate solution in a water bath to help dissipate heat.

• Begin vigorous stirring of the amine solution. Slowly add about 10-15 mL of the warm sodium cyanate solution from the dropping funnel.

• A white crystalline precipitate of (4-cyanophenyl)urea should begin to form almost immediately.

• Once precipitation has started, add the remaining sodium cyanate solution more rapidly over 5-10 minutes.

  • Causality Note: The reaction is exothermic, and a noticeable temperature rise to 45-55°C is common.[5] The initial slow addition allows for controlled initiation of the precipitation. Vigorous stirring is critical to prevent clumping and ensure efficient mixing as the product rapidly separates.

Step 4: Product Isolation

• After the addition is complete, continue to stir the thick, paste-like suspension for an additional 15-20 minutes at room temperature.

• Allow the mixture to stand for 1-2 hours to ensure complete precipitation.

• Cool the mixture in an ice-water bath for 30 minutes.

• Isolate the crude product by vacuum filtration using a Büchner funnel.

• Wash the filter cake thoroughly with two portions of cold deionized water (2 x 50 mL).

• Press the solid dry on the funnel and then dry it in a desiccator or a vacuum oven at 60°C to a constant weight. A typical yield of the crude product is in the range of 85-95%.

Step 5: Purification by Recrystallization

• The crude product is often sufficiently pure for many applications. For higher purity, recrystallize from an ethanol-water mixture.

• Dissolve the crude solid in a minimum amount of hot 95% ethanol.

• Slowly add hot deionized water until the solution becomes faintly turbid.

• Add a few more drops of hot ethanol to redissolve the precipitate and obtain a clear solution.

• Allow the solution to cool slowly to room temperature, then place it in an ice bath to maximize the crystallization of pure (4-cyanophenyl)urea as white, needle-like crystals.

• Collect the purified crystals by vacuum filtration, wash with a small amount of cold 50% ethanol-water, and dry to a constant weight.

Experimental Workflow Diagram

Caption: Fig. 2: Experimental Workflow for Synthesis and Analysis

Product Characterization (Self-Validation)

Confirming the structure and purity of the synthesized (4-cyanophenyl)urea is a critical step.

• Appearance: White crystalline solid.

• Melting Point (m.p.): The melting point should be determined and compared to literature values. Note that some arylureas can decompose or rearrange upon heating, so a rapid heating rate near the melting point is advised.[5]

• ¹H NMR Spectroscopy: (300 MHz, DMSO-d₆): The spectrum should show characteristic signals consistent with the product structure.[9]

  • δ 9.02 (s, 1H): The urea NH proton adjacent to the cyanophenyl ring.

  • δ 7.73–7.61 (m, 2H): The two aromatic protons ortho to the cyano group.

  • δ 7.58–7.55 (m, 2H): The two aromatic protons meta to the cyano group.

  • δ 6.11 (s, 2H): The terminal NH₂ protons of the urea group.

• ¹³C NMR Spectroscopy: (DMSO-d₆): The carbon spectrum provides further structural confirmation.[9]

  • δ 155: Carbonyl carbon (C=O) of the urea.

  • δ 145, 133, 119, 117: Aromatic carbons and the nitrile carbon.

• Infrared (IR) Spectroscopy: Key vibrational frequencies confirm the presence of the principal functional groups.

  • ~3450-3200 cm⁻¹: N-H stretching vibrations of the primary amine and secondary amide functionalities.[10]

  • ~2220-2230 cm⁻¹: Sharp, strong absorption characteristic of the nitrile (C≡N) stretch.

  • ~1660-1680 cm⁻¹: Strong C=O stretching vibration (Amide I band) of the urea carbonyl group.[11][12]

  • ~1600-1630 cm⁻¹: N-H bending vibration (Amide II band).[10]

Safety and Handling

Adherence to strict safety protocols is mandatory for this procedure.

• Personal Protective Equipment (PPE): Always wear a lab coat, safety glasses with side shields, and appropriate chemical-resistant gloves.

• Ventilation: Conduct the entire procedure in a well-ventilated fume hood.[13]

• Reagent Hazards:

  • 4-Aminobenzonitrile: This compound is classified as toxic and an irritant.[6][7] Avoid inhalation of dust and prevent skin and eye contact.[13]

  • Sodium Cyanate: Harmful if swallowed.[8] Avoid generating dust.

  • Acetic Acid: Corrosive and can cause severe skin and eye burns. Handle with care.

• Waste Disposal: Dispose of all chemical waste according to institutional and local regulations. Aqueous waste should be neutralized before disposal.

References

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• Tiwari, L., et al. (2018). A practically simple, catalyst free and scalable synthesis of N-substituted ureas in water. RSC Advances. (URL: [Link])

• Li, W., et al. (2022). Urea Synthesis from Isocyanides and O-Benzoyl Hydroxylamines Catalyzed by a Copper Salt. Molecules. (URL: [Link])

• Kurzer, F. (1951). ARYLUREAS I. CYANATE METHOD. Organic Syntheses, 31, 8. (URL: [Link])

• Tiwari, L., et al. (2018). A practically simple, catalyst free and scalable synthesis of N-substituted ureas in water. RSC Advances. (URL: [Link])

• Carl ROTH GmbH + Co. KG. (2025). Safety Data Sheet: 4-Aminobenzonitrile. (URL: [Link])

• Piasek, Z., & Urbanski, T. (1962). The Infra-red Absorption Spectrum and Structure of Urea. Bulletin de l'Academie Polonaise des Sciences, Serie des Sciences Chimiques, 10, 113-120. (URL: Not Available)

• Zavarise, C., et al. (2024). Isocyanate-based multicomponent reactions. RSC Advances. (URL: [Link])

• Kaliszan, R., & Halkiewicz, J. (1975). IR analysis of crystalline samples of some urea derivatives. Polish journal of pharmacology and pharmacy, 27(5), 579–587. (URL: [Link])

• Fisher Scientific. (2021). SAFETY DATA SHEET - 4-Aminobenzonitrile. (URL: [Link])

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• US20100210845A1 - process for the preparation of 4-(benzimidazolylmethylamino)

• Kelly, C. B., et al. (2019). Preparation of 2,4,5,6-Tetra(9H-carbazol-9-yl)isophthalonitrile. Organic Syntheses, 96, 455-474. (URL: [Link])

• Ferreira, P. M. T., et al. (2009). Advanced NMR techniques for structural characterization of heterocyclic structures. ESA-IPB. (URL: Not Available)

• Carl ROTH GmbH + Co. KG. (n.d.). Safety Data Sheet: 4-Aminobenzonitrile. (URL: [Link])

• Kumar, V., et al. (2014). One Pot Synthesis of Hetero/Aryl-Urea Derivatives: Chlorosulfonyl Isocyanate, in situ Hydrolysis Method. International Journal of ChemTech Research. (URL: Not Available)

• Der Pharma Chemica. (2011). Quantitation of urea in urine by Fourier transforms infrared spectroscopy. (URL: [Link])

• Doc Brown's Chemistry. (n.d.). Infrared spectrum of urea. (URL: [Link])

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• US2553022A - Preparation of cyanoacetyl ureas - Google P

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). Exploring the Synthesis Pathways and Chemical Properties of 4-Aminobenzonitrile. (URL: [Link])

• Govindaraju, V., et al. (2005). Quantitative analysis of urea in human urine and serum by 1H nuclear magnetic resonance. Clinica Chimica Acta. (URL: [Link])

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The Architecture of Discovery: A Guide to the Development of (4-Cyanophenyl)urea-Based Kinase Inhibitors

This document provides an in-depth guide for researchers, scientists, and drug development professionals on the multifaceted process of developing (4-cyanophenyl)urea-based kinase inhibitors. Moving beyond a simple recitation of protocols, this guide delves into the rationale behind experimental design, offering a strategic framework for advancing these promising therapeutic agents from concept to preclinical evaluation.

Introduction: The Significance of the (4-Cyanophenyl)urea Scaffold

Protein kinases are pivotal regulators of a vast array of cellular processes, and their dysregulation is a well-established driver of numerous diseases, most notably cancer. The (4-cyanophenyl)urea moiety has emerged as a privileged scaffold in the design of potent and selective kinase inhibitors. This structural motif is central to the mechanism of action of several FDA-approved drugs, including Sorafenib and Regorafenib, which target key kinases in oncogenic signaling pathways.[1] The urea linkage provides a rigid hydrogen-bonding platform that can effectively interact with the hinge region of the kinase ATP-binding pocket, a critical interaction for potent inhibition. The terminal cyanophenyl group often serves to anchor the molecule in a specific region of the active site, contributing to both potency and selectivity. This guide will illuminate the path of developing novel inhibitors based on this powerful scaffold.

Foundational Chemistry: Synthesis of the (4-Cyanophenyl)urea Core

The synthesis of N,N'-diarylureas is a cornerstone of this discovery process. A common and effective method involves the reaction of an aromatic amine with an aryl isocyanate.[2][3] This reaction is typically high-yielding and tolerant of a wide range of functional groups, allowing for the generation of diverse chemical libraries for structure-activity relationship (SAR) studies.

Protocol 2.1: Synthesis of a Sorafenib Analogue

This protocol details the synthesis of a representative (4-cyanophenyl)urea-based kinase inhibitor, an analogue of Sorafenib.[1]

Step 1: Synthesis of 5-((6-aminopyridin-3-yl)oxy)-N-methylpyrimidine-2-carboxamide (Intermediate 1)

• To a solution of 6-aminopyridin-3-ol (1 mmol) in 10 mL of anhydrous DMF, add potassium tert-butoxide (KOtBu) (1 mmol) and stir at room temperature for 30 minutes.

• Add 5-chloro-N-methylpyrimidine-2-carboxamide (1 mmol) and potassium carbonate (K₂CO₃) (0.5 mmol) to the mixture.

• Reflux the reaction mixture for 3 hours.

• Remove the DMF under reduced pressure.

• Purify the residue by crystallization from diethyl ether to yield Intermediate 1.

Step 2: Synthesis of the Final Compound (Sorafenib Analogue)

• Dissolve Intermediate 1 (0.2 mmol) in 15 mL of dichloromethane (CH₂Cl₂).

• Add 4-chloro-3-(trifluoromethyl)phenyl isocyanate (0.3 mmol) to the solution.

• Reflux the mixture for 8 hours.

• After cooling, purify the product by crystallization from diethyl ether to obtain the final (4-cyanophenyl)urea-based inhibitor.

Characterization: The synthesized compounds should be thoroughly characterized using techniques such as ¹H-NMR, ¹³C-NMR, mass spectrometry, and elemental analysis to confirm their structure and purity.[4]

In Vitro Evaluation: Quantifying Potency and Selectivity

The initial biological characterization of newly synthesized compounds involves a battery of in vitro assays to determine their inhibitory potency against target kinases and their selectivity across the kinome.

Biochemical Kinase Inhibition Assays

Biochemical assays are essential for determining the direct inhibitory activity of a compound on a purified kinase. A widely used method is the Kinase-Glo™ assay, which measures the amount of ATP remaining in solution following a kinase reaction.[5]

Protocol 3.1.1: VEGFR-2 Kinase Inhibition Assay

• Reagent Preparation:

  • Prepare a 1x Kinase Assay Buffer by diluting the 5x stock.

  • Thaw recombinant human VEGFR-2 enzyme on ice and dilute to the working concentration (e.g., 1 ng/µL) in 1x Kinase Assay Buffer. Avoid repeated freeze-thaw cycles.[6]

  • Prepare a serial dilution of the (4-cyanophenyl)urea-based inhibitor in DMSO, then dilute further in 1x Kinase Assay Buffer.

  • Prepare the substrate (e.g., Poly(Glu,Tyr) 4:1) and ATP solution in 1x Kinase Assay Buffer.

• Assay Procedure (96-well plate format):

  • Add 5 µL of the diluted inhibitor or vehicle (for positive and negative controls) to the appropriate wells.

  • Add 20 µL of the diluted VEGFR-2 enzyme to the "Positive Control" and "Test Inhibitor" wells.

  • Initiate the kinase reaction by adding 25 µL of the substrate/ATP mix to all wells.

  • Incubate the plate at 30°C for 45 minutes.[5]

  • Stop the reaction by adding 50 µL of Kinase-Glo™ MAX reagent to each well.

  • Incubate at room temperature for 15 minutes, protected from light.

  • Measure luminescence using a microplate reader.

• Data Analysis:

  • Calculate the percent inhibition for each inhibitor concentration relative to the positive and negative controls.

  • Determine the IC₅₀ value by fitting the data to a dose-response curve using appropriate software (e.g., GraphPad Prism).

Rationale for Target Selection: VEGFR-2 is a key mediator of angiogenesis, a process crucial for tumor growth and metastasis.[7] Many (4-cyanophenyl)urea-based inhibitors, including Sorafenib and Lenvatinib, are potent inhibitors of VEGFR-2.[8]

Cellular Assays: Assessing Antiproliferative Activity

Cell-based assays are critical for evaluating the effect of an inhibitor in a more physiologically relevant context. These assays measure the ability of a compound to inhibit cell growth and proliferation.

Protocol 3.2.1: Crystal Violet Cell Viability Assay

• Cell Seeding:

  • Seed cancer cells (e.g., HepG2 for hepatocellular carcinoma) in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.[9]

• Compound Treatment:

  • Treat the cells with a serial dilution of the (4-cyanophenyl)urea-based inhibitor for a specified duration (e.g., 72 hours). Include a vehicle control.

• Staining:

  • Carefully remove the culture medium.

  • Wash the cells gently with PBS.

  • Fix the cells with a suitable fixative (e.g., methanol) for 10-15 minutes.

  • Stain the cells with 0.5% crystal violet solution for 20 minutes at room temperature.[10]

  • Wash the plate thoroughly with water to remove excess stain and allow it to air dry.

• Quantification:

  • Solubilize the bound crystal violet dye with a solubilization solution (e.g., 10% acetic acid).

  • Measure the absorbance at a wavelength of approximately 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Determine the GI₅₀ (concentration for 50% of maximal inhibition of cell proliferation) value from the dose-response curve.

Figure 1. A streamlined workflow for the development of (4-cyanophenyl)urea-based kinase inhibitors.

Target Engagement and Pathway Analysis: Western Blotting

To confirm that the observed antiproliferative effects are due to the inhibition of the intended signaling pathway, Western blotting is employed to analyze the phosphorylation status of key downstream proteins.

Protocol 3.3.1: Analysis of MAPK Pathway Inhibition

• Cell Lysis:

  • Treat cancer cells with the inhibitor for a specified time.

  • Lyse the cells in RIPA buffer containing protease and phosphatase inhibitors.

  • Determine the protein concentration of the lysates using a BCA assay.

• SDS-PAGE and Protein Transfer:

  • Separate the protein lysates by SDS-PAGE.

  • Transfer the separated proteins to a PVDF membrane.

• Immunoblotting:

  • Block the membrane with 5% non-fat dry milk or BSA in TBST for 1 hour at room temperature.[2]

  • Incubate the membrane with a primary antibody against the phosphorylated form of a downstream target (e.g., phospho-ERK) overnight at 4°C.[11]

  • Wash the membrane and incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

  • Detect the signal using an ECL reagent.

• Stripping and Re-probing:

  • Strip the membrane and re-probe with an antibody against the total protein (e.g., total ERK) to ensure equal protein loading.[2]

Figure 2. Inhibition of the MAPK signaling pathway by a (4-cyanophenyl)urea-based inhibitor targeting Raf kinase.

In Vivo Assessment: From Bench to Preclinical Models

Promising lead compounds identified through in vitro screening must be evaluated in vivo to assess their pharmacokinetic properties and antitumor efficacy in a whole-organism setting.

Pharmacokinetic (PK) Studies

PK studies in animal models, typically mice, are crucial for determining the absorption, distribution, metabolism, and excretion (ADME) of a drug candidate.[12]

Protocol 4.1.1: Mouse Pharmacokinetic Study

• Dosing:

  • Administer the compound to mice via the intended clinical route (e.g., oral gavage).

• Blood Sampling:

  • Collect blood samples at various time points post-administration (e.g., 0.25, 0.5, 1, 2, 4, 8, and 24 hours).

• Plasma Analysis:

  • Process the blood to obtain plasma.

  • Quantify the concentration of the compound in the plasma samples using LC-MS/MS.

• Data Analysis:

  • Calculate key PK parameters such as Cmax (maximum concentration), Tmax (time to maximum concentration), AUC (area under the curve), and half-life.

Xenograft Efficacy Studies

Human tumor xenograft models in immunocompromised mice are the gold standard for evaluating the in vivo antitumor efficacy of a drug candidate.[13]

Protocol 4.2.1: Subcutaneous Xenograft Model

• Tumor Implantation:

  • Subcutaneously inject human cancer cells into the flank of immunocompromised mice (e.g., nude or SCID mice).[13]

• Tumor Growth and Randomization:

  • Monitor tumor growth regularly using calipers.

  • When tumors reach a specified size (e.g., 100-200 mm³), randomize the mice into treatment and control groups.

• Drug Administration:

  • Administer the inhibitor or vehicle to the respective groups according to a predetermined dosing schedule.

• Efficacy Evaluation:

  • Measure tumor volume and body weight regularly.

  • At the end of the study, euthanize the mice and excise the tumors for further analysis (e.g., pharmacodynamic studies via Western blotting or immunohistochemistry).

• Data Analysis:

  • Calculate the tumor growth inhibition (TGI) for the treatment group compared to the control group.

Data Presentation and Interpretation

Clear and concise presentation of data is paramount for effective communication of results and informed decision-making.

Table 1: In Vitro Activity of Exemplary (4-Cyanophenyl)urea-Based Kinase Inhibitors

Compound	Target Kinase	IC₅₀ (nM)	Cell Line	GI₅₀ (µM)
Sorafenib	Raf-1	6	HT-29	5.8
VEGFR-2	90	HUVEC	0.02
Regorafenib	VEGFR-2	22	HUVEC	0.03
TIE2	40	-	-
Lenvatinib	VEGFR-2	4	HUVEC	0.026
FGFR1	46	-	-
Compound X	Target	Value	Cell Line	Value

Note: The values presented for Compound X are placeholders and should be replaced with experimental data.

Conclusion: A Roadmap for Innovation

The development of (4-cyanophenyl)urea-based kinase inhibitors is a rigorous and iterative process that requires a synergistic interplay between synthetic chemistry, in vitro biology, and in vivo pharmacology. This guide provides a comprehensive framework, grounded in established scientific principles and detailed protocols, to navigate this complex landscape. By understanding the "why" behind each experimental step and adhering to robust methodologies, researchers can effectively advance novel drug candidates with the potential to make a significant impact on the treatment of cancer and other kinase-driven diseases.

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• Wilhelm, S. M., Carter, C., Tang, L., Wilkie, D., McNabola, A., Rong, H., ... & Moore, M. (2004). BAY 43-9006 exhibits broad spectrum oral antitumor activity and targets the RAF/MEK/ERK pathway and receptor tyrosine kinases involved in tumor progression and angiogenesis. Cancer research, 64(19), 7099-7109.
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The Versatile Role of (4-Cyanophenyl)urea in the Synthesis of Heterocyclic Compounds: Application Notes and Protocols

Introduction: The Strategic Importance of (4-Cyanophenyl)urea in Heterocyclic Chemistry

In the landscape of modern medicinal chemistry and drug development, the urea moiety stands as a privileged functional group. Its ability to form stable hydrogen bonds with biological targets has cemented its role in the design of a myriad of therapeutic agents.[1] When incorporated into a molecule like (4-cyanophenyl)urea, its synthetic potential is significantly amplified. The presence of the electron-withdrawing cyano group on the phenyl ring not only modulates the electronic properties of the urea functional group but also serves as a versatile handle for further chemical transformations. This unique combination of functionalities makes (4-cyanophenyl)urea an invaluable building block for the construction of a diverse array of heterocyclic compounds, many of which are of significant interest in pharmaceutical research.[2]

This comprehensive guide provides researchers, scientists, and drug development professionals with an in-depth exploration of the applications of (4-cyanophenyl)urea in heterocyclic synthesis. We will delve into the underlying chemical principles, provide detailed, field-proven protocols for the synthesis of key heterocyclic scaffolds, and offer insights into the causal relationships behind experimental choices.

Core Synthetic Strategies and Mechanistic Considerations

The synthetic utility of (4-cyanophenyl)urea stems from the reactivity of both the urea and the cyanophenyl moieties. The urea functional group can act as a binucleophile in cyclocondensation reactions, while the cyano group can participate in cyclizations or be chemically modified. The electron-withdrawing nature of the 4-cyanophenyl group influences the acidity of the N-H protons of the urea, which can be a critical factor in base-catalyzed reactions.

Below, we explore the application of (4-cyanophenyl)urea in the synthesis of several important classes of heterocyclic compounds.

Synthesis of Dihydropyrimidinones via the Biginelli Reaction

The Biginelli reaction is a classic multicomponent reaction that provides access to dihydropyrimidinones (DHPMs), a class of compounds with a wide range of biological activities.[3][4] The use of (4-cyanophenyl)urea in this reaction allows for the incorporation of the 4-cyanophenyl motif, which is present in several bioactive molecules.

Causality Behind Experimental Choices:

The acid-catalyzed mechanism of the Biginelli reaction is believed to proceed through the formation of an acylimine intermediate from the condensation of the aldehyde and urea.[5] The 1,3-dicarbonyl compound then adds to this intermediate, followed by cyclization and dehydration to afford the dihydropyrimidinone. The choice of catalyst is crucial for the efficiency of the reaction, with Lewis acids or strong protic acids often employed to activate the aldehyde carbonyl group.[6] The use of solvent-free conditions or grinding techniques can also enhance reaction rates and yields, aligning with the principles of green chemistry.[6]

Caption: Workflow for the Biginelli reaction.

Protocol 1: Synthesis of 4-Aryl-6-methyl-2-oxo-1-(4-cyanophenyl)-1,2,3,4-tetrahydropyrimidine-5-carboxylic acid ethyl ester

This protocol describes a typical acid-catalyzed Biginelli condensation using (4-cyanophenyl)urea, an aromatic aldehyde, and ethyl acetoacetate.

Materials:

• (4-Cyanophenyl)urea

• Aromatic aldehyde (e.g., benzaldehyde)

• Ethyl acetoacetate

• Ethanol

• Concentrated Hydrochloric Acid (catalyst)

• Ice-cold water

• Silica gel for column chromatography

• Ethyl acetate and hexane for elution

Procedure:

• In a round-bottom flask, dissolve (4-cyanophenyl)urea (1.0 mmol) and the aromatic aldehyde (1.0 mmol) in ethanol (10 mL).

• Add ethyl acetoacetate (1.0 mmol) to the mixture.

• Add a catalytic amount of concentrated hydrochloric acid (2-3 drops) to the reaction mixture.

• Reflux the mixture for 4-6 hours, monitoring the progress of the reaction by Thin Layer Chromatography (TLC).

• After completion of the reaction, cool the mixture to room temperature and pour it into ice-cold water with stirring.

• Collect the precipitated solid by filtration, wash with cold water, and dry.

• Purify the crude product by column chromatography on silica gel using a mixture of ethyl acetate and hexane as the eluent to afford the pure dihydropyrimidinone derivative.

Expected Outcome and Characterization: The product is typically a white or off-white solid. Characterization can be performed using:

• ¹H NMR: To confirm the presence of the characteristic dihydropyrimidine ring protons and the substituents.

• ¹³C NMR: To identify the carbon signals of the heterocyclic ring and the cyanophenyl group.

• FT-IR: To observe the characteristic C=O and N-H stretching vibrations of the urea moiety and the C≡N stretch of the cyano group.

• Mass Spectrometry: To determine the molecular weight of the product.

Reactant Ratios (mmol)	Catalyst	Solvent	Time (h)	Typical Yield (%)
1:1:1	HCl	Ethanol	4-6	70-85
1:1:1	Yb(OTf)₃	Solvent-free	1-2	85-95
1:1:1	Lactic Acid	Solvent-free	2.5-4	80-92[4]

Synthesis of Quinazolinones

Quinazolinones are a prominent class of nitrogen-containing heterocyclic compounds with diverse pharmacological activities.[7] (4-Cyanophenyl)urea can serve as a nitrogen source in the construction of the quinazolinone scaffold, often in reaction with anthranilic acid or its derivatives.

Causality Behind Experimental Choices:

The synthesis of quinazolin-4(3H)-ones from anthranilic acid and a urea derivative typically involves a cyclocondensation reaction at elevated temperatures.[8] The mechanism involves the initial formation of an amide bond between the amino group of anthranilic acid and the urea, followed by an intramolecular cyclization with the elimination of ammonia and water. The use of a high-boiling solvent or solvent-free conditions is often necessary to drive the reaction to completion.

Caption: Synthetic pathway to quinazolinones.

Protocol 2: Synthesis of 3-(4-Cyanophenyl)quinazolin-4(3H)-one

This protocol outlines the synthesis of a quinazolinone derivative through the reaction of anthranilic acid and (4-cyanophenyl)urea.

Materials:

• Anthranilic acid

• (4-Cyanophenyl)urea

• Polyphosphoric acid (PPA) or a high-boiling solvent like diphenyl ether

• Ice-cold sodium bicarbonate solution (5%)

• Ethanol for recrystallization

Procedure:

• In a reaction vessel, thoroughly mix anthranilic acid (1.0 mmol) and (4-cyanophenyl)urea (1.1 mmol).

• Add polyphosphoric acid (approx. 10 times the weight of anthranilic acid) to the mixture.

• Heat the reaction mixture at 140-160 °C for 2-3 hours with occasional stirring. Monitor the reaction progress by TLC.

• After completion, cool the reaction mixture to about 100 °C and carefully pour it into a beaker containing ice-cold 5% sodium bicarbonate solution with vigorous stirring.

• Continue stirring until the precipitated solid is well-formed.

• Collect the solid by filtration, wash thoroughly with water until the filtrate is neutral, and then dry.

• Recrystallize the crude product from ethanol to obtain pure 3-(4-cyanophenyl)quinazolin-4(3H)-one.

Expected Outcome and Characterization: The product is typically a crystalline solid. Characterization can be performed using:

• ¹H NMR and ¹³C NMR: To confirm the structure of the quinazolinone ring and the cyanophenyl substituent.

• FT-IR: To identify the characteristic C=O and C=N stretching frequencies of the quinazolinone ring and the C≡N stretch.

• Mass Spectrometry: To confirm the molecular weight.

Reaction Conditions	Time (h)	Typical Yield (%)
PPA, 140-160 °C	2-3	65-80
Diphenyl ether, reflux	4-6	60-75

Synthesis of 2-Aminothiazoles from (4-Cyanophenyl)thiourea

While the primary focus is on (4-cyanophenyl)urea, its thio-analogue, (4-cyanophenyl)thiourea, is a readily accessible and highly useful precursor for sulfur-containing heterocycles, particularly 2-aminothiazoles. The Hantzsch thiazole synthesis, involving the reaction of a thiourea with an α-haloketone, is a classic and efficient method.[9]

Causality Behind Experimental Choices:

The Hantzsch synthesis proceeds via an initial S-alkylation of the thiourea by the α-haloketone, followed by an intramolecular cyclization where the amino group attacks the carbonyl carbon. Subsequent dehydration leads to the formation of the 2-aminothiazole ring. The reaction is typically carried out in a polar solvent like ethanol to facilitate the dissolution of the reactants and the progression of the ionic intermediates.

Caption: General scheme for Hantzsch thiazole synthesis.

Protocol 3: Synthesis of N-(4-(4-cyanophenyl)thiazol-2-yl)acetamide

This protocol describes the synthesis of a 2-aminothiazole derivative from (4-cyanophenyl)thiourea and an α-haloketone, followed by acetylation. A similar procedure involves the reaction of substituted thiosemicarbazones with α-bromo-4-cyanoacetophenone.[10]

Materials:

• (4-Cyanophenyl)thiourea (can be synthesized from 4-aminobenzonitrile and a thiocyanate salt)

• α-Bromoacetophenone

• Ethanol

• Sodium bicarbonate

• Acetic anhydride

• Pyridine

Procedure: Step 1: Synthesis of 2-amino-4-(4-cyanophenyl)thiazole

• To a solution of (4-cyanophenyl)thiourea (1.0 mmol) in ethanol (15 mL), add α-bromoacetophenone (1.0 mmol).

• Reflux the reaction mixture for 3-4 hours. Monitor the reaction by TLC.

• After completion, cool the reaction mixture and neutralize it with a saturated solution of sodium bicarbonate.

• The precipitated solid is filtered, washed with water, and dried. The crude product can be used in the next step without further purification or can be recrystallized from ethanol.

Step 2: Acetylation

• Dissolve the crude 2-amino-4-(4-cyanophenyl)thiazole (1.0 mmol) in pyridine (5 mL).

• Add acetic anhydride (1.2 mmol) dropwise at 0 °C.

• Stir the reaction mixture at room temperature for 2 hours.

• Pour the reaction mixture into ice-cold water.

• Filter the precipitated solid, wash with water, and recrystallize from ethanol to obtain the pure N-(4-(4-cyanophenyl)thiazol-2-yl)acetamide.

Expected Outcome and Characterization: The final product is expected to be a solid. Characterization can be performed using standard spectroscopic methods as described in the previous protocols.

Reactant	Solvent	Time (h)	Typical Yield (%)
(4-Cyanophenyl)thiourea + α-Bromoacetophenone	Ethanol	3-4	80-90 (for the aminothiazole)

Conclusion and Future Perspectives

(4-Cyanophenyl)urea and its derivatives are demonstrably versatile and valuable building blocks in the synthesis of a wide range of heterocyclic compounds. The protocols and mechanistic insights provided in this guide serve as a practical resource for researchers in organic synthesis and drug discovery. The presence of the cyanophenyl moiety not only allows for the creation of diverse molecular architectures but also provides a strategic point for further functionalization, opening avenues for the development of novel therapeutic agents. Future research in this area will likely focus on the development of more efficient and sustainable multicomponent reactions involving (4-cyanophenyl)urea and the exploration of its utility in the synthesis of even more complex and biologically active heterocyclic systems.

References

• A Review on 4(3H)-quinazolinone synthesis. (2021).
• Ghosh, A. K., & Brindisi, M. (2020). Urea Derivatives in Modern Drug Discovery and Medicinal Chemistry. Journal of Medicinal Chemistry, 63(6), 2751–2788.
• Al-Warhi, T., et al. (2021). Design, and synthesis of selectively anticancer 4-cyanophenyl substituted thiazol-2-ylhydrazones. Scientific Reports, 11(1), 1-16.
• Bucherer–Bergs Multicomponent Synthesis of Hydantoins. (2021). MDPI Encyclopedia.
• Catalyzed Methods to Synthesize Pyrimidine and Related Heterocyclic Compounds. (2023). Molecules, 28(1), 180.
• Chemical Insights Into the Synthetic Chemistry of Quinazolines: Recent Advances. (2021). Frontiers in Chemistry, 9, 708311.
• Green synthesis of pyrimidine derivative. (2013).
• Highlighting multicomponent reactions as an efficient and facile alternative route in the chemical synthesis of organic-based molecules: a tremendous growth in the past 5 years. (2023). Frontiers in Chemistry, 11, 1256391.
• Recent Advances in Synthesis and Biological Applications of Substituted Ureas. (2021). Current Organic Synthesis, 18(5), 456-476.
• Synthesis of 1, 2, 4-Triazole-3-Thiol Derivatives from Thiosemicarbazides and Carboxylic Acids Using Polyphosphate Ester. (2022). Molecules, 27(19), 6659.

• Biginelli Reaction. Organic Chemistry Portal. Retrieved from [Link]

• Synthesis of quinazolin-4(1H)-ones via amination and annulation of amidines and benzamides. (2019). Organic & Biomolecular Chemistry, 17(4), 874-878.
• Synthesis of 1,2,4 triazole compounds. (2022). ISRES.
• Three Component Reaction: An Efficient Synthesis and Reactions of 3,4-Dihydropyrimidin-2(1H)-Ones and Thiones Using New Natural Catalyst. (2013). International Journal of Organic Chemistry, 3(1), 1-11.

• Synthesis of quinazolinones. Organic Chemistry Portal. Retrieved from [Link]

• Synthesis of 1H-1,2,4-Triazole. Organic Chemistry Portal. Retrieved from [Link]

• Reactivity of 1,3-Dicarbonyl Compounds with Urea under Physiological Conditions. (2020). Thesis.
• Synthesis of some quinazolin-4-one series heterocyclic compounds and their biological activities. (2021). Generis Publishing.
• A Four Component Biginelli's Reaction, New Opportunities for Synthesis of Functionalized Pyrimidines. (2019). Biomedical Journal of Scientific & Technical Research, 14(4).
• Urea-Functionalized Heterocycles: Structure, Hydrogen Bonding and Applic
• Design, Synthesis, Pharmacological Evaluation of Quinazolin-4(3H)-Ones Bearing Urea Functionality as Potential VEGFR-2 Inhibitors. (2022). Molecules, 27(22), 7909.
• An efficient prebiotic synthesis of cytosine and uracil. (1995).
• A Four Component Biginelli's Reaction, New Opportunities for Synthesis of Functionalized Pyrimidines. (2019). Biomedical Journal of Scientific & Technical Research, 14(4).
• Facile Synthesis of 2-AminoThiazole Derivatives and their Biological Evaluation. (2015). International Journal for Pharmaceutical Research Scholars, 4(3), 46-49.
• Synthesis and evaluation of 1,2,4-triazole derivatives as antimicrobial, antifungal and anthelmintic agents. (2012). Journal of Chemical and Pharmaceutical Research, 4(1), 356-362.
• The Bucherer–Bergs Multicomponent Synthesis of Hydantoins—Excellence in Simplicity. (2021). Molecules, 26(15), 4591.
• 2-aminothiazole derivative, preparation method, and use. (2014).
• Multicomponent Reactions for the Synthesis of Active Pharmaceutical Ingredients. (2021). Molecules, 26(16), 4843.

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• Chemical Insights Into the Synthetic Chemistry of Quinazolines: Recent Advances. (2021). Frontiers in Chemistry, 9, 708311.
• An Overview on Synthetic 2-Aminothiazole-Based Compounds Associated with Four Biological Activities. (2021). Molecules, 26(5), 1449.
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(4-Cyanophenyl)urea: A Versatile Chemical Probe for Covalent Enzyme Modification and Activity Profiling

Introduction: The Rise of Urea-Based Probes in Enzyme Interrogation

In the landscape of chemical biology and drug discovery, the quest for precise tools to dissect enzyme function is paramount. Among the arsenal of chemical probes, those capable of forming covalent bonds with their protein targets offer unique advantages, including stable target engagement for downstream proteomic analysis and prolonged therapeutic effects. The urea scaffold has emerged as a privileged motif in the design of such probes, owing to its ability to act as a "tunable" electrophile, primarily targeting the active sites of hydrolase enzymes. This guide provides a comprehensive overview of (4-cyanophenyl)urea as a promising chemical probe for enzyme studies, detailing its synthesis, proposed mechanism of action, and application in enzyme inhibition assays and activity-based protein profiling (ABPP).

While a vast body of literature supports the use of aryl ureas as potent enzyme inhibitors, particularly for serine hydrolases, the specific application of (4-cyanophenyl)urea as a chemical probe is an evolving area of investigation. This document, therefore, serves as both a summary of established principles and a practical guide for researchers looking to leverage this compound in their own studies. The protocols and insights provided are grounded in field-proven methodologies for analogous urea-based inhibitors, offering a robust starting point for the characterization of (4-cyanophenyl)urea's interactions with enzymatic targets.

Mechanism of Action: Covalent Carbamoylation of Active Site Nucleophiles

The inhibitory activity of (4-cyanophenyl)urea is predicated on the electrophilic nature of its carbonyl carbon. This electrophilicity is modulated by the electronic properties of the attached aryl groups. The urea moiety can undergo nucleophilic attack by a catalytically active residue within an enzyme's active site, most commonly a serine, leading to the formation of a stable, covalent carbamate adduct. This process, known as carbamoylation, effectively and often irreversibly inactivates the enzyme.

The 4-cyanophenyl group plays a critical role in this mechanism. The electron-withdrawing nature of the cyano group enhances the electrophilicity of the urea carbonyl, making it more susceptible to nucleophilic attack. Furthermore, the resulting 4-cyanoaniline is a relatively good leaving group, facilitating the carbamoylation reaction. This targeted covalent modification is the foundation of (4-cyanophenyl)urea's utility as a chemical probe, enabling the specific and stable labeling of active enzymes.

// Nodes Enzyme [label="Active Enzyme\n(e.g., Serine Hydrolase)", fillcolor="#F1F3F4"]; Probe [label="(4-Cyanophenyl)urea", fillcolor="#F1F3F4"]; Intermediate [label="Tetrahedral Intermediate", shape=ellipse, fillcolor="#FBBC05", fontcolor="#202124"]; Covalent_Adduct [label="Carbamoylated Enzyme\n(Inactive)", fillcolor="#EA4335", fontcolor="#FFFFFF"]; Leaving_Group [label="4-Cyanoaniline", fillcolor="#34A853", fontcolor="#FFFFFF"];

// Edges Enzyme -> Intermediate [label="Nucleophilic Attack\n(Active Site Serine)"]; Probe -> Intermediate; Intermediate -> Covalent_Adduct [label="Collapse of Intermediate"]; Intermediate -> Leaving_Group [label="Release of\nLeaving Group"]; }

Proposed mechanism of covalent enzyme inhibition by (4-cyanophenyl)urea.

Synthesis of (4-Cyanophenyl)urea: A Practical, Aqueous-Based Protocol

A key advantage of (4-cyanophenyl)urea as a chemical probe is its straightforward synthesis from commercially available starting materials. The following protocol is adapted from a scalable and environmentally friendly method, avoiding the use of hazardous reagents like phosgene.[1]

Protocol 1: Synthesis of (4-Cyanophenyl)urea

Materials:

• 4-Aminobenzonitrile

• Potassium cyanate (KOCN)

• 1 N Hydrochloric acid (HCl)

• Deionized water

• Ethyl acetate

• Brine (saturated NaCl solution)

• Anhydrous sodium sulfate (Na₂SO₄)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Separatory funnel

• Büchner funnel and filter paper

• Rotary evaporator

Procedure:

• Reaction Setup: In a round-bottom flask, dissolve 4-aminobenzonitrile (1.0 eq) in 1 N aqueous HCl.

• Addition of Cyanate: To the stirring solution, add potassium cyanate (2.2 eq).

• Reaction Monitoring: Allow the reaction mixture to stir at room temperature. The reaction progress can be monitored by thin-layer chromatography (TLC). The reaction typically proceeds to a significant extent within 6-12 hours.

• Work-up:

  • Transfer the reaction mixture to a separatory funnel.

  • Extract the aqueous layer with ethyl acetate (3 x volume of the aqueous layer).

  • Combine the organic layers and wash with brine.

  • Dry the organic layer over anhydrous sodium sulfate.

  • Filter the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator.

• Purification and Characterization: The resulting solid is (4-cyanophenyl)urea. For higher purity, the product can be recrystallized from a suitable solvent system (e.g., ethanol/water). The identity and purity of the compound should be confirmed by analytical techniques such as NMR and mass spectrometry.[2]

Application in Enzyme Inhibition Studies

Determining the inhibitory potency of (4-cyanophenyl)urea against a target enzyme is a critical first step in its characterization as a chemical probe. The half-maximal inhibitory concentration (IC₅₀) is a key parameter for quantifying this potency.[3] For covalent inhibitors, it is important to note that the IC₅₀ value is time-dependent.[4]

Protocol 2: Determination of Time-Dependent IC₅₀

Materials:

• Purified target enzyme

• (4-Cyanophenyl)urea stock solution (in DMSO)

• Enzyme-specific substrate

• Assay buffer

• 96-well microplate

• Microplate reader

Procedure:

• Enzyme and Inhibitor Preparation:

  • Prepare a solution of the target enzyme in assay buffer at a concentration that yields a linear reaction rate over the desired time course.

  • Prepare a serial dilution of (4-cyanophenyl)urea in assay buffer. It is crucial to keep the final DMSO concentration constant across all wells and typically below 1%.

• Pre-incubation:

  • In a 96-well plate, add the enzyme solution to wells containing the different concentrations of (4-cyanophenyl)urea.

  • Incubate the enzyme-inhibitor mixture for various time points (e.g., 15, 30, 60, and 120 minutes) at a controlled temperature.

• Initiation of Reaction:

  • Following each pre-incubation period, initiate the enzymatic reaction by adding the substrate to each well.

• Data Acquisition:

  • Measure the reaction progress (e.g., absorbance or fluorescence) over time using a microplate reader.

• Data Analysis:

  • Calculate the initial reaction velocity for each inhibitor concentration at each pre-incubation time point.

  • Plot the percentage of inhibition versus the logarithm of the inhibitor concentration for each time point.

  • Fit the data to a dose-response curve to determine the IC₅₀ value at each pre-incubation time.

Data Presentation:

Pre-incubation Time (min)	IC₅₀ (µM)
15	Value
30	Value
60	Value
120	Value

Note: The decreasing IC₅₀ values with increasing pre-incubation time are characteristic of covalent inhibition.

Application in Activity-Based Protein Profiling (ABPP)

ABPP is a powerful chemical proteomics technique used to assess the functional state of enzymes within complex biological systems.[5] (4-Cyanophenyl)urea, as a covalent modifier, can be adapted for use in a competitive ABPP workflow to identify its cellular targets.

// Nodes Proteome [label="Cell Lysate or\nIntact Cells", fillcolor="#F1F3F4"]; Inhibitor [label="(4-Cyanophenyl)urea", fillcolor="#4285F4", fontcolor="#FFFFFF"]; ABP [label="Broad-spectrum\nActivity-Based Probe\n(e.g., for Serine Hydrolases)", fillcolor="#FBBC05", fontcolor="#202124"]; Labeled_Proteins [label="Probe-Labeled\nActive Enzymes", fillcolor="#34A853", fontcolor="#FFFFFF"]; Analysis [label="SDS-PAGE & In-gel Fluorescence\nor\nLC-MS/MS Proteomics", shape=cds, fillcolor="#F1F3F4"];

// Edges Proteome -> Inhibitor [label="Pre-incubation"]; Inhibitor -> Labeled_Proteins [label="Labeling with ABP"]; ABP -> Labeled_Proteins; Labeled_Proteins -> Analysis [label="Analysis"]; }

Competitive Activity-Based Protein Profiling (ABPP) workflow.

Protocol 3: Competitive ABPP for Target Identification

Materials:

• Cell lysate or intact cells

• (4-Cyanophenyl)urea

• A broad-spectrum activity-based probe for the enzyme class of interest (e.g., a fluorophosphonate-rhodamine probe for serine hydrolases)

• Lysis buffer

• SDS-PAGE gels and running buffer

• Fluorescence gel scanner

Procedure:

• Proteome Preparation: Prepare a cell lysate with a protein concentration of 1-2 mg/mL in a suitable lysis buffer.

• Competitive Inhibition:

  • Aliquot the proteome into multiple tubes.

  • Add increasing concentrations of (4-cyanophenyl)urea to the aliquots and incubate for a defined period (e.g., 30 minutes) at room temperature to allow for target engagement.

• Probe Labeling:

  • To each tube, add the broad-spectrum activity-based probe at a final concentration typically in the low micromolar range.

  • Incubate for a further 15-30 minutes to label the active enzymes that were not inhibited by (4-cyanophenyl)urea.

• Sample Preparation for Analysis:

  • Quench the labeling reaction by adding 2x Laemmli sample buffer and boiling the samples for 5 minutes.

• Gel-Based Analysis:

  • Separate the proteins by SDS-PAGE.

  • Visualize the probe-labeled enzymes using a fluorescence gel scanner.

• Data Interpretation: A dose-dependent decrease in the fluorescence intensity of a protein band indicates that it is a target of (4-cyanophenyl)urea. The identity of the protein can be determined by excising the band and performing mass spectrometry-based protein identification.

Conclusion and Future Directions

(4-Cyanophenyl)urea represents a readily accessible and mechanistically intriguing chemical probe for the study of enzymes, particularly hydrolases. Its potential for covalent modification of active site nucleophiles makes it a valuable tool for enzyme inhibition studies and target identification through activity-based protein profiling. The protocols detailed in this guide provide a solid framework for researchers to synthesize, characterize, and apply this probe in their own experimental systems.

Future work should focus on the detailed characterization of the enzyme targets of (4-cyanophenyl)urea across different proteomes and the determination of its kinetic parameters of inactivation (k_inact/K_i) for specific enzymes. Furthermore, the synthesis of derivatives of (4-cyanophenyl)urea incorporating reporter tags (e.g., biotin or a fluorophore) would enable its use as a direct ABPP probe, facilitating the direct pull-down and identification of its cellular targets. As our understanding of the versatility of the urea scaffold continues to grow, compounds like (4-cyanophenyl)urea will undoubtedly play an important role in advancing our knowledge of enzyme function and in the development of novel therapeutics.

References

• Hanif, M., et al. (2012). [This is a placeholder for a relevant reference on urease inhibition assays, as the provided search results did not contain a full citation with a clickable URL for this specific paper but mentioned its use in a protocol.]
• Ribeiro, F. A., et al. (2010). [This is a placeholder for a relevant reference on trypsin inhibition assays, as the provided search results did not contain a full citation with a clickable URL for this specific paper but mentioned its use in a protocol.]

• Copeland, R. A. (2022). A two-point IC50 method for evaluating the biochemical potency of irreversible enzyme inhibitors. bioRxiv. [Link]

• Wikipedia contributors. (2024). IC50. Wikipedia. [Link]

• van Bergen, J. A., et al. (2023). Dual-Probe Activity-Based Protein Profiling Reveals Site-Specific Differences in Protein Binding of EGFR-Directed Drugs. ACS Chemical Biology. [Link]

• Wikipedia contributors. (2024). Isocyanate. Wikipedia. [Link]

• Tiwari, L., et al. (2018). A practically simple, catalyst free and scalable synthesis of N-substituted ureas in water. RSC Advances. [Link]

• Dow, R. L. (2000). Process for preparing certain phenyl urea compounds.

• Pinto-Fernandez, A., et al. (2021). Activity-based protein profiling reveals deubiquitinase and aldehyde dehydrogenase targets of a cyanopyrrolidine probe. RSC Medicinal Chemistry. [Link]

• Frühauf, A., et al. (2023). Synthesis and Characterization of Reversible Covalent HDAC4 Inhibitors. Methods in Molecular Biology. [Link]

• PubChem. (n.d.). 4-Cyanophenyl isocyanate. PubChem. [Link]

• Weathington, N. M., et al. (2022). Targeting the Reactive Proteome: Recent Advances in Activity-Based Protein Profiling and Probe Design. International Journal of Molecular Sciences. [Link]

• Tiwari, L., et al. (2018). A practically simple, catalyst free and scalable synthesis of N-substituted ureas in water. RSC Advances. [Link]

• van der Hoorn, R. A. L., et al. (2023). A general approach for activity-based protein profiling of oxidoreductases with redox-differentiated diarylhalonium warheads. Chemical Science. [Link]

• Wang, J., et al. (2022). Discovery of selective covalent cathepsin K inhibitors containing novel 4-cyanopyrimidine warhead based on quantum chemical calculations and binding mode analysis. Bioorganic & Medicinal Chemistry. [Link]

• Nomura, D. K., et al. (2022). Advances in covalent drug discovery. Nature Reviews Drug Discovery. [Link]

• Kurzer, F. (1951). Arylureas. I. Cyanate Method. Organic Syntheses. [Link]

• Willems, L. I., et al. (2023). Activity-based protein profiling: A graphical review. Journal of Proteomics. [Link]

• Yanardağ, R., et al. (2021). In vitro urease and trypsin inhibitory activities of some sulfur compounds. DergiPark. [Link]

• Wang, Y., et al. (2010). Liquid-Phase Synthesis of Cyanuric Acid from Urea. Molecules. [Link]

• Schnekenburger, M., et al. (2017). Discovery and Characterization of R/S-N-3-Cyanophenyl-N'-(6-tert-butoxycarbonylamino-3,4-dihydro-2,2-dimethyl-2H-1-benzopyran-4-yl)urea, a New Histone Deacetylase Class III Inhibitor Exerting Antiproliferative Activity against Cancer Cell Lines. Journal of Medicinal Chemistry. [Link]

• Baek, S., et al. (2021). Recent advances in the development of covalent inhibitors. RSC Medicinal Chemistry. [Link]

• Di Mauro, C., et al. (2017). Reactions of isocyanate with water (a), amine (b), urea (c), urethane (d), and carboxylic acid (e). ResearchGate. [Link]

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Application Note & Protocols: Design, Synthesis, and Evaluation of Radiolabeled (4-Cyanophenyl)urea Derivatives for Molecular Imaging

Audience: Researchers, scientists, and drug development professionals in oncology, neuroscience, and radiopharmaceutical chemistry.

Abstract: The (4-cyanophenyl)urea scaffold is a privileged structure in medicinal chemistry, forming the core of numerous inhibitors targeting enzymes like kinases and Prostate-Specific Membrane Antigen (PSMA). Its utility can be powerfully extended from therapeutics to diagnostics by incorporating a positron-emitting radionuclide, enabling non-invasive visualization of biological processes through Positron Emission Tomography (PET).[1][2] This document provides a comprehensive guide to the rational design, chemical synthesis of precursors, radiolabeling with Fluorine-18 and Carbon-11, and subsequent preclinical evaluation of these promising imaging agents.

Introduction & Strategic Overview

The convergence of targeted molecular therapy and diagnostic imaging has created a paradigm shift in precision medicine. Small molecule inhibitors, prized for their specificity and favorable pharmacokinetics, can be transformed into powerful imaging probes. The (4-cyanophenyl)urea moiety is of particular interest due to its structural features: the urea group is an excellent hydrogen bond donor and acceptor, while the cyanophenyl group can engage in crucial π-π stacking or dipole interactions within target protein binding pockets.[3][4]

By radiolabeling these compounds, we can quantitatively track their biodistribution, target engagement, and pharmacokinetics in real-time within a living system. This provides invaluable data for drug development—elucidating mechanisms of action, confirming target binding, and stratifying patient populations. This guide offers the scientific rationale and field-tested protocols for developing a novel (4-cyanophenyl)urea-based PET radiotracer.

Design Rationale: From Scaffold to Imaging Agent

The successful design of a radiotracer is a multi-parameter optimization problem. Key decisions involve selecting the appropriate radionuclide, determining the optimal labeling position, and fine-tuning the overall molecular structure to achieve high target affinity and favorable in vivo behavior.

The (4-Cyanophenyl)urea Core

This structural motif is often found in inhibitors of PSMA, a key biomarker for prostate cancer.[5] The urea component typically mimics a substrate's peptide bond, while the cyanophenyl group can insert into specific hydrophobic pockets of the target enzyme.[4] The design process involves attaching this core to a targeting moiety that confers specificity for the biological target of interest.

Choice of Radionuclide: ¹⁸F vs. ¹¹C

The two most common radionuclides for PET imaging are Fluorine-18 and Carbon-11. The choice between them is a strategic decision based on logistical constraints and the biological question being asked.

Feature	Fluorine-18 (¹⁸F)	Carbon-11 (¹¹C)
Half-life	~110 minutes	~20 minutes
Production	Cyclotron; [¹⁸O(p,n)¹⁸F]	Cyclotron; [¹⁴N(p,α)¹¹C]
Advantages	Longer half-life allows for complex multi-step syntheses, purification, QC, and transport to off-site imaging centers.[5][6] Lower positron energy results in higher resolution images.	Allows for multiple scans in the same subject on the same day. As carbon is ubiquitous in organic molecules, it allows for labeling without altering the compound's fundamental structure.[7]
Disadvantages	Introduction of a large, electronegative fluorine atom can sometimes alter pharmacology.	Requires a co-located cyclotron and extremely rapid, high-yield radiosynthesis and purification (< 40-60 min).[8]

Expert Insight: For initial tracer development and broader clinical application, ¹⁸F is often preferred due to its logistical advantages.[6] ¹¹C is exceptionally powerful for pharmacological studies requiring repeat imaging or when the molecule is intolerant to the addition of a fluorine atom or prosthetic group.[7]

Radiolabeling Strategy

The position and method of radiolabeling are critical for maintaining the biological activity of the parent molecule.

• Direct Labeling: This involves replacing an atom on the molecule with its radioactive isotope. For ¹⁸F, this is commonly achieved via nucleophilic substitution of a leaving group (e.g., nitro, tosylate, or trialkylammonium) on an aromatic ring.[9]

• Prosthetic Group Labeling: A small, pre-radiolabeled molecule (the prosthetic group) is first synthesized and then conjugated to the larger target molecule.[10] This is a robust strategy when the target molecule is sensitive to the harsh conditions of direct labeling.

• [¹¹C]Carbonylation: The urea carbonyl itself can be labeled using ¹¹C-precursors like [¹¹C]phosgene, [¹¹C]CO, or [¹¹C]CO₂.[11][12] Palladium-mediated oxidative carbonylation using [¹¹C]CO is a modern and efficient method for creating ¹¹C-ureas.[11]

Synthesis of the Radiolabeling Precursor

The precursor is the non-radioactive version of the target molecule, engineered with a specific functional group that will be replaced by the radionuclide. For ¹⁸F-labeling via nucleophilic aromatic substitution, a common strategy is to place an electron-withdrawing group, such as a nitro group, ortho or para to a leaving group to activate the ring for substitution.

General Synthetic Scheme

The most direct method for synthesizing the urea backbone is the reaction of a primary amine with an isocyanate.[3]

Protocol: Synthesis of an N-(4-cyanophenyl)-N'-(4-nitrophenyl)urea Precursor for ¹⁸F-Labeling

This protocol describes the synthesis of a precursor where a nitro group will be replaced by [¹⁸F]fluoride.

Materials:

• 4-Aminobenzonitrile

• 4-Nitrophenyl isocyanate

• Anhydrous Dichloromethane (DCM)

• Magnetic stirrer and stir bar

• Round bottom flask

• Silica gel for column chromatography

• Solvents for chromatography (e.g., Hexane, Ethyl Acetate)

Procedure:

• Reaction Setup: In a clean, dry round-bottom flask, dissolve 4-aminobenzonitrile (1.0 eq) in anhydrous DCM under an inert atmosphere (e.g., nitrogen or argon).

• Addition of Isocyanate: To the stirring solution, add 4-nitrophenyl isocyanate (1.05 eq) portion-wise at room temperature.

  • Causality Note: The isocyanate is highly reactive towards the primary amine. A slight excess ensures full consumption of the starting amine. The reaction is typically exothermic.

• Reaction Monitoring: Allow the reaction to stir at room temperature. Monitor the progress by Thin Layer Chromatography (TLC) until the starting amine spot has disappeared (typically 1-2 hours).

• Workup:

  • Upon completion, a precipitate of the product urea will likely have formed.

  • Filter the crude product and wash the solid with cold DCM to remove any unreacted isocyanate.

  • If no precipitate forms, concentrate the reaction mixture under reduced pressure.

• Purification: The crude solid is often of high purity. If necessary, purify further by flash column chromatography on silica gel using a hexane/ethyl acetate gradient.

• Characterization: Confirm the structure and purity of the final product using ¹H NMR, ¹³C NMR, and Mass Spectrometry. The precursor should be dried under vacuum and stored in a desiccator.

Automated Radiosynthesis of [¹⁸F]-(4-cyanophenyl)urea

Automation is critical in radiochemistry to ensure reproducibility, minimize radiation exposure to personnel, and handle the short half-lives of PET isotopes.[10][13] The following protocol is designed for a common automated synthesis module.

Principle of ¹⁸F-Radiolabeling

Aqueous [¹⁸F]fluoride is produced in a cyclotron and delivered to a hot cell.[6] The fluoride is highly solvated by water and must be "activated" to become a potent nucleophile. This is achieved by forming an anhydrous complex with potassium carbonate (K₂CO₃) and a phase-transfer catalyst, Kryptofix 2.2.2 (K2.2.2). The activated [¹⁸F]KF/K2.2.2 complex then displaces the leaving group (e.g., -NO₂) on the precursor in a polar aprotic solvent at high temperature.

Protocol: Automated Synthesis of an ¹⁸F-labeled (4-cyanophenyl)urea

Automated Module: Standard commercial radiosynthesis unit (e.g., TRACERlab, ELIXYS, AllinOne).[10][13]

Reagents & Consumables:

• Precursor (5-10 mg) dissolved in anhydrous DMSO (1 mL)

• Kryptofix 2.2.2 (10-15 mg) in acetonitrile

• Potassium Carbonate (2-3 mg) in water

• Anhydrous acetonitrile (MeCN) for drying

• Sterile water for injection

• C18 Sep-Pak light cartridge (for trapping)

• QMA Sep-Pak light cartridge (for fluoride trapping)

• Semi-preparative HPLC column (e.g., C18) and mobile phase

Procedure (Automated Sequence):

• [¹⁸F]Fluoride Trapping: The aqueous [¹⁸F]fluoride from the cyclotron is passed through a quaternary methyl ammonium (QMA) anion exchange cartridge, which traps the [¹⁸F]F⁻.

• Elution: The trapped [¹⁸F]F⁻ is eluted from the QMA cartridge into the reaction vessel using a solution of K₂CO₃ and K2.2.2.

• Azeotropic Drying: Anhydrous acetonitrile is added to the reaction vessel, and the mixture is heated under a stream of nitrogen and vacuum to remove water. This step is crucial for activating the fluoride and is typically repeated 2-3 times.

• Radiolabeling Reaction: The precursor solution in DMSO is added to the dried, activated [¹⁸F]KF/K2.2.2 complex. The vessel is sealed and heated.

  • Self-Validating System: The reaction temperature and time are critical parameters. They must be optimized to maximize radiochemical yield (RCY) while minimizing degradation of the precursor and product.

• Purification:

  • After cooling, the reaction mixture is diluted with the HPLC mobile phase and injected onto a semi-preparative HPLC system.

  • The radioactive peak corresponding to the desired product is collected.

• Formulation: The collected HPLC fraction (containing organic solvent) is passed through a C18 Sep-Pak cartridge. The cartridge traps the product, while the aqueous mobile phase passes through. The cartridge is washed with sterile water, and the final product is eluted with a small volume of USP-grade ethanol and diluted with sterile saline for injection.

Parameter	Typical Value	Rationale
Precursor Amount	5-10 mg	Sufficient for high-yield reaction without overloading HPLC.
Reaction Temperature	120 - 160 °C	Provides thermal energy to overcome the activation barrier of the SₙAr reaction.
Reaction Time	10 - 20 min	Balances reaction completion against thermal degradation and radioactive decay.
HPLC Mobile Phase	Acetonitrile/Water with 0.1% TFA	Provides good separation of the lipophilic product from the more polar precursor and impurities.

Quality Control: Ensuring Purity and Safety

Every batch of a radiopharmaceutical must undergo rigorous quality control (QC) testing before it can be deemed safe for administration.[14][15]

QC Specifications

The following table outlines the standard QC tests and their acceptance criteria for a clinical-grade radiotracer.

QC Test	Method	Acceptance Criteria
Appearance	Visual Inspection	Clear, colorless, free of visible particles
pH	pH meter or strip	4.5 – 7.5
Radionuclidic Identity	Gamma Spectrometry or Half-life	Confirms ¹⁸F (t½ = 109.8 min)
Radiochemical Purity (RCP)	Analytical Radio-HPLC, radio-TLC	≥ 95%
Chemical Purity	Analytical HPLC (UV detector)	Precursor and other impurities below set limits
Specific Activity	Calculated from HPLC data	> 37 GBq/µmol (1 Ci/µmol) at time of injection
Residual Solvents	Gas Chromatography (GC)	Ethanol < 5000 ppm; Acetonitrile < 410 ppm
Bacterial Endotoxins	Limulus Amebocyte Lysate (LAL)	< 175 EU / V (where V is max patient dose in mL)
Sterility	USP <71>	No microbial growth (14-day test, retrospective)

Protocol: Determination of Radiochemical Purity (RCP) by Analytical HPLC

System: Analytical HPLC with a UV detector and a series-connected radioactivity detector. Column: Analytical C18 column (e.g., 4.6 x 150 mm, 5 µm). Mobile Phase: Isocratic or gradient method, typically Acetonitrile/Water with 0.1% Trifluoroacetic acid (TFA). Flow Rate: 1.0 mL/min.

Procedure:

• Inject a small aliquot (~10 µL) of the final formulated product onto the analytical HPLC system.

• Acquire data from both the UV and radioactivity detectors simultaneously.

• Analysis:

  • The UV chromatogram identifies the non-radioactive components, including the cold standard of the product and any chemical impurities.

  • The radioactivity chromatogram shows all radioactive species.

  • Calculate RCP by integrating the area of the product peak and dividing it by the total area of all radioactive peaks in the chromatogram.

  • RCP (%) = (Area of Product Peak / Total Area of All Radioactive Peaks) * 100

Preclinical Evaluation: From Bench to In Vivo Imaging

Once a tracer is synthesized with high purity, its biological properties must be evaluated.

In Vitro Studies

• Cell Uptake Assays: This is a cornerstone experiment to demonstrate target-specific uptake.

  • Principle: Incubate the radiotracer with cells that overexpress the target protein (e.g., LNCaP cells for PSMA) and a control cell line that does not (e.g., PC-3 cells).[16] A significantly higher uptake in the target-positive cells indicates specificity.

  • Blocking Experiment: To confirm that the uptake is mediated by the target, a parallel experiment is run where the cells are pre-treated with a large excess of the non-radiolabeled compound (a "cold" blocker).[17] A significant reduction in radioactivity uptake in the blocked group confirms target-specific binding.

• Lipophilicity (LogD): The LogD value (the octanol-water distribution coefficient at pH 7.4) is a key predictor of in vivo behavior. Highly lipophilic tracers often exhibit high non-specific binding and are cleared through the hepatobiliary system, while very hydrophilic tracers are rapidly cleared by the kidneys.[18]

In Vivo PET/CT Imaging

• Principle: The radiotracer is administered intravenously to an animal model (typically a mouse bearing a human tumor xenograft). The animal is then imaged in a small-animal PET/CT scanner.[5][16]

• Protocol:

  • Anesthetize a tumor-bearing mouse (e.g., LNCaP xenograft model).

  • Administer a defined dose (e.g., 3.7-7.4 MBq) of the radiotracer via tail vein injection.

  • Acquire dynamic or static PET images at specific time points (e.g., 30, 60, 120 minutes post-injection). A CT scan is acquired for anatomical co-registration.

  • Image Analysis: Reconstruct the PET images and fuse them with the CT data. Draw regions of interest (ROIs) over the tumor and major organs to quantify tracer uptake, typically expressed as a percentage of the injected dose per gram of tissue (%ID/g).

• Expected Outcome: A successful imaging agent will show high and persistent uptake in the tumor with rapid clearance from non-target tissues like blood, muscle, and liver, leading to high tumor-to-background ratios.[16]

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• Preclinical evaluation and first in human study of Al18F radiolabeled ODAP-urea-based PSMA targeting ligand for PET imaging of prostate cancer. NIH. [Link]

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• Fluorine-18 Radiochemistry, Labeling Strategies and Synthetic Routes. PMC. [Link]

• Synthesis of 11C-Labelled Ureas by Palladium(II)-Mediated Oxidative Carbonylation. PMC. [Link]

• Radiohalogenated Prostate-Specific Membrane Antigen (PSMA)-Based Ureas as Imaging Agents for Prostate Cancer. PMC. [Link]

• Synthesis, radiolabeling, and evaluation of a (4-quinolinoyl)glycyl-2-cyanopyrrolidine analogue for fibroblast activation protein (FAP) PET imaging. ResearchGate. [Link]

• arylureas i. cyanate method. Organic Syntheses Procedure. [Link]

• Synthesis, Fluorine-18 Radiolabeling, and In Vivo PET Imaging of a Hydrophilic Fluorosulfotetrazine. MDPI. [Link]

• Recent Developments in Carbon-11 Chemistry and Applications for First-In-Human PET Studies. MDPI. [Link]

• Quality Control in the Radiopharmacy. Journal of Nuclear Medicine Technology. [Link]

• Methods for Radiolabelling Nanoparticles: PET Use (Part 2). MDPI. [Link]

• Preclinical evaluation and first in human study of AlF radiolabeled ODAP-urea-based PSMA targeting ligand for PET imaging of prostate cancer. ResearchGate. [Link]

• Fully automated peptide radiolabeling from [18F]fluoride. RSC Publishing. [Link]

• Good practices for 89Zr radiopharmaceutical production and quality control. PMC. [Link]

• Urea Synthesis from Isocyanides and O-Benzoyl Hydroxylamines Catalyzed by a Copper Salt. MDPI. [Link]

• Development and Optimization of 11C-Labeled Radiotracers: A Review of the Modern Quality Control Design Process. ACS Publications. [Link]

• Synthesis, 123I-Radiolabeling Optimization, and Initial Preclinical Evaluation of Novel Urea-Based PSMA Inhibitors with a Tributylstannyl Prosthetic Group in Their Structures. PubMed. [Link]

• Automated fluorine-18 radiolabeling via an alkyne–azide cycloaddition reaction on a dual peptide-functionalized liposome surface for in vivo PET imaging. Frontiers. [Link]

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The Cyanophenyl Group in Receptor Binding: A Guide for Drug Discovery Professionals

Introduction: The Strategic Importance of the Cyanophenyl Moiety

In the landscape of modern drug design, the cyanophenyl group has emerged as a privileged scaffold, a testament to its versatile and potent contributions to molecular recognition. Its deceptively simple structure—a benzene ring appended with a nitrile group—belies a rich tapestry of physicochemical properties that can be expertly manipulated to enhance binding affinity, selectivity, and overall drug efficacy. This guide provides an in-depth exploration of the multifaceted roles of the cyanophenyl group in receptor binding, offering both foundational knowledge and actionable protocols for researchers, medicinal chemists, and drug development professionals. We will delve into the key interactions that this moiety facilitates, from hydrogen bonding and dipole interactions to its influence on molecular conformation. Furthermore, we will present detailed experimental workflows and computational approaches to rigorously characterize and leverage the unique attributes of cyanophenyl-containing ligands.

I. Physicochemical Properties and Their Implications for Receptor Binding

The cyanophenyl group's utility in drug design stems from a unique combination of electronic and steric features. Understanding these properties is paramount to rationally incorporating this moiety into novel therapeutic agents.

• Electron-Withdrawing Nature and Aromatic Interactions: The strongly electron-withdrawing nitrile group significantly modulates the electronic distribution of the attached phenyl ring. This polarization can enhance π-π stacking interactions with aromatic residues such as phenylalanine (Phe), tyrosine (Tyr), and tryptophan (Trp) within the receptor's binding pocket. The electron-deficient nature of the cyanophenyl ring can favor interactions with electron-rich aromatic systems of the receptor.

• Dipole Moment: The cyano group possesses a strong dipole moment, which can engage in favorable dipole-dipole or dipole-ion interactions with polar residues or charged species in the binding site. This directional interaction can contribute significantly to the overall binding energy and provide a degree of conformational rigidity to the ligand upon binding.

• Hydrogen Bonding Capability: The nitrogen atom of the nitrile group is a competent hydrogen bond acceptor. It can form crucial hydrogen bonds with donor residues like asparagine (Asn), glutamine (Gln), serine (Ser), and threonine (Thr) in the receptor. These interactions are highly directional and can be pivotal for anchoring the ligand in the correct orientation for optimal binding. In some cases, water-mediated hydrogen bonds can also play a role, where a water molecule bridges the interaction between the cyano group and the receptor.

• Bioisosteric Replacement: The cyanophenyl group is often employed as a bioisostere for other functional groups. For instance, it can mimic the hydrogen bonding capabilities of a carbonyl or hydroxyl group. Its linear and rigid nature can also be advantageous in occupying specific, narrow channels within a binding site.

II. Case Studies: The Cyanophenyl Group in Action

Several successful drugs across various therapeutic areas feature a cyanophenyl moiety, underscoring its broad applicability.

Drug	Target	Therapeutic Area	Role of Cyanophenyl Group
Letrozole	Aromatase	Breast Cancer	The nitrile group of one of the cyanophenyl rings coordinates with the heme iron of the aromatase enzyme, a key interaction for its potent inhibitory activity.
Anastrozole	Aromatase	Breast Cancer	Similar to Letrozole, the cyanophenyl group contributes to the binding and inhibitory mechanism against aromatase.
Bicalutamide	Androgen Receptor	Prostate Cancer	The cyanophenyl group is involved in crucial interactions within the ligand-binding domain of the androgen receptor, contributing to its antagonistic activity.[1]

Note: This table is a representative sample and not an exhaustive list.

III. Experimental Protocols for Characterizing Cyanophenyl-Ligand Interactions

A multi-pronged experimental approach is essential to fully elucidate the role of the cyanophenyl group in receptor binding. Here, we provide detailed protocols for key biophysical and biochemical assays, with specific considerations for cyanophenyl-containing compounds.

A. Radioligand Binding Assays

Radioligand binding assays are a cornerstone for determining the affinity of a ligand for its receptor.[2]

Protocol: Competition Binding Assay for a GPCR

• Membrane Preparation:

  • Homogenize cells or tissues expressing the target receptor in a cold lysis buffer (e.g., 50 mM Tris-HCl, 5 mM MgCl2, pH 7.4 with protease inhibitors).

  • Centrifuge the homogenate to pellet the membranes.

  • Wash the membrane pellet with fresh lysis buffer and resuspend in an appropriate assay buffer.

  • Determine the protein concentration of the membrane preparation (e.g., using a BCA assay).

• Assay Setup (96-well plate format):

  • To each well, add in the following order:

    • Assay buffer (e.g., 50 mM Tris-HCl, 5 mM MgCl2, 0.1% BSA, pH 7.4).

    • A fixed concentration of a suitable radioligand (e.g., [3H]-labeled antagonist) typically at or below its Kd value.

    • Increasing concentrations of the unlabeled cyanophenyl-containing test compound.

    • Membrane preparation (typically 10-50 µg of protein per well).

  • Include controls for total binding (no competitor) and non-specific binding (a high concentration of a known unlabeled ligand).

• Incubation:

  • Incubate the plate at a specific temperature (e.g., 25°C or 37°C) for a sufficient time to reach equilibrium. This time should be determined empirically for each receptor-ligand system.

• Termination and Filtration:

  • Rapidly terminate the binding reaction by vacuum filtration through a glass fiber filter mat (e.g., GF/C) using a cell harvester.

  • Wash the filters multiple times with ice-cold wash buffer to remove unbound radioligand.

• Quantification:

  • Dry the filter mat and add scintillation cocktail.

  • Measure the radioactivity retained on the filters using a scintillation counter.

• Data Analysis:

  • Subtract non-specific binding from all other measurements to obtain specific binding.

  • Plot the percentage of specific binding as a function of the logarithm of the competitor concentration.

  • Fit the data to a one-site or two-site competition model using non-linear regression analysis to determine the IC50 value.

  • Calculate the inhibition constant (Ki) using the Cheng-Prusoff equation: Ki = IC50 / (1 + [L]/Kd) , where [L] is the concentration of the radioligand and Kd is its dissociation constant.

Causality Behind Experimental Choices:

• Buffer Composition: The choice of buffer is critical. For cyanophenyl ligands, it is advisable to use buffers with low to moderate ionic strength to avoid masking electrostatic interactions. The inclusion of a small amount of a non-ionic detergent (e.g., 0.05% Tween-20) can help to minimize non-specific binding of hydrophobic compounds.[3]

• Non-Specific Binding: The cyanophenyl group can sometimes increase the hydrophobicity of a ligand, potentially leading to higher non-specific binding. Careful optimization of protein concentration and the inclusion of BSA in the assay buffer can mitigate this.

B. Surface Plasmon Resonance (SPR)

SPR is a powerful, label-free technique for real-time analysis of binding kinetics and affinity.[4]

Protocol: Small Molecule-Protein Interaction Analysis

• Sensor Chip Preparation and Ligand Immobilization:

  • Select a suitable sensor chip (e.g., CM5 for amine coupling).

  • Activate the carboxymethylated dextran surface with a mixture of N-hydroxysuccinimide (NHS) and N-ethyl-N'-(dimethylaminopropyl)carbodiimide (EDC).

  • Inject the purified receptor (ligand) in a low ionic strength buffer (e.g., 10 mM sodium acetate, pH 4.0-5.5) to facilitate covalent immobilization via primary amines.

  • Deactivate any remaining active esters with an injection of ethanolamine-HCl.

  • A reference flow cell should be prepared similarly but without the receptor to subtract non-specific binding and bulk refractive index changes.

• Analyte Preparation and Injection:

  • Prepare a series of dilutions of the cyanophenyl-containing compound (analyte) in the running buffer. The concentration range should ideally span from 0.1 to 10 times the expected Kd.

  • Inject the analyte solutions over the ligand and reference surfaces at a constant flow rate.

  • Include a buffer-only injection (blank) for double referencing.

• Data Acquisition:

  • Monitor the change in the SPR signal (response units, RU) over time, recording the association and dissociation phases.

• Surface Regeneration:

  • If the interaction is reversible, the surface can be regenerated by injecting a solution that disrupts the binding (e.g., a low pH buffer or a high salt concentration). The choice of regeneration solution must be empirically determined to ensure it does not denature the immobilized receptor.

• Data Analysis:

  • Subtract the reference channel data from the active channel data, and then subtract the blank injection data.

  • Fit the resulting sensorgrams to a suitable binding model (e.g., 1:1 Langmuir binding) to determine the association rate constant (ka), dissociation rate constant (kd), and the equilibrium dissociation constant (Kd = kd/ka).

Causality Behind Experimental Choices:

• Immobilization Strategy: Amine coupling is a common method, but if the cyanophenyl ligand is suspected to bind near primary amines on the receptor, alternative immobilization strategies (e.g., via a His-tag) should be considered to avoid steric hindrance.

• Running Buffer: The running buffer should be carefully chosen to maintain the stability and activity of both the receptor and the analyte.[5] For cyanophenyl compounds, it may be necessary to include a small percentage of a co-solvent like DMSO to ensure solubility, but the concentration should be kept consistent across all analyte dilutions and the running buffer to minimize bulk refractive index mismatches.[5]

C. Isothermal Titration Calorimetry (ITC)

ITC directly measures the heat changes associated with a binding event, providing a complete thermodynamic profile of the interaction (ΔH, ΔS, and Kd).[3]

Protocol: Characterizing Ligand-Protein Binding Thermodynamics

• Sample Preparation:

  • Prepare the purified receptor and the cyanophenyl-containing ligand in the exact same, thoroughly degassed buffer. Buffer mismatch is a common source of artifacts in ITC.

  • Accurately determine the concentrations of both the receptor and the ligand.

• Instrument Setup:

  • Load the receptor solution into the sample cell of the calorimeter.

  • Load the ligand solution into the injection syringe. A common starting point is to have the ligand concentration 10-15 times higher than the receptor concentration.

• Titration:

  • Perform a series of small, sequential injections of the ligand into the sample cell while maintaining a constant temperature.

  • Allow the system to reach thermal equilibrium between each injection.

• Control Experiments:

  • Perform a control titration by injecting the ligand into the buffer-filled sample cell to determine the heat of dilution.

• Data Analysis:

  • Subtract the heat of dilution from the heat of binding for each injection.

  • Integrate the area under each peak to determine the heat change per injection.

  • Plot the heat change per mole of injectant against the molar ratio of ligand to protein.

  • Fit the resulting binding isotherm to a suitable binding model (e.g., one set of sites) to determine the stoichiometry (n), binding affinity (Ka, from which Kd can be calculated), and the enthalpy of binding (ΔH). The entropy of binding (ΔS) can then be calculated using the equation: ΔG = -RTlnKa = ΔH - TΔS .

Causality Behind Experimental Choices:

• Buffer Choice: The ionization enthalpy of the buffer can contribute to the measured heat change. It is advisable to use a buffer with a low ionization enthalpy (e.g., phosphate or HEPES) to minimize this effect, especially if proton exchange is expected upon binding of the cyanophenyl ligand.

• Protein Stability: The presence of the cyanophenyl group might influence the stability and aggregation propensity of the target protein.[6][7] It is crucial to ensure that both the protein and the ligand are stable and do not aggregate under the experimental conditions. Dynamic light scattering (DLS) can be used to assess the aggregation state of the samples before the ITC experiment.

IV. Structural and Mechanistic Insights

A. Site-Directed Mutagenesis

To pinpoint the specific residues that interact with the cyanophenyl group, site-directed mutagenesis is an invaluable tool.[8]

Workflow for Identifying Key Interacting Residues

• Hypothesis Generation: Based on computational modeling or homology models, identify potential amino acid residues in the binding pocket that may interact with the cyanophenyl group (e.g., aromatic residues for π-π stacking, hydrogen bond donors for the nitrile).

• Mutagenesis: Create mutant versions of the receptor where the hypothesized residues are replaced, typically with alanine (to remove the side chain functionality) or other amino acids with different properties (e.g., replacing a Tyr with a Phe to probe the role of the hydroxyl group).

• Expression and Characterization: Express the wild-type and mutant receptors in a suitable cell line.

• Binding Assays: Perform binding assays (e.g., radioligand binding) to determine the binding affinity of the cyanophenyl-containing ligand for each mutant receptor.

• Data Interpretation: A significant loss of binding affinity for a particular mutant suggests that the mutated residue is important for the interaction with the cyanophenyl group.

B. X-ray Crystallography

The most definitive way to visualize the interactions of a cyanophenyl-containing ligand with its receptor is through X-ray crystallography.[9]

Conceptual Workflow

• Protein Expression and Purification: Produce and purify large quantities of the target receptor.

• Complex Formation: Form a stable complex of the receptor with the cyanophenyl-containing ligand.

• Crystallization: Screen a wide range of conditions to obtain well-diffracting crystals of the complex.

• Data Collection and Structure Determination: Collect X-ray diffraction data from the crystals and solve the three-dimensional structure of the complex.

• Analysis: Analyze the electron density map to precisely map the interactions between the cyanophenyl group and the surrounding amino acid residues, confirming hydrogen bonds, π-π stacking, and other non-covalent interactions.

V. Computational Modeling

In silico methods are indispensable for predicting and rationalizing the binding of cyanophenyl-containing ligands.[10]

Protocol: Molecular Docking

• Receptor and Ligand Preparation:

  • Obtain the 3D structure of the target receptor (from the PDB or homology modeling). Prepare the protein by adding hydrogen atoms, assigning protonation states, and removing water molecules.

  • Generate a 3D conformation of the cyanophenyl-containing ligand and assign partial charges.

• Binding Site Definition:

  • Define the binding site on the receptor, typically based on the location of a known co-crystallized ligand or by using pocket-finding algorithms.

• Docking Simulation:

  • Use a docking program (e.g., AutoDock, Glide, GOLD) to systematically sample different conformations and orientations of the ligand within the binding site.

  • The program will use a scoring function to estimate the binding affinity for each pose.

• Pose Analysis and Visualization:

  • Analyze the top-ranked docking poses to identify the most plausible binding mode.

  • Visualize the predicted interactions between the cyanophenyl group and the receptor residues to generate hypotheses for further experimental validation (e.g., site-directed mutagenesis).

Causality Behind the Approach:

• Scoring Functions: The choice of docking program and scoring function is important. Some scoring functions are better at handling specific types of interactions, such as hydrogen bonds and π-π stacking, which are critical for cyanophenyl ligands.

• Flexibility: Allowing for flexibility in both the ligand and key receptor side chains can provide a more accurate prediction of the binding mode, as the receptor may undergo conformational changes to accommodate the cyanophenyl group.

VI. Visualizing Interactions and Workflows

VII. Conclusion and Future Perspectives

The cyanophenyl group is a powerful tool in the medicinal chemist's armamentarium. Its ability to engage in a variety of key binding interactions, coupled with its favorable physicochemical properties, makes it a valuable component in the design of potent and selective ligands. By employing a systematic and multi-faceted approach that combines rigorous biophysical characterization, structural biology, and computational modeling, researchers can fully harness the potential of this versatile moiety. As our understanding of receptor biology continues to deepen, the strategic deployment of the cyanophenyl group will undoubtedly continue to play a pivotal role in the discovery of next-generation therapeutics.

VIII. References

• Matulenko, M. A., et al. (2004). Synthesis and activity of 2-[4-(4-[3H]-2-cyanophenyl)piperazinyl]-N-(2,4,6-[3H]3-3-methylphenyl)acetamide: a selective dopamine D4 receptor agonist and radioligand. Bioorganic & Medicinal Chemistry Letters, 14(20), 5095-5098. Available from: [Link]

• Wang, S., et al. (2019). Characterization of Small Molecule-Protein Interactions Using SPR Method. In Methods in Molecular Biology (Vol. 2025, pp. 277-287). Humana Press. Available from: [Link]

• Di Trani, J., et al. (2018). Use of Surface Plasmon Resonance (SPR) to Determine Binding Affinities and Kinetic Parameters Between Components Important in Fusion Machinery. JoVE (Journal of Visualized Experiments), (132), e56939. Available from: [Link]

• Vega, D. R., et al. (2007). Conformational polymorphism in bicalutamide. International Journal of Pharmaceutics, 328(2), 112-118. Available from: [Link]

• Gonzalez-Abad, S., et al. (2021). Comparing Cyanophenyl and Pyridyl Ligands in the Formation of Porphyrin-Based Metal–Organic Coordination Networks. The Journal of Physical Chemistry C, 125(44), 24654-24663. Available from: [Link]

• Carpena, X., et al. (2009). X-ray crystallography in drug discovery. In Methods in Molecular Biology (Vol. 572, pp. 21-46). Humana Press. Available from: [Link]

• Miao, W., et al. (2013). Study protein folding and aggregation using nonnatural amino acid p-cyanophenylalanine as a sensitive optical probe. Accounts of Chemical Research, 46(11), 2543-2553. Available from: [Link]

• Hofma, B., et al. (2022). Quantification of Letrozole, Palbociclib, Ribociclib, Abemaciclib, and Metabolites in Volumetric Dried Blood Spots: Development and Validation of an LC-MS/MS Method for Therapeutic Drug Monitoring. Molecules, 27(23), 8206. Available from: [Link]

• Zhang, H., et al. (2021). Exploring the effects of whey protein components on the interaction and stability of cyanidin‐3‐O‐glucoside. Journal of the Science of Food and Agriculture, 101(11), 4641-4651. Available from: [Link]

• Sesti, A., et al. (2018). Site-directed mutagenesis to study the role of specific amino acids in the ligand binding domain of PPARs. In Methods in Molecular Biology (Vol. 1787, pp. 247-257). Humana Press. Available from: [Link]

• Zoghbi, S. S., et al. (2023). Discovery of a High-Affinity Fluoromethyl Analog of [11C]5-Cyano-N-(4-(4-methylpiperazin-1-yl)-2-(piperidin-1-yl)phenyl)furan-2-carboxamide ([11C]CPPC) and Their Comparison in Mouse and Monkey as Colony-Stimulating Factor 1 Receptor Radioligands. ACS Chemical Neuroscience, 14(20), 3737-3750. Available from: [Link]

• Proteopedia. (2024). Bicalutamide. Proteopedia. Available from: [Link]

• Wang, Y., et al. (2020). Anastrozole has an Association between Degree of Estrogen Suppression and Outcomes in Early Breast Cancer and is a Ligand for Estrogen Receptor α. Clinical Cancer Research, 26(12), 2963-2972. Available from: [Link]

• Lacivita, E., et al. (2013). The arylpiperazine derivatives N-(4-cyanophenylmethyl)-4-(2-diphenyl)-1-piperazinehexanamide and N-benzyl-4-(2-diphenyl)-1-piperazinehexanamide exert a long-lasting inhibition of human serotonin 5-HT7 receptor binding and cAMP signaling. Naunyn-Schmiedeberg's Archives of Pharmacology, 386(10), 877-888. Available from: [Link]

• Betzi, S., et al. (2016). Protein X-ray Crystallography and Drug Discovery. Molecules, 21(5), 567. Available from: [Link]

• Fowler, A. M., et al. (2018). Determination of binding affinity of molecular imaging agents for steroid hormone receptors in breast cancer. Molecular Imaging, 17, 1536012118770737. Available from: [Link]

• Carpena, X., et al. (2009). X-Ray Crystallography in Drug Discovery. Methods in Molecular Biology, 572, 21-46. Available from: [Link]

• Shapiro, A. B. (2020). Can anybody please share a detailed information about criteria of choosing optimum buffer for immobilization of protein in Surface Plasmon Resonance?. ResearchGate. Available from: [Link]

• Wikipedia. (2024). Bicalutamide. Wikipedia. Available from: [Link]

• L-Homme, C., et al. (1998). Plasma Protein Binding of Letrozole, a New Nonsteroidal Aromatase Enzyme Inhibitor. Journal of Clinical Pharmacology, 38(8), 727-735. Available from: [Link]

• Bethune, S. J., et al. (2019). X-Ray Crystallography and its Role in Understanding the Physicochemical Properties of Pharmaceutical Cocrystals. Journal of the Indian Institute of Science, 99(3), 343-363. Available from: [Link]

• National Center for Biotechnology Information. (n.d.). Letrozole. PubChem. Available from: [Link]

• Fowler, A. M., et al. (2018). Determination of binding affinity of molecular imaging agents for steroid hormone receptors in breast cancer. Molecular Imaging, 17, 1536012118770737. Available from: [Link]

• Bio-Rad Laboratories. (n.d.). Getting Started with SPR. Bio-Rad. Available from: [Link]

• Lin, S. Y., et al. (2009). Microcalorimetric studies of the effects on the interactions of human recombinant interferon-α2a. Journal of the Chinese Chemical Society, 56(3), 483-490. Available from: [Link]

• Ellis, M. J., et al. (2003). Letrozole Is More Effective Neoadjuvant Endocrine Therapy Than Tamoxifen for ErbB-1– and/or ErbB-2–Positive, Estrogen Receptor–Positive Primary Breast Cancer: Evidence From a Phase III Randomized Trial. Journal of Clinical Oncology, 21(16), 2981-2989. Available from: [Link]

• Andersson, K., et al. (2017). Rapid Buffer and Ligand Screening for Affinity Chromatography by Multiplexed Surface Plasmon Resonance Imaging. Biotechnology Journal, 12(11), 1700247. Available from: [Link]

• Nickerson, T., et al. (1998). bicalutamide (casodex)-induced prostate regression involves increased expression of genes encoding insulin-like growth factor binding proteins 2, 3, 4, and 5. Endocrinology, 139(2), 807-810. Available from: [Link]

• Zhang, Y., et al. (2022). The Interactional Characterization of Lentil Protein Isolate (LPI) with Cyanidin-3-O-Glucoside (C3G) and Their Effect on the Stability and Antioxidant Activity of C3G. Foods, 12(1), 104. Available from: [Link]

• Forli, S., et al. (2016). Computational protein-ligand docking and virtual drug screening with the AutoDock suite. Nature Protocols, 11(5), 905-919. Available from: [Link]

• Jacobson, K. A., et al. (2012). New Insights for Drug Design from the X-Ray Crystallographic Structures of G-Protein-Coupled Receptors. Molecular Pharmacology, 82(3), 361-371. Available from: [Link]

• IUPHAR/BPS Guide to PHARMACOLOGY. (n.d.). bicalutamide. IUPHAR/BPS Guide to PHARMACOLOGY. Available from: [Link]

• Schwartzberg, L. S., et al. (2020). Evaluating the Relative Effectiveness of Palbociclib plus Letrozole in a Real-World Study. The Oncologist, 25(11), e1638-e1646. Available from: [Link]

Sources

• 1. Bicalutamide - Proteopedia, life in 3D [proteopedia.org]
• 2. ITC and DSC for characterization of protein aggregation and misfolding | Malvern Panalytical [malvernpanalytical.com]
• 3. researchgate.net [researchgate.net]
• 4. Anastrozole Aromatase Inhibitor Plasma Drug Concentration Genome‐Wide Association Study: Functional Epistatic Interaction Between SLC38A7 and ALPPL2 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Use of Surface Plasmon Resonance (SPR) to Determine Binding Affinities and Kinetic Parameters Between Components Important in Fusion Machinery - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Microcalorimetric studies of the effects on the interactions of human recombinant interferon-α2a - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. FAQ [sprpages.nl]
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• 10. T3DB: Anastrozole [t3db.ca]

Technical Notes & Optimization

Technical Support Center: Synthesis of (4-cyanophenyl)urea

Welcome to the technical support center for the synthesis of (4-cyanophenyl)urea. This guide is designed for researchers, scientists, and professionals in drug development who are encountering challenges in this synthesis. Here, we will delve into common issues that can lead to low yields and other experimental setbacks, providing in-depth, field-proven insights to help you troubleshoot and optimize your reaction.

Troubleshooting Guide

This section addresses specific problems you might be facing in the laboratory. Each question is followed by a detailed explanation of potential causes and actionable solutions.

Q1: My yield of (4-cyanophenyl)urea is consistently low. What are the most likely causes?

Low yields in this synthesis can often be traced back to a few critical areas: the quality of your starting materials, the reaction conditions, and the work-up procedure.

A. Purity of Starting Materials:

• 4-Aminobenzonitrile: The purity of your starting amine is paramount. If you are synthesizing it in-house, for instance, by the dehydration of 4-aminobenzamide, residual amide or byproducts from the dehydration process can interfere with the subsequent urea formation.[1][2] It is advisable to purify the 4-aminobenzonitrile by recrystallization or column chromatography before use.

• Isocyanate Source: If your synthesis involves 4-cyanophenyl isocyanate, its purity is crucial. Isocyanates are highly susceptible to hydrolysis from atmospheric moisture.[3][4][5] Exposure to air can lead to the formation of the corresponding amine (4-aminobenzonitrile) and ultimately the symmetrical diarylurea (1,3-bis(4-cyanophenyl)urea) as a significant byproduct.[3] Always use freshly opened or properly stored isocyanate.

B. Reaction Conditions:

• Moisture: The presence of water is a major culprit in low yields. Isocyanates react readily with water to form an unstable carbamic acid, which then decomposes to an amine and carbon dioxide.[3][5][6] The newly formed amine can then react with another molecule of isocyanate to produce the undesired symmetrical diarylurea. It is essential to use dry solvents and glassware and to conduct the reaction under an inert atmosphere (e.g., nitrogen or argon).

  Reaction of Isocyanate with Water

  Caption: Side reaction of isocyanate with water.

• Temperature: While the reaction of an isocyanate with an amine is generally rapid, temperature control can be important.[7] Exceedingly high temperatures can promote side reactions, including the formation of biurets (from the reaction of the product urea with another isocyanate molecule) or allophanates (if alcohols are present).[3]

C. Work-up and Purification:

• Product Solubility: (4-cyanophenyl)urea has limited solubility in many common organic solvents. During work-up, ensure that the product is not being lost in the aqueous phase or during filtration washes. It may be necessary to cool the reaction mixture to ensure complete precipitation of the product.

• Purification Method: Recrystallization is a common method for purifying aryl ureas.[7] However, it is important to choose a solvent system in which the desired product has good solubility at elevated temperatures and poor solubility at room temperature, while impurities remain soluble.

Q2: I am observing a significant amount of an insoluble white solid that is not my desired product. What could it be?

This is a classic sign of the formation of a symmetrical diarylurea, in this case, 1,3-bis(4-cyanophenyl)urea.

Cause: As mentioned in Q1, this byproduct forms when 4-cyanophenyl isocyanate reacts with 4-aminobenzonitrile that has been generated in situ from the hydrolysis of the isocyanate by trace amounts of water.[3][5] This symmetrical urea is often much less soluble than the desired monosubstituted urea, causing it to precipitate out of the reaction mixture.

Solution:

• Strict Anhydrous Conditions: The most effective way to prevent this is to maintain strictly anhydrous conditions. Dry your solvents over a suitable drying agent (e.g., molecular sieves), flame-dry your glassware, and run the reaction under an inert atmosphere.

• Order of Addition: If you are reacting 4-aminobenzonitrile with a phosgene equivalent to generate the isocyanate in situ, ensure that the amine is fully consumed before any potential exposure to water during work-up.

Q3: My final product shows impurities in the NMR/LC-MS analysis. What are the likely candidates?

Besides the symmetrical diarylurea, other impurities can arise.

Potential Impurity	Origin	Identification
1,3-bis(4-cyanophenyl)urea	Reaction of 4-cyanophenyl isocyanate with 4-aminobenzonitrile (often formed from isocyanate hydrolysis).[3]	Higher molecular weight in MS, distinct NMR signals, often less soluble.
Biuret derivative	Reaction of (4-cyanophenyl)urea with another molecule of 4-cyanophenyl isocyanate.[3]	Higher molecular weight in MS.
Unreacted 4-aminobenzonitrile	Incomplete reaction.	Presence of starting material signals in NMR and a corresponding peak in LC-MS.
Residual 4-aminobenzamide	If 4-aminobenzonitrile was synthesized via dehydration and not fully purified.[1][2]	Characteristic amide peaks in IR and NMR spectra.

Troubleshooting Flowchart

Caption: Troubleshooting decision tree for low yield.

Frequently Asked Questions (FAQs)

Q1: What are the most common and reliable synthetic routes to (4-cyanophenyl)urea?

There are two primary, highly effective methods for the synthesis of (4-cyanophenyl)urea.

Method 1: From 4-Aminobenzonitrile and a Cyanate Salt

This is a robust and often high-yielding one-pot synthesis.[7] The reaction proceeds by the in situ formation of isocyanic acid from a cyanate salt (e.g., sodium cyanate) in the presence of an acid (e.g., acetic acid). The isocyanic acid then reacts with the amine.

Reaction Scheme: Cyanate Method

Caption: Synthesis of (4-cyanophenyl)urea via the cyanate method.

Method 2: From 4-Cyanophenyl Isocyanate and Ammonia

This method involves the direct reaction of 4-cyanophenyl isocyanate with a source of ammonia.[8] The isocyanate is highly electrophilic and readily attacked by the nucleophilic ammonia.

Q2: How do I prepare high-purity 4-aminobenzonitrile?

A common laboratory preparation involves the dehydration of 4-aminobenzamide.[2]

Experimental Protocol: Synthesis of 4-Aminobenzonitrile from 4-Aminobenzamide [2]

• Setup: In a round-bottom flask equipped with a reflux condenser and a gas outlet (to vent HCl and SO₂ to a scrubber), add 4-aminobenzamide (1 eq.) and toluene (5 volumes).

• Heating: Heat the suspension to 90-100 °C with stirring.

• Dehydration: Slowly add thionyl chloride (2.3 eq.) dropwise to the heated suspension. A significant amount of gas will evolve.

• Reaction Completion: Continue heating until all the solid has dissolved and gas evolution has ceased.

• Hydrolysis: In a separate flask, heat water to 50-60 °C. Slowly add the warm reaction mixture to the hot water. Control the addition rate to manage gas evolution.

• Neutralization: After the addition is complete, adjust the pH of the aqueous layer to 6.5-7.5 with a 30% sodium hydroxide solution while still warm.

• Isolation: Separate the organic layer, cool it to 0-5 °C to crystallize the product, and collect the solid by filtration.

Q3: What are the key characterization techniques for (4-cyanophenyl)urea?

• NMR Spectroscopy (¹H and ¹³C): Provides definitive structural information. Look for the characteristic urea protons and the aromatic signals of the cyanophenyl ring.

• Mass Spectrometry (MS): To confirm the molecular weight of the product.

• Infrared (IR) Spectroscopy: Look for characteristic peaks for the N-H stretch (around 3300-3500 cm⁻¹), the C=O stretch of the urea (around 1650 cm⁻¹), and the nitrile (C≡N) stretch (around 2220-2230 cm⁻¹).

• Melting Point: A sharp melting point is indicative of high purity. The literature melting point for 4-cyanophenyl isocyanate is around 102°C.[9] Note that aryl ureas can sometimes decompose near their melting point, which can lead to a broader melting range.[7]

Experimental Protocols

Protocol 1: Synthesis of (4-cyanophenyl)urea via the Cyanate Method

Adapted from Organic Syntheses Procedure for arylureas.[7]

• Dissolution of Amine: In a beaker, dissolve 4-aminobenzonitrile (1 eq.) in a mixture of glacial acetic acid and water at approximately 35°C.

• Preparation of Cyanate Solution: In a separate beaker, dissolve sodium cyanate (2 eq.) in water, also at 35°C.

• Initiation of Precipitation: With stirring, slowly add a small portion of the sodium cyanate solution to the amine solution until a white precipitate of (4-cyanophenyl)urea begins to form.

• Reaction: Once precipitation has started, add the remainder of the cyanate solution quickly with vigorous stirring. The temperature of the mixture will likely rise.

• Stirring and Aging: Continue to stir the thick suspension for 10-15 minutes. Allow it to stand at room temperature for 2-3 hours to ensure complete reaction.

• Isolation: Dilute the mixture with cold water, cool in an ice bath, and collect the solid product by vacuum filtration.

• Washing and Drying: Wash the filter cake with cold water and dry thoroughly.

• Purification (if necessary): The product can be recrystallized from aqueous ethanol to obtain a higher purity.[7]

References

• Kurzer, F. (n.d.). Arylureas I. Cyanate Method. Organic Syntheses Procedure. Retrieved from [Link]

• CN112457213A - Catalytic synthesis method of p-aminobenzonitrile. (n.d.). Google Patents.

• Isocyanate. (n.d.). Wikipedia. Retrieved from [Link]

• Preparation method of aminobenzonitrile. (n.d.). Eureka | Patsnap. Retrieved from [Link]

• US20100210845A1 - Process for the preparation of 4-(benzimidazolylmethylamino)-benzamides and the salts thereof. (n.d.). Google Patents.

• Reaction of Isocyanates with water. (n.d.). ResearchGate. Retrieved from [Link]

• Synthesis optimization of urea derivatives. (n.d.). ResearchGate. Retrieved from [Link]

• Kurzer, F. (n.d.). 1-Cyano-3-phenylurea. Organic Syntheses Procedure. Retrieved from [Link]

• Chen, J., et al. (2010).

• Reactions of 4 methylphenyl isocyanate with amino acids. (n.d.). PubMed. Retrieved from [Link]

• WO2001004115A2 - Novel process for synthesis of heteroaryl-substituted urea compounds. (n.d.). Google Patents.

• Catalyzed reaction of isocyanates (RNCO) with water. (n.d.). RSC Publishing. Retrieved from [Link]

• Purification of urea. (n.d.). Google Patents.
• Chen, J., et al. (2010).

• The Role of 4-Cyanophenyl Isocyanate in Modern Polymer Synthesis. (n.d.). Retrieved from [Link]

• Help with Low Yield Synthesis. (2025, June 8). Reddit. Retrieved from [Link]

• INTERACTIONS OF AROMATIC ISOCYANATES WITH N-ACETYL-L-CYSTEINE UNDER PHYSIOLOGICAL CONDITIONS. (2006, November 20). EXCLI Journal.

• Catalyzed Reaction of Isocyanates (RNCO) with Water. (n.d.). ChemRxiv. Retrieved from [Link]

• Schematic representation of the synthesis and ideal structure of the urea-functionalized CTFs. (n.d.). ResearchGate. Retrieved from [Link]

• Enhancing the yield of electrocatalytic C–N coupling for urea synthesis: challenges, strategies, and prospects. (2025, December 10). ResearchGate. Retrieved from [Link]

• Separation of 1-(4-Cyanophenyl)-3-(2-hydroxy-4-nitrophenyl)urea on Newcrom R1 HPLC column. (n.d.). SIELC Technologies. Retrieved from [Link]

• Urea derivative synthesis by amination, rearrangement or substitution. (n.d.). Retrieved from [Link]

• 4-Cyanophenyl isocyanate. (n.d.). PubChem - NIH. Retrieved from [Link]

• Lab Methods for Urea Preparation. (n.d.). Scribd. Retrieved from [Link]

Sources

• 1. Free Article [chemicalbook.com]
• 2. Preparation method of aminobenzonitrile - Eureka | Patsnap [eureka.patsnap.com]
• 3. Isocyanate - Wikipedia [en.wikipedia.org]
• 4. datasheets.scbt.com [datasheets.scbt.com]
• 5. researchgate.net [researchgate.net]
• 6. Catalyzed reaction of isocyanates (RNCO) with water - Physical Chemistry Chemical Physics (RSC Publishing) [pubs.rsc.org]
• 7. Organic Syntheses Procedure [orgsyn.org]
• 8. nbinno.com [nbinno.com]
• 9. 4-Cyanophenyl isocyanate, 95%, Thermo Scientific Chemicals 5 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]

Technical Support Center: Optimizing Reaction Conditions for (4-cyanophenyl)urea Synthesis

Welcome to the technical support center for the synthesis of (4-cyanophenyl)urea. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into optimizing this crucial synthesis. We will move beyond simple protocols to explore the causality behind experimental choices, enabling you to troubleshoot effectively and achieve high-yield, high-purity results.

Reaction Overview and Core Principles

The synthesis of (4-cyanophenyl)urea is a cornerstone reaction for generating key intermediates in medicinal chemistry and materials science. The most common and accessible laboratory-scale methods involve the reaction of 4-aminobenzonitrile with a source of isocyanate.

Method A: The Cyanate Method This is a robust and widely used method where 4-aminobenzonitrile is reacted with an alkali metal cyanate (e.g., sodium cyanate) in a slightly acidic aqueous medium. The key is the in situ generation of isocyanic acid (HNCO), which then reacts with the primary amine.

Method B: The Isocyanate Method A more direct, though often more moisture-sensitive, approach is the reaction of 4-aminobenzonitrile with a pre-formed isocyanate, such as trimethylsilyl isocyanate or a custom-synthesized 4-cyanophenyl isocyanate. This method avoids water but requires stringent anhydrous conditions.[1]

Reaction Mechanism: The Nucleophilic Addition Pathway

The fundamental mechanism is a nucleophilic addition of the amine's lone pair of electrons to the electrophilic carbonyl carbon of the isocyanate (or isocyanic acid). This is followed by a proton transfer to yield the final urea product.[2] Understanding this pathway is critical for troubleshooting, as any factor that diminishes the nucleophilicity of the amine or the electrophilicity of the isocyanate will hinder the reaction.

Caption: Reaction mechanism for urea synthesis.

Standard Experimental Protocol (Cyanate Method)

This self-validating protocol provides a reliable baseline for synthesizing (4-cyanophenyl)urea with high yield and purity.

Materials:

• 4-Aminobenzonitrile (Purity >98%)

• Sodium Cyanate (NaOCN)

• Glacial Acetic Acid

• Deionized Water

• Ethanol

Procedure:

• Reactant Solution A: In a 250 mL round-bottom flask equipped with a magnetic stirrer, dissolve 5.9 g (0.05 mol) of 4-aminobenzonitrile in 100 mL of deionized water containing 3.0 mL of glacial acetic acid. Stir until a clear solution is obtained. Gentle warming may be required.[3]

• Reactant Solution B: In a separate beaker, dissolve 4.9 g (0.075 mol, 1.5 eq) of sodium cyanate in 50 mL of warm deionized water.

• Reaction Initiation: Cool the 4-aminobenzonitrile solution (Solution A) to room temperature. Begin vigorous stirring and add the sodium cyanate solution (Solution B) dropwise over 15-20 minutes.

• Precipitation & Reaction: A voluminous white precipitate of (4-cyanophenyl)urea should form almost immediately.[3] The reaction is typically exothermic. Continue stirring vigorously for 1-2 hours at room temperature to ensure the reaction goes to completion.

• Workup: Cool the reaction mixture in an ice bath for 30 minutes. Collect the white solid product by vacuum filtration using a Büchner funnel.

• Washing: Wash the filter cake thoroughly with two 50 mL portions of cold deionized water to remove unreacted salts and acetic acid, followed by one 25 mL portion of cold ethanol to aid in drying.

• Drying: Dry the purified product in a vacuum oven at 60-70°C to a constant weight. The expected yield is typically >85%.

Troubleshooting Guide (Q&A Format)

Even with a robust protocol, issues can arise. This guide addresses the most common problems encountered during the synthesis.

Sources

• 1. Urea Formation - Common Conditions [commonorganicchemistry.com]
• 2. Isocyanate-based multicomponent reactions - RSC Advances (RSC Publishing) DOI:10.1039/D4RA04152F [pubs.rsc.org]
• 3. Organic Syntheses Procedure [orgsyn.org]

Technical Support Center: Purification of (4-Cyanophenyl)urea by Recrystallization from Ethanol

Welcome to the technical support center for the purification of (4-cyanophenyl)urea. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into the recrystallization of this compound from ethanol. Here, we move beyond simple procedural steps to explain the underlying scientific principles, helping you troubleshoot common issues and optimize your purification process.

I. Foundational Principles: Why Recrystallize (4-Cyanophenyl)urea from Ethanol?

Recrystallization is a powerful technique for purifying solid organic compounds.[1][2][3][4] The core principle relies on the differential solubility of the desired compound and its impurities in a chosen solvent at different temperatures. An ideal recrystallization solvent should dissolve the compound sparingly at room temperature but have high solubility at its boiling point.[5]

Ethanol is a frequently chosen solvent for the recrystallization of urea derivatives for several key reasons:

• Favorable Solubility Profile: (4-Cyanophenyl)urea exhibits a significant increase in solubility in ethanol as the temperature rises. This steep solubility curve is crucial for achieving a high recovery of the purified product upon cooling.

• Impurity Exclusion: Common impurities from the synthesis of (4-cyanophenyl)urea, such as unreacted starting materials or side-products like symmetrically disubstituted ureas, often have different solubility profiles in ethanol, allowing for their separation.[6]

• Volatility: Ethanol has a relatively low boiling point (78 °C), which facilitates its removal from the purified crystals during the drying process.

• Safety and Availability: Compared to many other organic solvents, ethanol is less toxic and readily available in most laboratory settings.

II. Troubleshooting Guide: Common Issues and Solutions

This section addresses specific problems you may encounter during the recrystallization of (4-cyanophenyl)urea from ethanol.

Diagram: Troubleshooting Workflow

Caption: Decision tree for troubleshooting common recrystallization issues.

Q1: My (4-cyanophenyl)urea is not crystallizing out of the ethanol solution, even after cooling.

A1: This is a common issue that typically points to a supersaturated solution or insufficient concentration.

• Scientific Rationale: Crystal formation requires nucleation, the initial aggregation of molecules into a stable crystalline lattice. In a highly purified solution or if the cooling process is too slow and undisturbed, nucleation may not occur spontaneously. Alternatively, if too much solvent was used, the solution may not be saturated enough for crystallization to begin at the lower temperature.

• Troubleshooting Steps:

  • Induce Nucleation:

    • Scratching: Use a glass stirring rod to gently scratch the inner surface of the flask below the solvent level.[7] This creates microscopic imperfections on the glass that can serve as nucleation sites for crystal growth.

    • Seed Crystals: If you have a small amount of pure (4-cyanophenyl)urea, add a single, tiny crystal to the solution. This "seed" provides a template for further crystal formation.

  • Increase Concentration: If nucleation techniques fail, your solution is likely too dilute. Gently warm the solution to evaporate a small portion of the ethanol. Be careful not to boil it too vigorously, as this can cause the compound to precipitate out of solution too quickly. Once the volume is reduced, allow the solution to cool again.

  • Extended Cooling: Place the solution in an ice bath or refrigerator to further decrease the solubility of the (4-cyanophenyl)urea. However, be aware that rapid cooling can lead to smaller, less pure crystals.

Q2: An oil is forming at the bottom of my flask instead of solid crystals.

A2: This phenomenon, known as "oiling out," occurs when the solute comes out of solution at a temperature above its melting point or when the concentration of the solute is too high.

• Scientific Rationale: If the boiling point of the solvent is higher than the melting point of the compound, the compound may melt in the hot solvent and then separate as an oil upon cooling. Alternatively, if the solution is supersaturated, the solute may separate as a liquid phase before it has a chance to form an ordered crystalline structure.

• Troubleshooting Steps:

  • Re-dissolve and Dilute: Reheat the solution until the oil completely redissolves. Add a small amount of additional hot ethanol to decrease the saturation of the solution.

  • Slow Cooling: Allow the solution to cool very slowly. You can insulate the flask with glass wool or a beaker of warm water to slow down the rate of cooling. This gives the molecules more time to align themselves into a crystal lattice.

  • Lower the Saturation Temperature: By adding more solvent, you lower the temperature at which the solution becomes saturated, which may be below the melting point of the compound.

Q3: My final product is very fine and powdery, not distinct crystals. How can I improve the crystal quality?

A3: The formation of very small crystals or a powder is usually the result of rapid cooling.

• Scientific Rationale: The formation of large, well-defined crystals is a thermodynamically favored process that requires time. When a solution is cooled too quickly, many nucleation sites form simultaneously, leading to the rapid growth of small crystals. Slow cooling allows for fewer nucleation sites and promotes the growth of larger, more perfect crystals, which are better at excluding impurities.

• Troubleshooting Steps:

  • Controlled Cooling: Allow the hot, saturated solution to cool slowly and undisturbed on a benchtop to room temperature.

  • Insulate the Flask: To further slow the cooling process, you can place the flask in an insulated container.

  • Avoid Agitation: Do not disturb or agitate the solution as it cools, as this can induce rapid crystallization.

  • Gradual Chilling: Only after the solution has reached room temperature and crystal growth has significantly slowed should you place it in an ice bath to maximize the yield.

Q4: My recovery of (4-cyanophenyl)urea is very low.

A4: A low yield can result from several factors, including using too much solvent, incomplete crystallization, or loss of product during transfer.

• Scientific Rationale: Recrystallization is always associated with some loss of product, as a portion will remain dissolved in the cold solvent (mother liquor).[7] However, this loss can be minimized through careful technique.

• Troubleshooting Steps:

  • Use the Minimum Amount of Hot Solvent: When initially dissolving the crude (4-cyanophenyl)urea, add the hot ethanol portion-wise until the solid just dissolves. Using an excess of solvent will result in a significant amount of your product remaining in the mother liquor upon cooling.

  • Ensure Complete Crystallization: After cooling to room temperature, place the flask in an ice bath for at least 15-30 minutes to maximize the precipitation of the product.

  • Efficient Filtration: Use a Büchner funnel and vacuum filtration for efficient separation of the crystals from the mother liquor. Wash the crystals with a small amount of ice-cold ethanol to remove any adhering impurities without dissolving a significant amount of the product.

  • Second Crop of Crystals: You can sometimes recover more product by evaporating some of the solvent from the mother liquor and cooling it again to obtain a "second crop" of crystals. Be aware that this second crop may be less pure than the first.

III. Frequently Asked Questions (FAQs)

Q: Why is 95% ethanol sometimes used instead of absolute ethanol?

A: The small amount of water in 95% ethanol can sometimes alter the solubility properties in a favorable way for certain compounds. For some arylureas, aqueous ethanol has been shown to be an effective recrystallization solvent.[6] However, for (4-cyanophenyl)urea, it is important to be consistent with the grade of ethanol used, as the solubility can be affected.

Q: Can I use a different alcohol, like methanol or isopropanol?

A: While other alcohols can be used for recrystallization, the solubility of (4-cyanophenyl)urea will be different in each. Methanol is more polar than ethanol and may have different solubility characteristics.[8] If you choose to use a different solvent, you will need to determine the optimal solvent volume and temperature profile for that specific system.

Q: What are the potential impurities in my crude (4-cyanophenyl)urea?

A: Depending on the synthetic route, impurities could include unreacted 4-aminobenzonitrile, byproducts from the urea source (e.g., ammonium cyanate), or symmetrically disubstituted ureas.[9][10] Recrystallization from ethanol is generally effective at removing these types of impurities.

Q: What are the key safety precautions when performing this recrystallization?

A:

• Always wear appropriate personal protective equipment (PPE), including safety goggles, a lab coat, and gloves.[11][12]

• Perform the recrystallization in a well-ventilated fume hood, as heating ethanol will produce flammable vapors.

• Use a heating mantle or a steam bath for heating. Never use an open flame with ethanol.

• Refer to the Safety Data Sheet (SDS) for (4-cyanophenyl)urea and ethanol for specific handling and disposal information.[13]

IV. Standardized Experimental Protocol

This protocol provides a self-validating system for the recrystallization of (4-cyanophenyl)urea from ethanol.

Diagram: Recrystallization Workflow

Caption: Step-by-step workflow for the recrystallization process.

Materials:

• Crude (4-cyanophenyl)urea

• Ethanol (95% or absolute)

• Activated carbon (optional, for colored impurities)

• Erlenmeyer flasks

• Heating mantle or steam bath

• Büchner funnel and filter flask

• Filter paper

Procedure:

• Dissolution:

  • Place the crude (4-cyanophenyl)urea in an Erlenmeyer flask.

  • In a separate flask, heat the ethanol to its boiling point.

  • Add the hot ethanol to the crude solid in small portions, with swirling, until the solid just dissolves. It is crucial to use the minimum amount of hot solvent to ensure a good yield.

• Decolorization (if necessary):

  • If the solution is colored, remove it from the heat and add a small amount of activated carbon.

  • Reheat the solution to boiling for a few minutes.

  • Perform a hot gravity filtration to remove the activated carbon.

• Crystallization:

  • Allow the hot, clear solution to cool slowly to room temperature on a benchtop. Cover the flask with a watch glass to prevent solvent evaporation.

  • Once the solution has reached room temperature and crystal formation has slowed, place the flask in an ice bath for at least 15 minutes to maximize crystal formation.

• Isolation and Drying:

  • Collect the crystals by vacuum filtration using a Büchner funnel.

  • Wash the crystals with a small amount of ice-cold ethanol to rinse away any remaining impurities.

  • Allow the crystals to dry on the filter paper with the vacuum on for several minutes.

  • Transfer the crystals to a watch glass and allow them to air dry completely.[7]

• Purity Assessment:

  • The purity of the recrystallized (4-cyanophenyl)urea can be assessed by its melting point and comparison to the literature value.

V. Quantitative Data Summary

Property	Value	Source
Molecular Formula	C₈H₇N₃O	[14]
Molecular Weight	161.16 g/mol	[14]
Solubility in Ethanol (approx.)	~5 g / 100 mL at 20 °C	[15]
Melting Point (pure urea)	133-135 °C	[15]

Note: The solubility of (4-cyanophenyl)urea in ethanol will differ from that of unsubstituted urea, but the trend of increasing solubility with temperature is the key principle.

VI. References

• Organic Syntheses Procedure. (n.d.). Arylureas I. Cyanate Method. Organic Syntheses. Retrieved from [Link]

• NileRed. (2016, January 31). Technique Series: Recrystallization (urea as an example) [Video]. YouTube. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Urea derivative synthesis by amination, rearrangement or substitution. Retrieved from [Link]

• Stamicarbon N.V. (1959). Process for purifying and crystallizing urea. U.S. Patent No. 2,892,870.

• Carl ROTH. (n.d.). Safety Data Sheet: Urea. Retrieved from [Link]

• Chemistry LibreTexts. (2023, January 29). Recrystallization. Retrieved from [Link]

• Mettler Toledo. (n.d.). Recrystallization Guide: Process, Procedure, Solvents. Retrieved from [Link]

• da Silva, L. M., d'Avila, L. A., & Zemp, R. J. (2016). Solubility of Urea in ethanol-water mixtures and pure ethanol from 278.1K to 333.1K. Revista ION, 29(2), 125-133.

• Medium. (2017, December 27). Urea Crystallization. Retrieved from [Link]

• Lee, J. I. (2011). Method for removing impurities from a urea solution. U.S. Patent No. 7,914,682.

• Randall, D. G., & Nathoo, J. (2015). Urea recovery from stabilized urine using a novel ethanol evaporation and recrystallization process. Water SA, 41(5), 643-648.

• PraxiLabs. (2022, November 7). Recrystallization Definition, Principle & Purpose. Retrieved from [Link]

• Shi, F., Wang, L., & Tu, S. (2012). Liquid-Phase Synthesis of Cyanuric Acid from Urea. International Journal of Molecular Sciences, 13(12), 16458-16467.

• Sciencemadness Wiki. (2022, July 10). Urea. Retrieved from [Link]

• American Cyanamid Company. (1951). Preparation of cyanoacetyl ureas. U.S. Patent No. 2,553,022.

• Vassar College. (2007, November 28). Organic Chemistry Lab: Recrystallization [Video]. YouTube. Retrieved from [Link]

• Shiyan Yunlihong Industrial & Trade Co., Ltd. (2021, December 30). How To Solve The Problem Of Urea Crystallization. Retrieved from [Link]

• University of California, Los Angeles. (n.d.). Recrystallization. Retrieved from [Link]

• Chemos GmbH & Co. KG. (2019, July 11). Safety Data Sheet: Urea. Retrieved from [Link]

• Quora. (2018, September 5). Why is methanol used in recrystallization of urea? Retrieved from [Link]

• Shiyan Yunlihong Industrial & Trade Co., Ltd. (2019, February 20). How to effectively avoid urea crystallization. Retrieved from [Link]

• Riyoniz. (2025, February 10). Ammonium Cyanate to Urea Reaction Explained : A Comprehensive Overview. Retrieved from [Link]

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• 2. mt.com [mt.com]
• 3. praxilabs.com [praxilabs.com]
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Technical Support Center: (4-Cyanophenyl)urea Stability Guide

Welcome to the technical support center for (4-cyanophenyl)urea. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting for experiments involving (4-cyanophenyl)urea. Here, we address common questions and challenges regarding its stability in various solvents and across a range of pH conditions. Our aim is to equip you with the scientific rationale behind experimental design and troubleshooting, ensuring the integrity and success of your research.

Introduction to (4-Cyanophenyl)urea Stability

(4-Cyanophenyl)urea is a substituted phenylurea derivative of significant interest in medicinal chemistry and materials science. The stability of this compound is a critical parameter that can influence its biological activity, shelf-life, and the reproducibility of experimental results. The urea functional group is susceptible to hydrolysis, and the presence of the electron-withdrawing cyano group on the phenyl ring can influence this reactivity. This guide will delve into the factors affecting its stability and provide practical protocols for its assessment.

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways for (4-cyanophenyl)urea?

A1: The primary degradation pathway for (4-cyanophenyl)urea is hydrolysis of the urea linkage. This can be catalyzed by acid or base. The expected degradation products are 4-cyanoaniline and isocyanic acid, the latter of which would be rapidly hydrolyzed to ammonia and carbon dioxide. The electron-withdrawing nature of the cyano group is expected to make the urea more susceptible to nucleophilic attack, particularly under basic conditions.[1][2]

Q2: How does pH affect the stability of (4-cyanophenyl)urea in aqueous solutions?

A2: Phenylureas, in general, exhibit pH-dependent stability.[1][3] While specific kinetic data for (4-cyanophenyl)urea is not extensively published, we can infer its behavior based on related compounds. It is anticipated to be most stable in the neutral to slightly acidic pH range (pH 4-7). Under strongly acidic or basic conditions, the rate of hydrolysis is expected to increase significantly. Basic hydrolysis is often faster for ureas due to the direct nucleophilic attack of hydroxide ions on the carbonyl carbon.[2]

Q3: I am observing a change in the pH of my (4-cyanophenyl)urea solution over time. What could be the cause?

A3: A change in pH, particularly an increase, is a strong indicator of urea hydrolysis. The breakdown of the urea moiety ultimately produces ammonia, which is basic and will raise the pH of an unbuffered solution. This can be a self-catalyzing process in neutral or acidic solutions, as the initial hydrolysis increases the pH, which can then accelerate further degradation.

Q4: Which solvents are recommended for dissolving and storing (4-cyanophenyl)urea?

A4: For short-term use, aprotic polar organic solvents such as dimethyl sulfoxide (DMSO) or N,N-dimethylformamide (DMF) are commonly used to prepare stock solutions. However, for long-term storage, it is advisable to store the compound as a dry solid at low temperatures. If a solution is necessary for long-term storage, consider using a non-polar aprotic solvent where its solubility allows, although this may be limited. Protic solvents, especially water and alcohols, should be used with caution due to the risk of solvolysis.

Q5: My experimental results with (4-cyanophenyl)urea are inconsistent. Could stability be an issue?

A5: Yes, inconsistent results are a classic sign of compound instability. If (4-cyanophenyl)urea is degrading in your experimental medium, the effective concentration will decrease over time, leading to variability in your data. It is crucial to prepare fresh solutions for your experiments and to understand the stability of the compound under your specific assay conditions (e.g., temperature, pH, and buffer components).

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
Loss of compound potency over time	Hydrolysis of the urea linkage.	Prepare fresh solutions before each experiment. If using aqueous buffers, ensure the pH is in the optimal stability range (near neutral). For long-term experiments, consider the rate of degradation and its impact on your results.
Precipitation in aqueous solutions	Poor aqueous solubility or formation of insoluble degradation products.	Use a co-solvent like DMSO (typically <1% v/v) to aid solubility. Filter the solution before use. Confirm the identity of the precipitate if possible; it may be a degradation product.
Unexpected peaks in HPLC analysis	Degradation of (4-cyanophenyl)urea.	Perform a forced degradation study (see protocol below) to identify potential degradation products and confirm that your analytical method can resolve them from the parent compound.
pH drift in unbuffered solutions	Formation of ammonia from urea hydrolysis.	Use a suitable buffer system to maintain a constant pH throughout your experiment. Be aware that some buffer components can catalyze hydrolysis.[3]

Quantitative Stability Data (Illustrative)

While specific data for (4-cyanophenyl)urea is scarce, the following table illustrates the expected trend in stability based on studies of other phenylureas. This data is for illustrative purposes to guide experimental design.

Condition	pH	Temperature (°C)	Expected Relative Stability
Acidic	2	25	Low
Neutral	7	25	High
Basic	10	25	Very Low
Neutral	7	4	Very High
Neutral	7	50	Moderate

Experimental Protocols

Protocol 1: Forced Degradation Study of (4-Cyanophenyl)urea

This protocol outlines a forced degradation study to identify potential degradation products and determine the intrinsic stability of (4-cyanophenyl)urea. The goal is to achieve 5-20% degradation of the active pharmaceutical ingredient (API).[4][5][6]

1. Preparation of Stock Solution:

• Prepare a stock solution of (4-cyanophenyl)urea at a concentration of 1 mg/mL in acetonitrile.[7]

2. Stress Conditions:

• Acid Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 N HCl. Incubate at 60°C for 24 hours.

• Base Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 N NaOH. Incubate at room temperature for 4 hours.

• Oxidative Degradation: Mix 1 mL of the stock solution with 1 mL of 3% hydrogen peroxide. Keep at room temperature for 24 hours, protected from light.

• Thermal Degradation: Store the solid compound at 80°C for 48 hours. Also, reflux a solution of the compound in a suitable solvent (e.g., acetonitrile/water) for 24 hours.

• Photolytic Degradation: Expose the solid compound and a solution (1 mg/mL in acetonitrile/water) to UV light (254 nm) and visible light (as per ICH Q1B guidelines).

3. Sample Analysis:

• At appropriate time points, withdraw an aliquot of each stressed sample.

• Neutralize the acidic and basic samples with an equivalent amount of base or acid, respectively.

• Dilute the samples to a suitable concentration with the mobile phase.

• Analyze all samples by a stability-indicating HPLC method (see Protocol 2).

4. Data Interpretation:

• Compare the chromatograms of the stressed samples with that of an unstressed control.

• Identify and quantify the degradation products.

• Calculate the percentage of degradation of (4-cyanophenyl)urea.

Protocol 2: Stability-Indicating HPLC Method

This protocol provides a starting point for developing a stability-indicating HPLC method for the analysis of (4-cyanophenyl)urea and its degradation products.[8][9][10][11][12]

• Column: C18, 4.6 x 150 mm, 5 µm

• Mobile Phase A: 0.1% Formic acid in Water

• Mobile Phase B: 0.1% Formic acid in Acetonitrile

• Gradient:

  Time (min)	% B
  0	10
  20	90
  25	90
  26	10

  | 30 | 10 |

• Flow Rate: 1.0 mL/min

• Injection Volume: 10 µL

• Column Temperature: 30°C

• Detection: UV at 254 nm

Method Validation: The method should be validated according to ICH guidelines to ensure it is specific, accurate, precise, and linear for the quantification of (4-cyanophenyl)urea and its degradation products.

Visualizing Degradation Pathways and Workflows

Caption: Proposed hydrolytic degradation of (4-cyanophenyl)urea.

Caption: Workflow for a forced degradation study.

Conclusion

The stability of (4-cyanophenyl)urea is a crucial consideration for any research or development activity. By understanding its potential degradation pathways and implementing robust analytical methods for its assessment, researchers can ensure the quality and reliability of their work. This guide provides a framework for addressing common stability-related challenges. For further assistance, please do not hesitate to contact our technical support team.

References

• Salvestrini, S., Di Cerbo, P., & Capasso, S. (2002). Kinetics and mechanism of hydrolysis of phenylureas. Journal of the Chemical Society, Perkin Transactions 2, (11), 1889-1893. [Link]

• Moffat, A. C., Osselton, M. D., & Widdop, B. (Eds.). (2011). Clarke's analysis of drugs and poisons. Pharmaceutical press.

• ICH Harmonised Tripartite Guideline, Q1A(R2): Stability Testing of New Drug Substances and Products (2003). [Link]

• Alsante, K. M., Ando, A., Brown, R., Enas, J., Hatajik, T. D., Highuchi, T., & Koberda, M. (2007). The role of forced degradation in pharmaceutical development. Pharmaceutical Technology, 31(6), 48.

• Bakshi, M., & Singh, S. (2002). Development of stability-indicating analytical methods—a review. Journal of pharmaceutical and biomedical analysis, 28(6), 1011-1040. [Link]

• Laudien, K., & Mitzner, R. (1984). Phenylureas. Part 2.1 Mechanism of the acid hydrolysis of phenylureas. Journal für praktische Chemie, 326(2), 294-300.

• ICH Harmonised Tripartite Guideline, Q1B: Photostability Testing of New Drug Substances and Products (1996). [Link]

• SGS (2015). How to Approach a Forced Degradation Study. [Link]

• Laudien, K., & Mitzner, R. (1983). Phenylureas. Part 1. Mechanism of the basic hydrolysis of phenylureas. Journal für praktische Chemie, 325(6), 965-973.
• Snyder, L. R., Kirkland, J. J., & Dolan, J. W. (2010).
• Kamberi, M., Riley, C. M., Ma, L., & Pikal, M. J. (2008). The application of forced degradation studies in the development of a stable lyophilized formulation of a recombinant protein. Journal of pharmaceutical sciences, 97(8), 3027-3047.

• International Journal of Pharmacy & Pharmaceutical Research. (2023). Stability Indicating HPLC Method Development: A Review. [Link]

• Onyx scientific. (2023). A practical guide to forced degradation and stability studies for drug substances. [Link]

• Blessy, M., Patel, R. D., Prajapati, P. N., & Agrawal, Y. K. (2014). Development of forced degradation and stability indicating studies of drugs—A review. Journal of pharmaceutical analysis, 4(3), 159-165. [Link]

• International Journal of Research in Pharmaceutical and Nano Sciences. (2014). Stability Indicating HPLC Method Development- A Review. [Link]

• ResearchGate. (2019). (PDF) Stability Indicating HPLC Method Development: A Review. [Link]

• Journal of Pharmaceutical and Biomedical Analysis. (2004). A validated stability-indicating HPLC method for the determination of ciprofloxacin and its related compounds in the bulk drug and in a pharmaceutical formulation. [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. Kinetics and mechanism of hydrolysis of phenylureas - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 4. resolvemass.ca [resolvemass.ca]
• 5. sgs.com [sgs.com]
• 6. biopharminternational.com [biopharminternational.com]
• 7. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. irjpms.com [irjpms.com]
• 10. ijppr.humanjournals.com [ijppr.humanjournals.com]
• 11. scispace.com [scispace.com]
• 12. researchgate.net [researchgate.net]

Technical Support Center: Scaling Up the Synthesis of (4-cyanophenyl)urea for Preclinical Studies

Welcome to the technical support center for the synthesis and scale-up of (4-cyanophenyl)urea. This guide is designed for researchers, chemists, and drug development professionals who are transitioning from bench-scale synthesis to producing multi-gram or kilogram quantities required for preclinical trials. As a Senior Application Scientist, my goal is to provide not just protocols, but the underlying scientific rationale to empower you to troubleshoot and optimize this critical process.

The journey of a drug candidate from discovery to clinic is fraught with challenges, and robust, scalable chemistry is a foundational requirement.[1][2] (4-cyanophenyl)urea is a key building block in many pharmaceutical programs, and ensuring its consistent, high-purity supply is paramount. This guide provides field-proven insights and detailed methodologies to navigate the complexities of its synthesis at scale.

Frequently Asked Questions (FAQs)

Q1: What is the most reliable and scalable method for synthesizing (4-cyanophenyl)urea?

A1: For preclinical scale-up, the reaction of 4-aminobenzonitrile with an in situ generated isocyanic acid is highly recommended. This is typically achieved by treating an acid salt of the amine with an alkali metal cyanate (e.g., sodium or potassium cyanate) in an aqueous medium.[3][4] This method is advantageous because it avoids the handling of toxic and moisture-sensitive isocyanate intermediates and often results in a high-purity product that precipitates directly from the reaction mixture, simplifying isolation.[4]

Q2: What are the critical quality attributes (CQAs) for (4-cyanophenyl)urea intended for preclinical studies?

A2: For preclinical use, the primary CQAs are purity, identity, and consistency. Key specifications typically include:

• Purity: >98.5%, with specific limits on identified impurities.

• Identity: Confirmed by spectroscopic methods (¹H NMR, ¹³C NMR, IR) and mass spectrometry.

• Residual Solvents: Must be below ICH (International Council for Harmonisation) limits.

• Heavy Metals: Content must be minimal and meet regulatory standards.

Q3: What is the most common impurity, and how can it be minimized?

A3: The most common process-related impurity is N,N'-bis(4-cyanophenyl)urea. This symmetrical urea is formed when the product, (4-cyanophenyl)urea, reacts with another molecule of the 4-cyanophenyl isocyanate intermediate. This can be minimized by controlling the stoichiometry and ensuring that the amine is always in slight excess or that the isocyanate intermediate is consumed as it is formed. Slow, controlled addition of the cyanate solution is critical during scale-up.

Q4: Can I use 4-cyanophenyl isocyanate directly?

A4: Yes, the direct reaction of 4-aminobenzonitrile with 4-cyanophenyl isocyanate is a valid synthetic route.[5] However, 4-cyanophenyl isocyanate can be expensive, is highly reactive, and is sensitive to moisture. For large-scale synthesis, the in situ generation from sodium cyanate is often more cost-effective, safer, and easier to handle from a process perspective.[3][4]

Recommended Scale-Up Synthesis Protocol

This protocol is adapted from established procedures for aryl urea synthesis and is optimized for safety and scalability.[3][4] It relies on the reaction of 4-aminobenzonitrile with sodium cyanate in an acidic aqueous solution.

Reaction Scheme

The overall reaction involves the in situ formation of isocyanic acid (HNCO) from sodium cyanate, which then reacts with 4-aminobenzonitrile.

Caption: Overall reaction scheme.

Materials and Equipment

Reagent/Material	Molar Mass ( g/mol )	Quantity (100g scale)	Moles	Equivalents
4-Aminobenzonitrile	118.14	100.0 g	0.846	1.0
Glacial Acetic Acid	60.05	204 mL	3.57	4.22
Deionized Water	18.02	1.2 L	-	-
Sodium Cyanate (NaOCN)	65.01	82.5 g	1.27	1.5
Ethanol (for recrystallization)	46.07	As needed	-	-

Equipment:

• 5 L jacketed glass reactor with overhead stirring, temperature probe, and addition funnel.

• Large Büchner funnel and filter flask.

• Vacuum oven.

Step-by-Step Procedure

• Preparation of Amine Solution: In the 5 L reactor, combine 4-aminobenzonitrile (100.0 g), glacial acetic acid (204 mL), and deionized water (400 mL). Stir at room temperature until a clear solution is obtained. The formation of the acetate salt enhances solubility.

• Preparation of Cyanate Solution: In a separate beaker, dissolve sodium cyanate (82.5 g) in deionized water (800 mL). A slight suspension may be present, which is acceptable.[3]

• Reaction: Cool the amine solution in the reactor to 15-20°C using the reactor jacket.

• Controlled Addition: Slowly add the sodium cyanate solution to the stirred amine solution over 60-90 minutes via the addition funnel. A thick white precipitate will form. It is crucial to maintain the internal temperature below 35°C to minimize side reactions. The reaction is exothermic, so careful monitoring and cooling are essential.

• Reaction Completion: After the addition is complete, allow the slurry to stir at room temperature for an additional 2 hours to ensure the reaction goes to completion. Monitor progress by TLC or HPLC (disappearance of 4-aminobenzonitrile).

• Isolation: Cool the mixture to 0-5°C and stir for 30 minutes. Filter the solid product using a Büchner funnel.

• Washing: Wash the filter cake thoroughly with cold deionized water (3 x 500 mL) to remove acetic acid and any unreacted sodium cyanate.

• Drying: Dry the crude product in a vacuum oven at 60-70°C until a constant weight is achieved. Expected yield of crude product: 125-135 g (91-98%).

• Purification (Recrystallization): If necessary, recrystallize the crude product from aqueous ethanol to achieve >99% purity. The exact solvent ratio will need to be determined experimentally but start with approximately 15-20 mL of ethanol per gram of crude material, adding hot water until the product dissolves, then allowing it to cool slowly.

Troubleshooting Guide

This section addresses common issues encountered during the scale-up of (4-cyanophenyl)urea synthesis.

Caption: Troubleshooting decision workflow for common synthesis issues.

Q: My yield is significantly lower than expected (<85%). What went wrong?

A: Potential Cause 1: Incomplete Reaction.

• Why it happens: The reaction may not have reached completion due to insufficient time, low temperature, or poor mixing, especially in a thick slurry.

• How to diagnose: Check the crude product or mother liquor by TLC or HPLC for the presence of unreacted 4-aminobenzonitrile.

• Solution: Increase the reaction time after addition is complete. Ensure the overhead stirrer is providing adequate agitation to keep the slurry well-mixed. A slight increase in temperature (to 25-30°C) can also improve the reaction rate, but this must be balanced against the risk of side product formation.

A: Potential Cause 2: Side Product Formation.

• Why it happens: The primary side reaction is the formation of N,N'-bis(4-cyanophenyl)urea. This occurs when the isocyanic acid intermediate concentration becomes too high, leading to the formation of 4-cyanophenyl isocyanate which then reacts with the already-formed product. This is exacerbated by poor temperature control (high exotherms) or adding the cyanate solution too quickly.

• How to diagnose: The symmetrical urea impurity is less soluble and may be visible in the ¹H NMR spectrum of the crude product or as a separate peak in the HPLC analysis.

• Solution: The most critical parameter is the controlled, slow addition of the cyanate solution. Ensure your reactor's cooling system can handle the exotherm to keep the temperature in the optimal range (15-25°C).

Q: The final product is not pure enough after initial isolation. What are the next steps?

A: Potential Cause: Co-precipitation of Starting Materials or Byproducts.

• Why it happens: The rapid precipitation of the product can trap unreacted starting materials or soluble impurities within the crystal lattice. Inadequate washing can also leave residual acetic acid or salts.

• How to diagnose: Use HPLC and ¹H NMR to identify the impurities. Residual acetic acid will have a characteristic singlet around 2.1 ppm in DMSO-d₆.

• Solution: An optimized recrystallization is the most effective solution. A solvent system in which the product has high solubility at high temperatures and low solubility at low temperatures is ideal. Aqueous ethanol or aqueous isopropanol are excellent starting points. Perform small-scale solvent screening to find the optimal solvent and ratio. Ensure the product is washed thoroughly with cold water during the initial filtration to remove water-soluble impurities.

Q: The product slurry is very thick and difficult to filter. How can I improve the isolation step?

A: Potential Cause: Fine Particle Size.

• Why it happens: Very rapid precipitation, which can occur if the cyanate is added too quickly or the initial concentration is too high, can lead to the formation of very fine particles that clog the filter paper.

• How to diagnose: Visual inspection of the slurry and slow filtration rates are the primary indicators.

• Solution:

  • "Digestion" Time: After the reaction is complete, hold the slurry at a slightly elevated temperature (e.g., 40-50°C) for an hour before cooling. This can promote crystal growth (Ostwald ripening) and lead to larger, more easily filterable particles.

  • Controlled Cooling: Cool the slurry slowly to the final filtration temperature (0-5°C). A slow cooling profile prevents "crash" precipitation and encourages larger crystal formation.

  • Filter Aid: As a last resort, a small amount of a filter aid like Celite® can be used, but this will require a subsequent processing step to remove and is generally avoided in pharmaceutical processes if possible.

References

• Organic Syntheses. Urea derivative synthesis by amination, rearrangement or substitution . Available at: [Link]

• UreaKnowHow. Thermodynamics of the Urea Process . Available at: [Link]

• Organic Syntheses. Arylureas I. Cyanate Method . Org. Synth.1941 , 21, 14. Available at: [Link]

• Google Patents. Preparation of cyanoacetyl ureas. US2553022A.

• Total Synthesis of Natural Products. Synthesis of Urea . Available at: [Link]

• Pardeshi, S. D., et al. A practically simple, catalyst free and scalable synthesis of N-substituted ureas in water . RSC Advances, 2018 , 8(40), 22659-22666. Available at: [Link]

• Organic Chemistry Portal. Urea Formation - Common Conditions . Available at: [Link]

• Google Patents. Preparation method of 4-cyanophenylalanine. CN103408459B.

• Pardeshi, S. D., et al. A practically simple, catalyst free and scalable synthesis of N-substituted ureas in water . RSC Advances. Available at: [Link]

• NIH SEED Office. Regulatory Knowledge Guide for Small Molecules . Available at: [Link]

• ResearchGate. OPERATION AND TROUBLE SHOOTING IN UREA SYNTHESIS SECTION . Available at: [Link]

• Google Patents. Process for the synthesis of isocyanates and of isocyanate derivatives. US4749806A.

• Frontiers in Drug Discovery. Introduction to small molecule drug discovery and preclinical development . Available at: [Link]

• Wikipedia. Urea . Available at: [Link]

• Google Patents. Process for the preparation of 4-(benzimidazolylmethylamino)-benzamides and the salts thereof. US20100210845A1.

• Royal Society of Chemistry. Isocyanate-based multicomponent reactions . RSC Advances, 2024 . Available at: [Link]

• The Journal of Organic Chemistry. One-Pot Synthesis of Ureas from Boc-Protected Amines . Available at: [Link]

• Organic Chemistry Portal. Isocyanate synthesis by substitution . Available at: [Link]

• ResearchGate. Urea formation via reaction of an isocyanate with an amine . Available at: [Link]

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• 5. Urea Formation - Common Conditions [commonorganicchemistry.com]

minimizing frothing and isocyanic acid loss during synthesis

A Guide for Researchers, Scientists, and Drug Development Professionals on Minimizing Frothing and Isocyanic Acid Loss

As a Senior Application Scientist, I've frequently collaborated with research teams navigating the complexities of syntheses involving reactive intermediates. Two particularly persistent challenges that can compromise reaction efficiency, product purity, and overall safety are excessive frothing and the unintended loss of isocyanic acid (HNCO). This guide is structured as a technical support center, addressing the common questions and troubleshooting scenarios encountered in the field. Our focus is not just on what to do, but on why specific strategies are effective, grounding our protocols in fundamental chemical and physical principles.

Part 1: Troubleshooting Frothing & Foam Formation

Frothing, or the formation of a stable foam, is a common physical phenomenon that can have severe consequences in a chemical reactor, leading to overflow, poor mixing, inaccurate temperature control, and contamination of overhead equipment.[1][2] Understanding its root causes is the first step toward effective mitigation.

Q1: Why is my reaction mixture foaming, and what are the underlying principles?

Answer: Foam is a dispersion of a gas in a liquid, where the gas bubbles are stabilized and prevented from coalescing by a thin liquid film called a lamella.[1] For a stable foam to form, two conditions must be met:

• Gas Introduction: A gas must be introduced into the liquid. This can be unintentional, such as air being entrapped by vigorous agitation, or an intended consequence of the reaction itself, such as the evolution of CO₂ during the decomposition of an intermediate.[1][3]

• Surface Tension Reduction: The liquid must contain surface-active agents (surfactants) that lower the surface tension between the gas and the liquid.[4][5] These molecules adsorb at the gas-liquid interface, creating a film that stabilizes the bubbles.[4][6] In many organic syntheses, impurities, certain reagents, or even the products themselves can act as unintended surfactants.

The consequences of uncontrolled foaming range from inconvenient to hazardous, including batch volume overflow, reduced reactor capacity, compromised product quality due to entrapped air, and potential safety risks.[2][7]

Caption: Logic diagram of foam formation and control strategies.

Q2: What are the first steps to control foaming without adding chemical agents?

Answer: Before introducing a potential contaminant like an anti-foaming agent, mechanical and operational adjustments should be your first line of defense. These methods aim to either reduce gas entrapment or provide physical space to contain the foam.

• Reduce Agitation Speed: High agitator speeds can create a deep vortex, pulling headspace gas into the liquid.[2] Reducing the speed can minimize this effect. However, this must be balanced against the need for adequate mixing.

• Optimize Impeller Position/Type: Positioning the mixer blade off-center can reduce the size of the vortex.[2] Using a low-shear impeller, if the process allows, can also be beneficial.

• Increase Reactor Headspace: Ensure the reaction volume does not exceed 60-70% of the vessel's total volume. This provides physical space for the foam to rise and collapse without overflowing.

• Apply Vacuum: For reactions that are not sensitive to pressure changes, processing under a partial vacuum is a highly effective method. Applying a vacuum removes entrapped air and causes bubbles to expand and rupture more quickly.[2]

Q3: When should I use an anti-foaming agent, and how do I choose the right one?

Answer: If mechanical methods are insufficient or compromise the reaction, a chemical anti-foaming agent (or defoamer) is the next logical step. While the terms are often used interchangeably, an anti-foamer prevents foam from forming, while a defoamer destroys existing foam.[8][9]

The selection of an agent is critical, as it must be effective at low concentrations without interfering with your reaction chemistry or complicating downstream purification. The two main categories are silicone-based and organic (non-silicone) agents.[8][10]

Parameter	Silicone-Based Anti-Foams	Organic (Non-Silicone) Anti-Foams
Mechanism	Low surface tension allows rapid spreading over the foam lamella, creating a "lens" that mechanically ruptures the bubble wall.	Generally insoluble oils or fatty acid derivatives that displace the stabilizing surfactants at the interface, weakening the foam structure.[9]
Advantages	Highly effective at very low concentrations (ppm level), chemically inert, high thermal stability.[8]	Often biodegradable, can be easier to remove, less likely to cause issues like "fish eyes" in coating applications.[11]
Disadvantages	Can be difficult to filter/remove completely, may interfere with certain catalytic processes or downstream applications (e.g., coatings).	Generally require higher concentrations than silicone agents, may have limited effectiveness in extreme pH or temperature conditions.
Common Types	Polydimethylsiloxanes (PDMS) emulsions.	Mineral oils, vegetable oils, fatty alcohols, polypropylene-based polyethers.[9][10][11]

Selection Principle: The ideal anti-foaming agent should be insoluble in your reaction medium but easily dispersible.[9] Always start with the lowest possible concentration and conduct a small-scale compatibility test to ensure it does not negatively impact your reaction yield or purity.

Part 2: Minimizing Isocyanic Acid (HNCO) Loss

Isocyanic acid (HNCO) is a valuable yet highly reactive intermediate. Its loss through side reactions not only reduces yield but can also lead to the formation of problematic impurities, such as insoluble ureas or trimers, complicating product isolation and purification.

Q4: What are the primary chemical pathways that lead to the loss of isocyanic acid?

Answer: Isocyanic acid is a weak acid (pKa ≈ 3.7) and a potent electrophile.[12][13] Its instability in many synthetic environments is primarily due to three competing reaction pathways:

• Hydrolysis: This is often the most significant loss pathway in the presence of water. HNCO reacts with water to form an unstable carbamic acid intermediate, which rapidly decomposes into ammonia and carbon dioxide.[13] The resulting ammonia can then react with another molecule of HNCO in a carbamylation reaction to form urea, consuming a second equivalent of your starting material.[13]

• Oligomerization (Trimerization): At high concentrations or elevated temperatures, HNCO can self-condense to form a stable, cyclic trimer known as cyanuric acid.[13] This is a common pathway for loss, especially during storage or in concentrated solutions.

• Unwanted Carbamylation: HNCO will readily react with any nucleophiles present in the reaction mixture. While the intended reaction might be with a specific alcohol or amine, it can also react with nucleophilic solvents, impurities, or even the desired product (e.g., reacting with a urethane to form an allophanate).[13][14]

Caption: Major chemical pathways contributing to isocyanic acid loss.

Q5: How do I optimize reaction conditions to preserve isocyanic acid?

Answer: Controlling the reaction environment is paramount. The stability of HNCO is highly sensitive to temperature, moisture, catalysts, and concentration.

Parameter	Effect on HNCO Loss	Scientific Rationale & Recommended Action
Water Content	High Impact: Significantly accelerates loss.	Water is a direct reactant in the hydrolysis pathway.[13] Action: Use anhydrous solvents and reagents. Dry all glassware thoroughly and conduct the reaction under an inert atmosphere (e.g., Nitrogen, Argon).
Temperature	High Impact: Increases rate of all loss pathways.	Side reactions like trimerization and allophanate formation are often promoted at elevated temperatures.[14] Action: Maintain the lowest practical reaction temperature that allows for a reasonable rate of the desired reaction.
Catalysts / pH	High Impact: Basic impurities are potent catalysts.	Basic compounds (e.g., tertiary amines, phosphines) can catalyze the trimerization of the isocyanate group.[15] Action: Purify reagents to remove basic impurities. Use non-basic catalysts where possible or carefully control catalyst loading.
Concentration	Moderate Impact: Higher concentration favors oligomerization.	Trimerization is a self-condensation reaction, the rate of which increases with higher concentrations of HNCO.[13] Action: Maintain the HNCO in a dilute solution in an inert solvent.[13] If possible, generate HNCO in situ or add it slowly to the reaction mixture to keep the instantaneous concentration low.

Q6: My isocyanate solution has turned cloudy/formed a precipitate. What is happening and how can I fix it?

Answer: The formation of turbidity or a precipitate in an isocyanate solution is a classic sign of dimerization or trimerization.[15] Aromatic isocyanates, in particular, can self-react to form uretidione dimers or isocyanurate trimers.[14][15] These oligomers are often less soluble than the monomer and will precipitate out of solution, effectively reducing the concentration of your active reagent.[15]

Troubleshooting Steps:

• Confirmation: The identity of the precipitate can be confirmed using analytical techniques. An FT-IR spectrum will show characteristic absorption bands for the dimer or trimer that are distinct from the monomer's isocyanate peak (~2270 cm⁻¹). HPLC analysis can also be used to separate and identify the monomer from oligomeric species.[15]

• Prevention: This issue is almost always tied to storage and handling.

  • Storage: Store isocyanates in a cool, dry place under an inert atmosphere. Avoid elevated temperatures.

  • Purity: Ensure the isocyanate is free from catalytic impurities, especially bases.[15] If necessary, distill or recrystallize the isocyanate before use.

  • Solvent Choice: Store as a dilute solution in a dry, inert solvent like toluene or certain chlorinated hydrocarbons.[13]

Experimental Protocol: Screening of Anti-Foaming Agents

This protocol provides a general workflow for selecting and optimizing the use of an anti-foaming agent for a lab-scale reaction.

Objective: To identify an effective anti-foaming agent and determine its minimum effective concentration without impacting reaction performance.

Materials:

• Reaction setup (e.g., 100 mL round-bottom flask, magnetic stirrer, condenser)

• Candidate anti-foaming agents (e.g., a silicone-based emulsion and an organic-based agent)

• Micropipette or syringe for accurate dosing

• Your standard reaction reagents and solvents

Methodology:

• Establish a Baseline:

  • Run your standard reaction protocol without any anti-foaming agent.

  • Carefully observe and record the maximum foam height and the time it takes for the foam to collapse (if it does). This is your negative control.

• Prepare Stock Solutions:

  • Prepare a 1% (w/v) stock solution of each candidate anti-foaming agent in a solvent that is compatible with your reaction but does not contain surfactants (e.g., toluene, isopropanol).

• Initial Screening:

  • Set up several parallel reactions under identical conditions.

  • To each reaction, add a starting concentration of an anti-foaming agent. A good starting point is 100 ppm (e.g., add 10 µL of the 1% stock solution to a 10 mL reaction volume).

  • Add the agent before the foam-generating step begins to test its anti-foaming properties.

  • Observe the foam level. If 100 ppm is ineffective, incrementally increase the concentration (e.g., to 250 ppm, 500 ppm) in subsequent trials until control is achieved.

• Optimization:

  • Once an effective agent and a working concentration are identified, perform a dose-response experiment to find the minimum effective concentration. Test concentrations at, below, and slightly above the level found in Step 3.

  • The optimal dose is the lowest concentration that provides adequate foam control throughout the reaction.

• Validate for Reaction Impact:

  • Run the reaction to completion using the optimal concentration of the selected anti-foaming agent.

  • Analyze the product yield and purity (e.g., via HPLC, NMR, or LC-MS) and compare it to the baseline run (without agent).

  • Ensure there are no new impurity peaks and that the product is easily purified. If the agent interferes with the reaction, a different type of agent should be screened.

References

• Gas Phase Reaction of Isocyanic Acid: Kinetics, Mechanisms, and Formation of Isopropyl Aminocarbonyl. ACS Omega. Available at: [Link]

• Isocyanic acid (HNCO) and its fate in the atmosphere: a review. RSC Publishing. Available at: [Link]

• Gas Phase Reaction of Isocyanic Acid: Kinetics, Mechanisms, and Formation of Isopropyl Aminocarbonyl | ACS Omega. ACS Publications. Available at: [Link]

• GUIDE TO HANDLING ISOCYANATES. Safe Work Australia. Available at: [Link]

• Atmospheric chemical loss processes of isocyanic acid (HNCO): a combined theoretical kinetic and global modelling study. ResearchGate. Available at: [Link]

• Solubility and solution-phase chemistry of isocyanic acid, methyl isocyanate, and cyanogen halides. Atmospheric Chemistry and Physics. Available at: [Link]

• Isocyanic acid. Wikipedia. Available at: [Link]

• Atmospheric chemical loss processes of isocyanic acid (HNCO): a combined theoretical kinetic and global modelling study. ESM Project. Available at: [Link]

• A Simpler Way to Reduce Foam from Industrial Chemical Production. AZoM.com. Available at: [Link]

• Causes and Cures for 6 Common Types of Foaming in Water Resource Recovery. NEWEA. Available at: [Link]

• Impact of temperature and surfactant addition on milk foams. ResearchGate. Available at: [Link]

• Understanding the Mechanisms of Natural Anti-Foaming Agents: How Do They Work? Rimpro. Available at: [Link]

• Determination of isocyanic acid in air. Journal of Environmental Monitoring. Available at: [Link]

• How to avoid the trimerization of Isocyanate-functionalized prepolymers? ResearchGate. Available at: [Link]

• Avoiding Foam Formation. Kluthe Magazine. Available at: [Link]

• MS 2.04 Surfactants. Barista Hustle. Available at: [Link]

• Method for Measuring Isocyanates in Stationary Source Emissions. EPA. Available at: [Link]

• What Causes Foaming In Wastewater Treatment Plants. Samco Tech. Available at: [Link]

• Isocyanates - Overview. Occupational Safety and Health Administration (OSHA). Available at: [Link]

• Reduce foaming and air entrapment during mixing. ROSS Mixers. Available at: [Link]

• Latte Foams | Practical Surfactants Science. Prof Steven Abbott. Available at: [Link]

• What are the most common causes of foam formation in bioreactors, and how can they be mitigated? ResearchGate. Available at: [Link]

• An ammonia and isocyanic acid measuring method for soot containing exhaust gases. ResearchGate. Available at: [Link]

• Defoamer. Wikipedia. Available at: [Link]

• Surfactants in Milk Foam. YouTube. Available at: [Link]

• Reducing High-Molecular-Weight Oligomers in Biobased Pentamethylene Diisocyanate Trimers. Industrial & Engineering Chemistry Research. Available at: [Link]

• Isocyanates Hazards and Safety Measures – Guide for Employers. Safework Health. Available at: [Link]

• Foams in Wastewater Treatment Plants: From Causes to Control Methods. MDPI. Available at: [Link]

• Isocyanate Exposure: Health Risks & Safety Precautions. Chemscape. Available at: [Link]

• Aluminium-catalysed isocyanate trimerization, enhanced by exploiting a dynamic coordination sphere. Chemical Communications. Available at: [Link]

• Understanding Foaming in Water & Wastewater Treatment Plants. AOS Treatment Solutions. Available at: [Link]

• An Easy Guide to Understanding How Surfactants Work. IPC. Available at: [Link]

• Minimizing Foam and Air Bubbles in Cosmetic Mixing. LIENM. Available at: [Link]

• Analysis of Isocyanates Liquid Chromatography - Diode Array/MSD. EPA. Available at: [Link]

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• 5. Latte Foams | Practical Surfactants Science | Prof Steven Abbott [stevenabbott.co.uk]
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• 15. pdf.benchchem.com [pdf.benchchem.com]

Reference Data & Comparative Studies

A Comparative Guide to the Efficacy of (4-Cyanophenyl)urea-Containing Kinase Inhibitors

In the landscape of targeted cancer therapy, protein kinase inhibitors have emerged as a cornerstone of precision medicine. The urea moiety, and specifically the (4-cyanophenyl)urea structure, is a privileged scaffold in medicinal chemistry, recognized for its ability to form critical hydrogen bonds within the ATP-binding pocket of various kinases.[1][2] This guide provides an in-depth comparison of the efficacy of prominent kinase inhibitors that feature this core structure, with a focus on Sorafenib and its contemporaries, Regorafenib and Lenvatinib. We will delve into their biochemical potency, cellular activity, and the experimental methodologies used to evaluate them, offering a comprehensive resource for researchers in oncology and drug development.

The (4-Cyanophenyl)urea Moiety: A Key to Kinase Inhibition

The urea functional group serves as a potent hydrogen bond donor and acceptor, enabling strong and specific interactions with the hinge region of the kinase domain.[3] This interaction mimics the binding of the adenine portion of ATP, effectively blocking the enzyme's catalytic activity. The addition of a cyanophenyl group further enhances binding affinity and allows for synthetic modifications to tune selectivity and potency. Several FDA-approved multi-kinase inhibitors, including Sorafenib, Regorafenib, and Lenvatinib, incorporate this critical pharmacophore to target key signaling pathways involved in tumor growth and angiogenesis.[1][3]

Head-to-Head Comparison: Sorafenib, Regorafenib, and Lenvatinib

To provide a clear and objective comparison, we will evaluate these three inhibitors based on their primary kinase targets and their potency, as measured by the half-maximal inhibitory concentration (IC50) in biochemical assays. These values represent the concentration of the inhibitor required to reduce the activity of a specific kinase by 50% and are a fundamental measure of an inhibitor's potency.

Sorafenib, Regorafenib, and Lenvatinib are all classified as multi-kinase inhibitors, targeting multiple receptor tyrosine kinases (RTKs) involved in both oncogenic signaling and angiogenesis.[4] However, their specific target profiles and potencies exhibit important differences.

Kinase Target	Sorafenib IC50 (nM)	Regorafenib IC50 (nM)	Lenvatinib IC50 (nM)
VEGFR1	-	13[5]	4.7[6]
VEGFR2	90	4.2[5]	3.0[6]
VEGFR3	20	46[5]	2.3[6]
PDGFR-β	57	22[5]	29[6]
Raf-1	6	2.5[5]	-
B-Raf	22	28[7]	-
c-KIT	68	7[5]	85[6]
RET	-	1.5[5]	6.4[6]
FGFR1	580	202[8]	61[6]

Data compiled from multiple sources. Note that assay conditions can vary, leading to slight differences in reported IC50 values across studies.

Expert Insights:

• Lenvatinib demonstrates the most potent inhibition of the VEGFR family (VEGFR1-3), which are critical mediators of angiogenesis.[6] Its nanomolar efficacy against VEGFR2 and VEGFR3 is particularly noteworthy.[6]

• Regorafenib exhibits broad and potent activity against a range of angiogenic and stromal kinases, including VEGFRs, PDGFR-β, and FGFR1.[5][8] It also shows very strong inhibition of oncogenic kinases like RET and c-KIT.[5]

• Sorafenib is a powerful inhibitor of the Raf/MEK/ERK signaling pathway, with a very low IC50 value for Raf-1. It also potently inhibits key angiogenic receptors like VEGFR2/3 and PDGFR-β.

The choice of inhibitor is therefore dictated by the specific kinase dependencies of the cancer being studied. For tumors highly reliant on VEGFR-mediated angiogenesis, Lenvatinib may offer a more targeted approach. In contrast, for malignancies driven by Raf mutations, Sorafenib would be a more logical choice. Regorafenib's broad-spectrum activity makes it a candidate for cancers with complex or redundant signaling pathways.

While biochemical assays are crucial for determining direct inhibitory activity, cellular assays are essential to confirm that an inhibitor can effectively engage its target within a biological system and produce a desired outcome, such as inhibiting cell proliferation.

Inhibitor	Cell Line	Assay Type	Cellular IC50
Sorafenib	Colo-205 (B-Raf V600E)	pERK Inhibition	4,000 nM[9]
Regorafenib	HUVEC (VEGF-stimulated)	Proliferation	~3 nM[8]
Lenvatinib	RO82-W-1 (Thyroid)	Proliferation	3,800 nM[10]
Lenvatinib	ATC (Anaplastic Thyroid)	Proliferation	19,000 nM (19 µM)[11]

Expert Insights: The data reveals a critical concept in drug development: the distinction between biochemical potency and cellular efficacy.

• Regorafenib's potent inhibition of VEGFR2 in biochemical assays translates directly to potent anti-proliferative effects in HUVECs, a cell line dependent on VEGF signaling.[8]

• Sorafenib's cellular IC50 for inhibiting phosphorylated ERK (pERK) in a B-Raf mutant colon cancer cell line is in the micromolar range, significantly higher than its nanomolar biochemical IC50 against B-Raf itself.[9] This discrepancy can be attributed to numerous factors within the cell, including off-target effects, drug efflux pumps, and the complexity of the signaling network.

• Lenvatinib shows varied cellular efficacy depending on the cancer cell type, with a much higher IC50 in anaplastic thyroid cancer cells compared to another thyroid cancer line, highlighting the importance of matching the inhibitor to the specific genetic context of the tumor.[10][11]

Key Experimental Workflows

To ensure the trustworthiness and reproducibility of efficacy data, standardized and well-validated experimental protocols are paramount. Below are detailed methodologies for the core assays used to compare kinase inhibitors.

This assay directly measures the ability of a compound to inhibit the enzymatic activity of a purified kinase. The ADP-Glo™ Kinase Assay is a common, non-radioactive method.

Causality Behind Experimental Choices: The principle is to quantify kinase activity by measuring the amount of ADP produced.[12] The assay is performed at the Km value for ATP to ensure the inhibitor is competing under physiologically relevant conditions. A "no-enzyme" control is essential to normalize for any background signal.[12]

Experimental Workflow Diagram

Caption: Workflow for a typical biochemical kinase inhibition assay.

Step-by-Step Protocol: [13]

• Compound Plating: Prepare serial dilutions of the test inhibitors (e.g., (4-cyanophenyl)urea derivatives) in a 96- or 384-well plate. Include a DMSO-only control.

• Enzyme Addition: Add the purified kinase enzyme to each well.

• Pre-incubation: Incubate the plate for 15 minutes at room temperature to allow the inhibitor to bind to the kinase.[12]

• Reaction Initiation: Add a mixture of the kinase-specific substrate and ATP to start the reaction.

• Reaction Incubation: Allow the reaction to proceed for 1-2 hours at room temperature.

• Reaction Termination: Add ADP-Glo™ Reagent to stop the kinase reaction and deplete the remaining ATP.

• Signal Generation: Add Kinase Detection Reagent to convert the ADP produced into ATP, which then drives a luciferase reaction, generating a luminescent signal.

• Data Acquisition: Measure the luminescence using a plate reader. The signal intensity is directly proportional to the amount of ADP produced and thus, the kinase activity.

• Analysis: Plot the luminescence signal against the inhibitor concentration and fit the data to a dose-response curve to determine the IC50 value.

This colorimetric assay measures the metabolic activity of cells, which serves as an indicator of cell viability and proliferation.[14]

Causality Behind Experimental Choices: The assay relies on the ability of mitochondrial dehydrogenases in living cells to reduce the yellow tetrazolium salt (MTT) to purple formazan crystals.[15] The amount of formazan produced is proportional to the number of viable cells. A solubilization step is required because the formazan product is insoluble in aqueous media.[16]

Step-by-Step Protocol: [16][17]

• Cell Seeding: Plate cells (e.g., a cancer cell line known to express the target kinase) in a 96-well plate and allow them to adhere overnight.

• Compound Treatment: Treat the cells with various concentrations of the kinase inhibitors for a predetermined period (e.g., 48-72 hours).

• MTT Addition: Add MTT solution to each well to a final concentration of approximately 0.5 mg/mL and incubate for 3-4 hours at 37°C.[16]

• Solubilization: Carefully remove the media and add a solubilizing agent (e.g., DMSO or acidified isopropanol) to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance of the solution at a wavelength of 570-590 nm using a microplate reader.

• Analysis: Normalize the absorbance values to the untreated control cells and plot against inhibitor concentration to calculate the cellular IC50.

Western blotting is used to detect the phosphorylation status of a target kinase or its downstream substrates, providing direct evidence of target engagement and pathway inhibition within the cell.[18]

Causality Behind Experimental Choices: Inhibiting a kinase should lead to a decrease in the phosphorylation of its downstream targets. For example, inhibiting Raf kinase should decrease the phosphorylation of MEK and ERK.[19] We use antibodies specific to both the phosphorylated form and the total protein to ensure that any observed decrease in the phospho-signal is due to inhibition, not a reduction in the total amount of protein.[20]

Signaling Pathway Diagram

Caption: Simplified MAPK signaling pathway showing inhibition points.

Step-by-Step Protocol: [21]

• Cell Treatment & Lysis: Treat cells with the inhibitor for a short period (e.g., 1-2 hours). Wash the cells with ice-cold PBS and lyse them in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of each lysate using a BCA or Bradford assay.

• SDS-PAGE: Separate 20-30 µg of protein from each sample by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

• Protein Transfer: Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.

• Blocking: Block the membrane for 1 hour at room temperature in a blocking buffer (e.g., 5% non-fat milk or BSA in TBST) to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with a primary antibody specific for the phosphorylated target protein (e.g., anti-phospho-ERK) overnight at 4°C.

• Secondary Antibody Incubation: Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Add an enhanced chemiluminescence (ECL) substrate and visualize the protein bands using an imaging system.

• Stripping and Re-probing: To confirm equal protein loading, the membrane can be stripped and re-probed with an antibody against the total (non-phosphorylated) protein.[18]

Conclusion and Future Perspectives

Inhibitors containing the (4-cyanophenyl)urea scaffold, such as Sorafenib, Regorafenib, and Lenvatinib, are potent multi-targeted agents with significant clinical utility. Their efficacy is a function of their specific kinase inhibition profiles and the genetic makeup of the tumor. Lenvatinib shows superior potency against VEGFRs, while Sorafenib is a formidable Raf inhibitor. Regorafenib offers a broad-spectrum approach, targeting a wide array of angiogenic, stromal, and oncogenic kinases.

The rigorous application of the biochemical and cellular assays detailed in this guide is essential for the preclinical evaluation of novel kinase inhibitors. Future research should focus on developing next-generation (4-cyanophenyl)urea derivatives with improved selectivity to minimize off-target effects and enhance therapeutic windows. Furthermore, combining these inhibitors with other targeted therapies or immunotherapies holds the promise of overcoming resistance and achieving more durable responses in patients.

References

• Structure-Guided Design of Benzothiazole and Benzimidazole- Based Urea Derivatives Curtailing Oncogenic Signaling via. American Chemical Society. Available at: [Link]

• Quinazoline-urea, new protein kinase inhibitors in treatment of prostate cancer. PubMed. Available at: [Link]

• How Does a Biochemical Kinase Assay Work?. BellBrook Labs. Available at: [Link]

• Chemical structure of the kinase inhibitors based on aryl-urea moiety... ResearchGate. Available at: [Link]

• IC 50 values of ragorafenib for various targets determined by in vitro studies. ResearchGate. Available at: [Link]

• Preclinical overview of sorafenib, a multikinase inhibitor that targets both Raf and VEGF and PDGF receptor tyrosine kinase signaling. PubMed Central. Available at: [Link]

• Targeting kinases with anilinopyrimidines: Discovery of N-phenyl-N'-[4-(pyrimidin-4-ylamino)phenyl]urea derivatives as selective inhibitors of class III receptor tyrosine kinase subfamily. ResearchGate. Available at: [Link]

• Lenvatinib, a molecule with versatile application: from preclinical evidence to future development in anti-cancer treatment. PubMed Central. Available at: [Link]

• Optimizing Biochemical Assays for Kinase Activity in Drug Discovery. Celtarys Research. Available at: [Link]

• The IC 50 values of Lenvatinib on HCC cells. ResearchGate. Available at: [Link]

• Evolution of regorafenib from bench to bedside in colorectal cancer: Is it an attractive option or merely a “me too” drug?. PubMed Central. Available at: [Link]

• Measurement of constitutive MAPK and PI3K/AKT signaling activity in human cancer cell lines. PubMed Central. Available at: [Link]

• Urea derivatives of STI571 as inhibitors of Bcr-Abl and PDGFR kinases. PubMed. Available at: [Link]

• New Treatments in Renal Cancer: The AhR Ligands. MDPI. Available at: [Link]

• Western blotting time-course dataset for the MAPK/ERK pathway 20. ResearchGate. Available at: [Link]

• IC50 values (μM) for sorafenib, BMS-8 and Derivatives 13-33. ResearchGate. Available at: [Link]

• Protein kinase inhibitors from the urea class. ResearchGate. Available at: [Link]

• Lenvatinib exhibits antineoplastic activity in anaplastic thyroid cancer in vitro and in vivo. Spandidos Publications. Available at: [Link]

• Biochemical kinase assay to improve potency and selectivity. Domainex. Available at: [Link]

• Antitumor Activity of Lenvatinib (E7080): An Angiogenesis Inhibitor That Targets Multiple Receptor Tyrosine Kinases in Preclinical Human Thyroid Cancer Models. PubMed Central. Available at: [Link]

• Cell Viability Assays - Assay Guidance Manual. NCBI Bookshelf. Available at: [Link]

• Urea-based anticancer agents. Exploring 100-years of research with an eye to the future. ScienceDirect. Available at: [Link]

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A Comprehensive Guide to the Structure-Activity Relationship of (4-Cyanophenyl)urea Derivatives as Kinase Inhibitors

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern medicinal chemistry, the urea scaffold has emerged as a privileged structure, integral to the design of numerous therapeutic agents. Among these, (4-cyanophenyl)urea derivatives have garnered significant attention, particularly as potent inhibitors of various protein kinases implicated in cancer and other diseases. This guide provides an in-depth analysis of the structure-activity relationships (SAR) of this class of compounds, offering a comparative perspective on their performance, detailed experimental protocols, and insights into their molecular interactions.

The Urea Moiety: A Cornerstone of Kinase Inhibition

The urea functional group's ability to form multiple, stable hydrogen bonds with protein targets is central to its utility in drug design. In the context of kinase inhibition, the diaryl urea motif, particularly exemplified by the multi-kinase inhibitor sorafenib, has proven to be a highly effective pharmacophore. These compounds typically target the ATP-binding site of kinases, interfering with the signaling pathways that drive cell proliferation and survival.[1]

Structure-Activity Relationship (SAR) of (4-Cyanophenyl)urea Derivatives

The biological activity of (4-cyanophenyl)urea derivatives is exquisitely sensitive to the nature and position of substituents on the aryl rings. The 4-cyanophenyl group itself is a key feature, with the cyano group often engaging in crucial interactions within the kinase active site.

Key Structural Features and Their Impact on Activity:

• The (4-Cyanophenyl) Group: The nitrile moiety is a strong hydrogen bond acceptor and can interact with key amino acid residues in the kinase hinge region or other parts of the ATP-binding pocket. Its position at the para-position of the phenyl ring is often optimal for orienting the molecule for effective binding.

• The Second Aryl Ring: The nature of the second aryl ring and its substituents is a critical determinant of both potency and selectivity.

  • Electron-Withdrawing Groups: Substituents like trifluoromethyl (-CF3) and chloro (-Cl) on the second phenyl ring are frequently associated with enhanced inhibitory activity. For instance, the presence of a 4-chloro-3-(trifluoromethyl)phenyl group is a common feature in potent kinase inhibitors.

  • Positional Isomerism: The position of substituents on the second aryl ring significantly impacts activity. Generally, meta and para substitutions are more favorable than ortho substitutions, which can introduce steric hindrance.[2]

  • Heterocyclic Rings: Replacing the second phenyl ring with a heterocyclic scaffold, such as pyridine or quinazoline, can modulate the compound's properties, including solubility and binding interactions, and can lead to potent inhibitors of kinases like EGFR and VEGFR-2.[1][3]

The following table summarizes the structure-activity relationship of a series of diaryl urea derivatives, highlighting the impact of substitutions on their inhibitory activity against key cancer-related kinases.

Compound	R Group (on second phenyl ring)	Target Kinase	IC50 (nM)	Reference
Sorafenib	4-chloro-3-(trifluoromethyl)	B-Raf	22	[2]
Sorafenib	4-chloro-3-(trifluoromethyl)	VEGFR-2	90	[2]
Compound 1	4-chloro	VEGFR-2	14	[3]
Compound 2	4-bromo	VEGFR-2	14	[3]
Compound 3	3-trifluoromethyl	VEGFR-2	79	[3]
Compound 5a	4-aminoquinazolinyl	EGFR	56	[1]

Caption: Comparative inhibitory activities (IC50) of selected diaryl urea derivatives.

Performance Comparison with Alternative Kinase Inhibitors

(4-Cyanophenyl)urea derivatives are often benchmarked against established kinase inhibitors like sorafenib. While sorafenib itself is a diaryl urea derivative, novel analogs incorporating the (4-cyanophenyl)urea scaffold are continuously being developed to improve upon its potency, selectivity, and pharmacokinetic profile.

For instance, certain 4-anilinoquinazoline-urea hybrids have demonstrated superior or comparable inhibitory activity against EGFR and VEGFR-2 compared to sorafenib.[3] The rationale behind these modifications is often to enhance interactions with specific sub-pockets of the kinase active site or to improve drug-like properties.

Molecular Interactions and Binding Modes

Molecular docking studies have provided valuable insights into the binding modes of (4-cyanophenyl)urea derivatives within the active sites of kinases like VEGFR-2 and B-Raf.[4][5]

A common binding pattern involves the urea moiety forming key hydrogen bonds with conserved amino acid residues in the hinge region of the kinase. The two NH groups of the urea typically act as hydrogen bond donors, while the carbonyl oxygen can act as a hydrogen bond acceptor. The (4-cyanophenyl) group often extends into a hydrophobic pocket, with the cyano group potentially forming a hydrogen bond with a backbone amide. The second aryl ring explores another hydrophobic region, and its substituents can form additional interactions that enhance binding affinity and selectivity.

Caption: Generalized binding mode of (4-cyanophenyl)urea derivatives.

Experimental Protocols

Synthesis of N-(4-cyanophenyl)-N'-(aryl)urea Derivatives

The synthesis of N,N'-disubstituted ureas is commonly achieved through the reaction of an isocyanate with a primary or secondary amine.[6]

Caption: Synthetic workflow for N-(4-cyanophenyl)-N'-(aryl)urea derivatives.

Step-by-Step Protocol for the Synthesis of a Representative N-(4-cyanophenyl)-N'-(4-chloro-3-(trifluoromethyl)phenyl)urea (analogous to Sorafenib core):

• Preparation of the Isocyanate:

  • To a solution of 4-chloro-3-(trifluoromethyl)aniline (1.0 eq) in an anhydrous solvent such as dichloromethane (DCM) or toluene, add triphosgene (0.4 eq) or another phosgene equivalent.

  • The reaction is typically carried out in the presence of a non-nucleophilic base, like triethylamine (TEA), to neutralize the HCl generated.

  • The reaction mixture is stirred at room temperature or heated to reflux until the starting amine is consumed (monitored by TLC or LC-MS).

• Urea Formation:

  • In a separate flask, dissolve 4-amino-benzonitrile (1.0 eq) in an anhydrous solvent like DCM.

  • To this solution, add the freshly prepared isocyanate solution dropwise at room temperature.

  • The reaction is usually rapid and often results in the precipitation of the urea product.

  • Stir the reaction mixture for a few hours to ensure complete reaction.

• Work-up and Purification:

  • The precipitated product is collected by filtration and washed with a suitable solvent (e.g., cold DCM or diethyl ether) to remove any unreacted starting materials.

  • If the product does not precipitate, the reaction mixture is washed with water and brine, dried over anhydrous sodium sulfate, and the solvent is removed under reduced pressure.

  • The crude product can be further purified by recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexanes) or by column chromatography on silica gel.

• Characterization:

  • The structure and purity of the final compound are confirmed by spectroscopic methods such as ¹H NMR, ¹³C NMR, and mass spectrometry (MS).[7]

In Vitro Kinase Inhibition Assay

The inhibitory activity of the synthesized compounds against specific kinases is determined using an in vitro kinase assay.

Step-by-Step Protocol:

• Reagent Preparation:

  • Prepare a stock solution of the test compound in 100% DMSO.

  • Prepare the kinase, substrate, and ATP solutions in a suitable kinase assay buffer.

• Assay Procedure:

  • In a 96-well or 384-well plate, add the kinase and the test compound at various concentrations.

  • Incubate for a short period to allow the compound to bind to the kinase.

  • Initiate the kinase reaction by adding a mixture of the substrate and ATP.

  • Allow the reaction to proceed for a predetermined time at a specific temperature (e.g., 30 °C).

• Detection:

  • Stop the reaction and measure the kinase activity. This can be done using various methods, such as radiometric assays (measuring the incorporation of ³²P-ATP into the substrate) or non-radioactive methods like fluorescence-based assays that detect the amount of ADP produced.

• Data Analysis:

  • The percentage of kinase inhibition is calculated for each compound concentration.

  • The IC50 value (the concentration of the inhibitor required to reduce the enzyme activity by 50%) is determined by plotting the percentage of inhibition against the logarithm of the inhibitor concentration and fitting the data to a sigmoidal dose-response curve.

Cell Viability (MTT) Assay

The cytotoxic effect of the compounds on cancer cell lines is often evaluated using the MTT assay.

Step-by-Step Protocol:

• Cell Seeding:

  • Seed the desired cancer cell line in a 96-well plate at a suitable density and allow them to adhere overnight.

• Compound Treatment:

  • Treat the cells with various concentrations of the test compounds (and a vehicle control, typically DMSO) and incubate for a specific period (e.g., 48 or 72 hours).

• MTT Addition:

  • Add a solution of MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) to each well and incubate for a few hours. Living cells with active mitochondrial dehydrogenases will reduce the yellow MTT to purple formazan crystals.

• Formazan Solubilization:

  • Remove the medium and add a solubilizing agent, such as DMSO or a solution of isopropanol with HCl, to dissolve the formazan crystals.

• Absorbance Measurement:

  • Measure the absorbance of the resulting purple solution using a microplate reader at a wavelength of approximately 570 nm.

• Data Analysis:

  • The cell viability is expressed as a percentage of the vehicle-treated control.

  • The IC50 value (the concentration of the compound that causes 50% inhibition of cell growth) is calculated from the dose-response curve.

Conclusion

(4-Cyanophenyl)urea derivatives represent a promising class of kinase inhibitors with significant potential for the development of novel anticancer therapies. A thorough understanding of their structure-activity relationships is paramount for the rational design of new analogs with improved potency, selectivity, and pharmacological properties. The experimental protocols outlined in this guide provide a framework for the synthesis and evaluation of these compounds, facilitating further research and development in this exciting area of medicinal chemistry. The continuous exploration of this chemical space, guided by SAR and molecular modeling, holds the key to unlocking the next generation of targeted cancer therapeutics.

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A Researcher's Guide to the Validation of (4-Cyanophenyl)urea as a Putative Urease Inhibitor

For researchers, scientists, and professionals in drug development, the identification and validation of novel enzyme inhibitors is a cornerstone of therapeutic advancement. This guide provides an in-depth, technical comparison and a hypothetical validation workflow for (4-cyanophenyl)urea as a specific inhibitor of urease. By synthesizing established principles of enzymology with practical, field-proven methodologies, we will explore the causal logic behind experimental design and the rigorous standards required for scientific integrity.

Introduction: The Significance of Urease Inhibition

Urease (EC 3.5.1.5) is a nickel-containing metalloenzyme that catalyzes the hydrolysis of urea into ammonia and carbon dioxide.[1] This enzymatic activity is a significant virulence factor for several pathogenic bacteria, most notably Helicobacter pylori, where the production of ammonia helps the bacterium survive the acidic environment of the stomach, leading to conditions like peptic ulcers and gastric cancer.[1] In agriculture, the rapid breakdown of urea-based fertilizers by soil urease leads to substantial nitrogen loss through ammonia volatilization, reducing crop yields and causing environmental pollution.[2]

The development of potent and specific urease inhibitors is therefore of great interest in both medicine and agriculture.[3] Urea derivatives are a logical starting point for inhibitor design due to their structural similarity to the native substrate.[3][4] This guide uses (4-cyanophenyl)urea as a candidate molecule to illustrate the comprehensive validation process required to establish a compound as a specific enzyme inhibitor.

The Competitive Landscape: Benchmarking Inhibitor Potency

Before embarking on the validation of a novel compound, it is crucial to understand the potency of existing inhibitors. This provides a benchmark against which the performance of (4-cyanophenyl)urea can be objectively compared. The half-maximal inhibitory concentration (IC50) is a common metric for inhibitor potency.

Compound	Type	Target Organism/Enzyme Source	IC50 (µM)	Reference(s)
Thiourea	Standard Inhibitor	Jack Bean Urease	21.86 - 27.5	[5][6]
Acetohydroxamic Acid (AHA)	Standard Inhibitor	Bacillus pasteurii Urease	46.27 - 320.70	[6][7]
Hydroxyurea	Standard Inhibitor	Jack Bean Urease	100.0	[8]
N-(n-Butyl)thiophosphoric triamide (NBPT)	Commercial Inhibitor	Soil Urease	Widely used, specific IC50 varies	[3]
3,3'-Methylenebis-4-hydroxycoumarin	Experimental Inhibitor	Not Specified	15.01
Morin Analogue (4f)	Experimental Inhibitor	Helicobacter pylori Urease	4.08 - 6.20	[8]
Oxadiazolone Derivative (39a)	Experimental Inhibitor	Helicobacter pylori Urease	1.2	[6]

This table is a representative sample and not exhaustive.

A Hypothetical Validation Workflow for (4-Cyanophenyl)urea

The following sections outline a rigorous, self-validating experimental workflow to assess the potential of (4-cyanophenyl)urea as a urease inhibitor.

Rationale for Investigation

(4-Cyanophenyl)urea possesses the core urea structure, making it a candidate for interaction with the urease active site. The cyanophenyl group introduces both aromatic and electron-withdrawing properties that could influence its binding affinity and specificity compared to urea itself. However, it is noteworthy that some studies have reported poor urease inhibition by compounds containing a cyano functional group, making experimental validation essential.[5]

Experimental Design: In Vitro Urease Inhibition Assay

The foundational experiment is the in vitro determination of the IC50 value. The most common method is a spectrophotometric assay that measures the rate of ammonia production.[1][9]

Workflow Diagram:

Experimental workflow for the in vitro urease inhibition assay.

Step-by-Step Protocol:

• Reagent Preparation:

  • Enzyme: Jack bean urease is commonly used and commercially available. Prepare a stock solution (e.g., 1 mg/mL) in 100 mM phosphate buffer (pH ~7.0).[9][10]

  • Substrate: Prepare a urea solution (e.g., 400 µM) in the same phosphate buffer.[1]

  • Test Compound: Prepare a stock solution of (4-cyanophenyl)urea in a suitable solvent like DMSO. Perform serial dilutions to create a range of concentrations to be tested.

  • Standard Inhibitor: Prepare serial dilutions of a known inhibitor like thiourea or acetohydroxamic acid to serve as a positive control.[1]

  • Colorimetric Reagents:

    • Reagent A (Phenol Reagent): Dissolve phenol and sodium nitroprusside in distilled water.[1]

    • Reagent B (Alkaline Hypochlorite Reagent): Dissolve sodium hydroxide and add sodium hypochlorite in distilled water.[1]

• Assay Procedure (96-well plate format):

  • To each well, add 5 µL of the test compound solution or standard inhibitor. For the negative control (100% enzyme activity), add 5 µL of the solvent (e.g., DMSO).

  • Add 55 µL of the urea solution to each well.

  • Pre-incubate the plate at 30°C for 15 minutes.[9]

  • Initiate the reaction by adding 25 µL of the urease enzyme solution to all wells except the blank.

  • Incubate the plate at 37°C for 30 minutes.[10]

  • Stop the reaction and begin color development by adding 50 µL of Reagent A followed by 50 µL of Reagent B to each well.

  • Incubate for an additional 30 minutes at 37°C to allow for color development.[10]

  • Measure the absorbance at approximately 625 nm using a microplate reader.[10]

Data Analysis and Interpretation

• Calculate Percentage Inhibition: The percentage of urease inhibition is calculated using the following formula: % Inhibition = [1 - (ODtest / ODcontrol)] x 100[9]

• Determine IC50 Value: Plot the percentage inhibition against the logarithm of the inhibitor concentration. The IC50 value is the concentration of the inhibitor that results in 50% inhibition of the enzyme activity, determined by non-linear regression analysis.

• Interpretation: The calculated IC50 value for (4-cyanophenyl)urea would be directly compared to the values of the standard inhibitors (thiourea, acetohydroxamic acid) run in the same assay and to the literature values in the comparative table. A low micromolar or even nanomolar IC50 value would suggest potent inhibition, warranting further investigation.

Determining Specificity and Mechanism of Action

A low IC50 value is promising, but it does not confirm specificity. The following experiments are critical to validate the mechanism and selectivity of the inhibitor.

Kinetic Analysis (Mechanism of Inhibition):

To determine if the inhibition is competitive, non-competitive, or uncompetitive, the urease activity assay is performed with varying concentrations of both the substrate (urea) and the inhibitor ((4-cyanophenyl)urea). The data are then plotted on a Lineweaver-Burk plot (1/velocity vs. 1/[substrate]).[11]

• Competitive Inhibition: Lines intersect on the y-axis.

• Non-competitive Inhibition: Lines intersect on the x-axis.

• Uncompetitive Inhibition: Lines are parallel.

This provides insight into whether the inhibitor binds to the active site or an allosteric site.[11]

Counter-Screening for Specificity:

To ensure (4-cyanophenyl)urea is not a promiscuous inhibitor, it should be tested against a panel of other enzymes, particularly other hydrolases. A lack of activity against these other enzymes would provide strong evidence for its specificity for urease.

Urease in Pathogenesis: The Helicobacter pylori Context

Understanding the biological role of the target enzyme provides context for the importance of its inhibition. In the case of H. pylori, urease is critical for its survival and colonization of the gastric mucosa.

Role of Urease in H. pylori Pathogenesis and Point of Inhibition.

Conclusion

This guide outlines a comprehensive and scientifically rigorous framework for the validation of a novel enzyme inhibitor, using (4-cyanophenyl)urea as a case study for the inhibition of urease. The process begins with benchmarking against known inhibitors, proceeds through meticulous in vitro kinetic analysis to determine potency and mechanism, and culminates in specificity testing. Each step is designed to be self-validating, ensuring that the resulting data is robust and reliable. By adhering to these principles of Expertise, Experience, and Trustworthiness, researchers can confidently assess the therapeutic or agricultural potential of new chemical entities.

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A Researcher's Guide to Navigating the Off-Target Landscape of (4-Cyanophenyl)urea Derivatives

In the landscape of modern drug discovery, the (4-cyanophenyl)urea scaffold has emerged as a cornerstone for the development of potent kinase inhibitors. Molecules such as Sorafenib and Regorafenib, both built upon this chemical framework, have become established therapies in oncology by targeting key kinases in angiogenesis and cell proliferation pathways. However, the clinical utility of these and other related derivatives is often a double-edged sword, with therapeutic efficacy shadowed by a complex profile of off-target effects. Understanding, predicting, and systematically assessing these off-target interactions is not merely a regulatory hurdle but a scientific imperative for developing safer, more effective therapeutics.

This guide provides an in-depth comparison of the off-target profiles of representative (4-cyanophenyl)urea derivatives against alternative kinase inhibitors. We will delve into the causality behind experimental choices for assessing these effects and provide detailed, field-proven protocols for key assays. Our objective is to equip researchers, scientists, and drug development professionals with the necessary framework to rigorously evaluate their own compounds and make informed decisions in the journey from bench to bedside.

The Promiscuity of a Privileged Scaffold: Understanding Off-Target Effects

The diaryl urea moiety is exceptionally adept at forming key hydrogen bond interactions within the ATP-binding pocket of protein kinases.[1][2] Specifically, it can act as a hydrogen bond donor and acceptor, mimicking the hinge-binding motif of ATP. This inherent binding capability, while powerful, is not infinitely specific. The human kinome consists of over 500 kinases, many of which share conserved features in their ATP-binding sites. Consequently, inhibitors designed for one kinase often exhibit activity against a host of others, leading to a cascade of unintended biological consequences.

For (4-cyanophenyl)urea derivatives like Sorafenib and Regorafenib, their primary targets include the RAF family kinases (BRAF, c-RAF) and receptor tyrosine kinases (RTKs) involved in angiogenesis, such as Vascular Endothelial Growth Factor Receptors (VEGFRs) and Platelet-Derived Growth Factor Receptors (PDGFRs).[3][4] However, their clinical side-effect profiles—manifesting as hand-foot skin reaction, hypertension, and diarrhea—are often attributed to the inhibition of a wider array of kinases, including c-KIT, RET, and others.[1][5] This highlights the critical need for comprehensive off-target profiling early in the drug discovery process.

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Caption: Workflow for assessing off-target effects.

Comparative Kinase Inhibition Profiles

To contextualize the off-target liabilities of (4-cyanophenyl)urea derivatives, it is instructive to compare their kinome profiles against inhibitors with different chemical scaffolds but similar primary targets. Here, we compare the multi-kinase inhibitors Sorafenib and Regorafenib with more selective, non-urea-based BRAF inhibitors like Vemurafenib and Dabrafenib.

Kinase Target	Sorafenib (IC50, nM)	Regorafenib (IC50, nM)	Vemurafenib (IC50, nM)	Dabrafenib (IC50, nM)
Primary Targets
BRAF (V600E)	22	28	13-31	0.8
c-RAF	6	1.5-2.5	6.7-48	5
VEGFR2	90	4.2	>10,000	>10,000
Key Off-Targets
VEGFR1	-	13	-	-
VEGFR3	-	46	-	-
PDGFRβ	57	22	>10,000	>10,000
c-KIT	68	7	>10,000	>10,000
RET	-	1.5	-	-
FGFR1	580	-	-	-
SRC Family (FGR)	-	-	63	-
CDK16	-	-	-	Potent
NEK9	-	-	-	Potent

Data compiled from multiple sources.[3][4][6][7][8][9][10] IC50 values can vary based on assay conditions.

This data clearly illustrates the multi-targeted nature of the (4-cyanophenyl)urea derivatives Sorafenib and Regorafenib, with potent activity against a broad spectrum of kinases involved in angiogenesis and cell proliferation. In contrast, Vemurafenib and Dabrafenib, which lack the urea scaffold, exhibit much greater selectivity for the RAF kinase family. While this selectivity can be advantageous, it's important to note that even "selective" inhibitors have off-target effects. For instance, Vemurafenib inhibits other kinases like SRMS and FGR at nanomolar concentrations, and Dabrafenib has been shown to potently inhibit CDK16 and NEK9.[7][9] Furthermore, selective BRAF inhibitors are known to cause paradoxical activation of the MAPK pathway in BRAF wild-type cells, leading to secondary malignancies like cutaneous squamous cell carcinoma, an off-target effect not typically associated with the broader-spectrum urea-based drugs.[11][12]

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Caption: Comparison of target profiles and off-target effects.

A Framework for Rigorous Off-Target Assessment

A comprehensive assessment of off-target effects requires a multi-pronged approach, moving from broad, high-throughput screens to more focused, functional assays. This tiered strategy allows for the efficient identification of potential liabilities and provides deeper mechanistic insights.

Tier 1: Broad Kinome Profiling

The logical first step is to understand a compound's interaction across the human kinome. This provides a global view of selectivity and identifies the most potent off-target interactions.

Featured Protocol: Competition Binding Kinase Assay (e.g., KINOMEscan™)

This technology provides a quantitative measure of inhibitor binding to a large panel of kinases. The principle relies on competition between the test compound and a known, immobilized ligand for the kinase active site.

• Causality and Rationale: This assay is chosen for its breadth (often >450 kinases) and its quantitative output (dissociation constant, Kd), which allows for a direct comparison of binding affinities across the kinome.[13] It is performed in a cell-free system, which isolates the direct interaction between the compound and the kinase, avoiding the complexities of cellular uptake, metabolism, and signaling cascades.

• Step-by-Step Methodology:

  • Immobilization: A proprietary ligand is immobilized on a solid support (e.g., beads).

  • Kinase Binding: Each kinase from the panel is individually combined with the ligand-coated beads, leading to binding.

  • Competition: The test compound is added at a fixed concentration (e.g., 1 µM for initial screening) to compete with the immobilized ligand for binding to the kinase.

  • Quantification: The amount of kinase bound to the beads is quantified, typically using quantitative PCR (qPCR) with primers specific to a DNA tag linked to each kinase. A lower amount of bound kinase indicates stronger competition from the test compound.

  • Data Analysis: The results are often expressed as a percentage of control (%Ctrl), where a lower percentage signifies stronger binding. For hits below a certain threshold (e.g., <10% Ctrl), a full dose-response curve is generated to determine the dissociation constant (Kd).

Tier 2: Profiling Against Other Major Target Classes

While kinases are common off-targets for (4-cyanophenyl)urea derivatives, a thorough safety assessment must also consider other major drug target families, namely G-Protein Coupled Receptors (GPCRs) and ion channels.[14][15]

Featured Protocol 1: GPCR Radioligand Binding Assay

This "gold standard" method assesses a compound's ability to displace a known radioactive ligand ('radioligand') from a GPCR.[16][17]

• Causality and Rationale: GPCRs represent the largest family of cell surface receptors and are targets for a significant portion of approved drugs.[16] Unintended interactions can lead to a wide range of adverse effects, from cardiovascular to CNS-related issues. Radioligand binding is a direct, robust, and highly sensitive method to detect such interactions.

• Step-by-Step Methodology:

  • Membrane Preparation: Cell membranes expressing the target GPCR are prepared from recombinant cell lines or native tissues. Protein concentration is quantified (e.g., via BCA assay).

  • Assay Setup: In a 96-well plate, the cell membranes are incubated with a specific radioligand (e.g., ³H- or ¹²⁵I-labeled) at a concentration near its Kd.

  • Competition: The test compound is added across a range of concentrations. A known non-radioactive ligand is used to define non-specific binding.

  • Incubation: The plate is incubated to allow the binding to reach equilibrium.

  • Separation: The reaction is terminated by rapid vacuum filtration through a filter mat, which traps the membranes (and any bound radioligand) while unbound radioligand passes through.

  • Detection: The radioactivity retained on the filter is measured using a scintillation counter.

  • Data Analysis: The data is plotted as percent specific binding versus compound concentration. A competition curve is fitted to determine the IC50, which is then converted to a Ki (inhibition constant) using the Cheng-Prusoff equation.

Featured Protocol 2: Automated Patch-Clamp (APC) for Ion Channel Screening

APC technology has revolutionized ion channel drug discovery by enabling high-throughput electrophysiological measurements.[6]

• Causality and Rationale: Ion channels are critical for neuronal signaling, cardiac function, and muscle contraction. Off-target inhibition, particularly of the hERG potassium channel, is a major cause of drug-induced cardiac arrhythmias.[14] APC provides functional data on ion channel activity, which is more predictive of in vivo effects than simple binding assays.

• Step-by-Step Methodology:

  • Cell Preparation: A suspension of cells stably expressing the ion channel of interest is prepared.

  • Chip Priming: A multi-well plate containing microfluidic channels and apertures (the "chip") is primed with intracellular and extracellular solutions.

  • Cell Sealing: Cells are automatically guided to the apertures, and a high-resistance "giga-seal" is formed between the cell membrane and the chip surface, isolating a small patch of the membrane.

  • Whole-Cell Configuration: A negative pressure pulse is applied to rupture the membrane patch, establishing electrical access to the entire cell (whole-cell configuration).

  • Voltage Clamp & Compound Application: A specific voltage protocol is applied to elicit ion channel currents. The test compound is then perfused, and changes in the current (e.g., inhibition, activation) are recorded.

  • Data Analysis: The peak current is measured before and after compound application. A dose-response curve is generated to determine the IC50 for channel block.

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Caption: A tiered approach to off-target profiling.

Conclusion: A Path to More Selective Therapeutics

The (4-cyanophenyl)urea scaffold remains a valuable starting point for the design of potent kinase inhibitors. However, the inherent promiscuity of this structural class necessitates a rigorous and systematic approach to off-target liability assessment. By employing a tiered screening strategy—starting with broad kinome profiling and progressing to functional assays across key target families like GPCRs and ion channels—researchers can build a comprehensive safety profile of their lead candidates.

Comparing these profiles to alternative, non-urea-based inhibitors provides crucial context, revealing the trade-offs between broad-spectrum activity and target selectivity. Ultimately, a deep understanding of a compound's polypharmacology, grounded in robust experimental data, is the key to navigating the complex landscape of off-target effects and successfully developing the next generation of safer, more effective medicines.

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A Senior Application Scientist's Guide to Comparative Molecular Docking of (4-cyanophenyl)urea with Protein Kinase Targets

Authored for Researchers, Scientists, and Drug Development Professionals

In the landscape of modern drug discovery, particularly in the realm of oncology, protein kinases stand out as critical targets.[1] The urea scaffold represents a privileged pharmacophore in the design of kinase inhibitors, capable of forming key hydrogen bond interactions within the ATP-binding pocket.[2][3] This guide provides an in-depth, comparative analysis of molecular docking strategies for (4-cyanophenyl)urea, a representative urea-containing fragment, against two clinically relevant protein kinase targets: Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2) and p38 Mitogen-Activated Protein Kinase (p38 MAPK).

This document is structured to provide not just a protocol, but a field-proven perspective on why certain choices are made, how to ensure the trustworthiness of your results, and how different computational tools can yield varying perspectives on the same biological question. We will compare a widely accessible, open-source tool, AutoDock Vina, with a leading commercial platform, Schrödinger's Glide, to illustrate the spectrum of available methodologies.

Foundational Principles: Why Kinases and Why Urea?

VEGFR-2: This receptor tyrosine kinase is a principal mediator of angiogenesis, the formation of new blood vessels, a process essential for tumor growth and metastasis.[4] Inhibition of VEGFR-2 is a validated anti-cancer strategy, with several approved drugs, such as Sorafenib and Lenvatinib, featuring a diaryl urea moiety.[5][6] This moiety typically forms critical hydrogen bonds with the kinase hinge region (Cys917) and a conserved glutamate-aspartate pair (Glu883, Asp1044) in the DFG-out (inactive) conformation.[7]

p38 MAPK: This serine/threonine kinase is a key component of cellular signaling pathways that regulate inflammatory responses.[8] Dysregulation of p38 MAPK is implicated in inflammatory diseases and cancer. A distinct class of diaryl urea inhibitors has been shown to be highly potent and selective against p38 MAPK by binding to an allosteric site that is revealed only when the kinase adopts a specific DFG-out conformation. The urea group is instrumental in this interaction, forming hydrogen bonds with the backbone of Asp168 and the side chain of Glu71.

Our ligand of interest, (4-cyanophenyl)urea, serves as a foundational fragment. By studying its binding modes, we can understand the core interactions that can be elaborated upon to achieve higher potency and selectivity in more complex derivatives.

The Comparative Docking Workflow: A Conceptual Overview

A successful docking study is more than just running a piece of software; it's a multi-stage process where each step is critical for the validity of the final result. The process must be self-validating to be trustworthy.

Caption: A generalized workflow for a comparative molecular docking study.

Experimental Protocols: A Tale of Two Tools

Here, we detail the step-by-step methodologies for preparing our targets and ligand, and for running the docking simulations using both AutoDock Vina and Glide.

Target and Ligand Acquisition

• Target Protein Structures:

  • VEGFR-2: Download the crystal structure in complex with Sorafenib from the RCSB Protein Data Bank. PDB ID: 4ASD .[9] This structure provides an experimentally validated binding site and a co-crystallized urea-containing ligand, which is ideal for our validation step.

  • p38 MAPK: Download the crystal structure in complex with a diaryl urea inhibitor. PDB ID: 1KV1 .[10] This structure captures the DFG-out conformation crucial for this inhibitor class.

• Ligand Structure:

  • Obtain the 3D structure of (4-cyanophenyl)urea from the PubChem database (CID: 16227435). Download the structure in SDF format.

Ligand Preparation Protocol

The goal of ligand preparation is to generate a low-energy, 3D conformation with correct atom types and partial charges.

Caption: Step-by-step ligand preparation workflow.

• For AutoDock Vina:

  • Format Conversion & Hydrogenation: Use Open Babel or similar software to convert the downloaded SDF file to a MOL2 file and add hydrogens appropriate for a physiological pH of 7.4.

  • Charge & Atom Type Assignment: Load the MOL2 file into AutoDock Tools (ADT). ADT will automatically merge non-polar hydrogens and assign Gasteiger partial charges.

  • Torsion Definition: Define the rotatable bonds for the ligand using the "Ligand" -> "Torsion Tree" menu to allow for conformational flexibility during docking.

  • Output: Save the prepared ligand as a PDBQT file. This format contains the atomic coordinates, partial charges, and information about torsional degrees of freedom.

• For Schrödinger's Glide:

  • Import: Import the SDF file into the Maestro workspace.

  • LigPrep: Use the LigPrep tool. This is a comprehensive utility that performs multiple steps in a single, validated workflow.

    • It generates low-energy 3D conformations, corrects stereochemistry, adds hydrogens, and neutralizes or ionizes the ligand based on a specified pH range (e.g., 7.0 +/- 0.4).

    • It uses the OPLS force field for energy minimization and assigns partial charges.

  • Output: The output is a Maestro (.mae) file containing the prepared ligand conformer(s), ready for docking.

Protein Preparation Protocol

Protein preparation is a critical step to ensure the structure is clean, complete, and chemically correct for docking.[11]

Caption: Workflow for preparing a target protein for docking.

• For AutoDock Vina:

  • Clean PDB: Open the PDB file (e.g., 4ASD.pdb) in a molecular viewer or text editor. Remove all water molecules (HOH), co-solvents, and any protein chains not involved in the binding site. For this study, also remove the native ligand (Sorafenib). Save this as a new PDB file.

  • ADT Preparation: Load the cleaned PDB into AutoDock Tools.

  • Add Hydrogens: Add polar hydrogens only. This is a standard practice to reduce computational complexity while retaining key H-bonding capabilities.

  • Assign Charges: Compute and add Kollman charges, which are well-suited for proteins.

  • Output: Save the prepared protein as a PDBQT file.

• For Schrödinger's Glide:

  • Import: Import the PDB file into Maestro.

  • Protein Preparation Wizard: This is a guided workflow that automates the entire process.[12]

    • Preprocess: It automatically assigns bond orders, adds hydrogens, and can fill in missing side chains or small loops using Prime.

    • Review & Modify: It allows for the inspection of the structure, such as the protonation states of key residues like Histidine.

    • H-Bond Optimization: It systematically samples orientations of hydroxyl groups, thiol groups, and the protonation states of His, Asn, and Gln to optimize the hydrogen-bonding network.

    • Minimization: It performs a restrained, energy minimization of the structure to relieve any steric clashes introduced during preparation, without significantly altering the experimental coordinates.

  • Output: The wizard produces a prepared protein structure in a .mae file.

Docking and Validation Protocol

The core of the experiment involves defining the binding site and running the docking algorithm. A crucial self-validating step is to first re-dock the co-crystallized ligand and ensure the software can reproduce the experimental binding pose. A Root Mean Square Deviation (RMSD) of less than 2.0 Å between the docked pose and the crystal pose is generally considered a success.[7]

• For AutoDock Vina:

  • Grid Box Generation: In ADT, define a grid box that encompasses the entire binding site. For this study, the box should be centered on the position of the co-crystallized ligand (Sorafenib in 4ASD or the urea inhibitor in 1KV1). A typical size would be 25 x 25 x 25 Å.

  • Configuration File: Create a text file (config.txt) specifying the paths to the protein and ligand PDBQT files, and the center and dimensions of the grid box.

  • Validation (Redocking): First, dock the extracted and re-prepared co-crystallized ligand back into the receptor. Run Vina from the command line: vina --config config.txt --receptor protein.pdbqt --ligand native_ligand.pdbqt --out redocked_poses.pdbqt --log redocking_log.txt. Analyze the top-scoring pose and calculate the RMSD.

  • Docking (4-cyanophenyl)urea: Replace the ligand file in the configuration with your prepared (4-cyanophenyl)urea PDBQT file and run Vina again.

• For Schrödinger's Glide:

  • Receptor Grid Generation: Use the "Receptor Grid Generation" panel. The grid box is defined by picking the co-crystallized ligand. This automatically sets the center and size of the grid to be appropriate for the known active site.

  • Ligand Docking Panel: Open the "Ligand Docking" panel.[13]

  • Validation (Redocking): Select the prepared protein, the generated grid, and the prepared co-crystallized ligand. Use Standard Precision (SP) or Extra Precision (XP) mode. Glide's output includes the docked poses and a "GlideScore," where more negative values indicate stronger binding. The RMSD to the reference ligand is calculated automatically.

  • Docking (4-cyanophenyl)urea: Repeat the docking process, but select the prepared (4-cyanophenyl)urea as the ligand.

Comparative Analysis of Results

The output of a docking simulation is a set of poses for the ligand ranked by a scoring function. The analysis should be both quantitative and qualitative.

Quantitative Comparison

Summarize the key numerical results in a table. This allows for an objective, at-a-glance comparison of the performance of the ligand against each target and between the two docking programs.

Table 1: Comparative Docking Results for (4-cyanophenyl)urea

Target Protein	Docking Software	Top Pose Binding Affinity / Score	Key Hydrogen Bond Interactions (Residue, Distance Å)
VEGFR-2	AutoDock Vina	-7.2 kcal/mol (Example Value)	Cys917 (2.1 Å), Glu885 (2.5 Å)
(PDB: 4ASD)	Schrödinger Glide	-6.8 (GlideScore, Example Value)	Cys917 (2.0 Å), Asp1046 (2.8 Å)
p38 MAPK	AutoDock Vina	-6.9 kcal/mol (Example Value)	Glu71 (2.4 Å), Asp168 (2.9 Å)
(PDB: 1KV1)	Schrödinger Glide	-6.5 (GlideScore, Example Value)	Glu71 (2.3 Å), Asp168 (2.8 Å)

• Binding Affinity/Score: This value estimates the binding free energy (in kcal/mol for Vina) or provides a proprietary score (GlideScore) that ranks binding strength. While these absolute values are not directly comparable between different programs, they are crucial for ranking different ligands within the same study.

• Key Interactions: This is the most critical qualitative output. The presence of expected hydrogen bonds to key catalytic or hinge region residues provides strong evidence for a plausible binding mode.

Qualitative and Mechanistic Insights

VEGFR-2 Analysis: Both AutoDock Vina and Glide are expected to predict a binding mode where the urea moiety of (4-cyanophenyl)urea engages in hydrogen bonding within the kinase hinge region. A successful pose would show one of the urea N-H groups donating a hydrogen bond to the backbone carbonyl of Cys917 , and the urea carbonyl oxygen accepting a hydrogen bond from the backbone N-H of Asp1046 . The cyanophenyl group would likely be oriented towards the solvent-exposed region. Discrepancies between the programs might arise in the precise geometry of these bonds or the orientation of the phenyl ring.

p38 MAPK Analysis: For p38 MAPK in its DFG-out conformation, the docking should predict that the urea group bridges two key residues. One urea N-H should form a hydrogen bond with the side-chain carboxylate of Glu71 , while the urea carbonyl oxygen accepts a hydrogen bond from the backbone N-H of Asp168 . This "DFG-out" specific interaction is a hallmark of this class of inhibitors. The ability of each program to correctly identify this interaction pattern is a key measure of its performance for this specific target class.

Conclusion: A Scientist's Perspective

This comparative guide demonstrates that molecular docking is a powerful but nuanced tool. The choice of software can influence the outcome, with commercial packages like Glide offering streamlined, highly validated workflows, while open-source tools like AutoDock Vina provide flexibility and accessibility.

Crucially, neither tool provides a "correct" answer in isolation. The trustworthiness of a docking result comes from its self-validation (successful redocking of a native ligand) and its consistency with known structure-activity relationships and biochemical data. The ultimate goal is not just to generate a binding score but to develop a testable hypothesis about how a molecule interacts with its target. By comparing results from different algorithms, researchers can gain greater confidence in their predictions and make more informed decisions in the complex, iterative process of drug discovery.

References

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• Pharmapproach. (2023, November 25). Targeting Angiogenesis: A Comprehensive Review of VEGFR Inhibitors. Available from: [Link]

• ResearchGate. (2023, August 6). Pyrazole Urea-Based Inhibitors of p38 MAP Kinase: From Lead Compound to Clinical Candidate. Available from: [Link]

• Ross, G. (n.d.). Session 4: Introduction to in silico docking. University of Oxford. Available from: [Link]

• Liang Tong Lab. (n.d.). Inhibition of p38 MAP kinase by utilizing a novel allosteric binding site. Columbia University. Available from: [Link]

• Regan, J., et al. (n.d.). Pyrazole Urea-Based Inhibitors of p38 MAP Kinase: From Lead Compound to Clinical Candidate. Liang Tong Lab, Columbia University. Available from: [Link]

• Regan, J., et al. (2002). Pyrazole urea-based inhibitors of p38 MAP kinase: from lead compound to clinical candidate. Journal of Medicinal Chemistry, 45(14), 2994-3008. Available from: [Link]

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Safety & Regulatory Compliance

Navigating the Safe Handling of (4-cyanophenyl)urea: A Guide for Laboratory Professionals

For the researcher dedicated to advancing drug development, the integrity of your work and the safety of your team are paramount. This guide provides essential, immediate safety and logistical information for handling (4-cyanophenyl)urea. Moving beyond a simple checklist, this document explains the rationale behind each procedural step, empowering you to work with confidence and precision.

Immediate Safety Briefing: Understanding the Risks

Core Hazards to Consider:

• Inhalation Toxicity: Fine powders can be easily aerosolized, posing a respiratory hazard.

• Dermal Absorption: Similar compounds can be absorbed through the skin, leading to systemic toxicity.

• Ocular Irritation: As with most fine chemical powders, direct contact with eyes can cause serious irritation.

Given these potential hazards, a thorough risk assessment is the critical first step before any handling activity. The following guidance is built upon established safety protocols for analogous chemical structures and general laboratory best practices.

Personal Protective Equipment (PPE): Your Primary Line of Defense

The selection of appropriate PPE is not a one-size-fits-all approach; it must be tailored to the specific task at hand. The following table outlines the recommended PPE for various laboratory operations involving (4-cyanophenyl)urea.

Operation	Primary Engineering Control	Gloves	Eye/Face Protection	Respiratory Protection	Protective Clothing
Weighing and Aliquoting (Solid)	Chemical Fume Hood or Ventilated Balance Enclosure	Nitrile or Neoprene Gloves (double-gloving recommended)	Safety glasses with side shields or chemical splash goggles	N95/FFP2 respirator or higher, especially for larger quantities	Full-coverage lab coat
Solution Preparation	Chemical Fume Hood	Nitrile or Neoprene Gloves	Chemical splash goggles or a full-face shield	Recommended if significant aerosols are anticipated	Chemical-resistant apron over a lab coat
Reaction Monitoring & Work-up	Chemical Fume Hood	Nitrile or Neoprene Gloves	Chemical splash goggles	As needed based on the volatility of other reagents	Full-coverage lab coat

Causality in PPE Selection:

• Gloves: Nitrile or neoprene gloves provide good chemical resistance against a range of organic compounds. Double-gloving is a prudent measure to prevent exposure in case the outer glove is compromised. Always inspect gloves for any signs of degradation or punctures before use.

• Eye Protection: Safety glasses with side shields offer a baseline of protection. However, when splashing is a risk, such as during solution preparation, chemical splash goggles are required. A face shield worn over safety glasses provides an additional layer of protection.

• Respiratory Protection: The primary concern with solid (4-cyanophenyl)urea is the inhalation of fine dust particles. A properly fitted N95 or FFP2 respirator will provide adequate protection during weighing. For larger quantities or situations where dust generation cannot be well-controlled, a powered air-purifying respirator (PAPR) should be considered.

• Protective Clothing: A standard lab coat is sufficient for most small-scale operations. When handling larger quantities or in situations with a higher risk of splashes, a chemical-resistant apron should be worn over the lab coat.

Operational and Disposal Plans: A Step-by-Step Guide

Handling Procedure: From Vial to Reaction

• Preparation: Before handling the compound, ensure that the chemical fume hood is functioning correctly and that all necessary PPE is readily available. Prepare a designated waste container for contaminated materials.

• Weighing:

  • Perform all weighing operations within a chemical fume hood or a ventilated balance enclosure to minimize the risk of inhalation.

  • Use a spatula to carefully transfer the solid, avoiding any actions that could generate dust.

  • If any material is spilled, gently clean it with a damp paper towel (wet with a suitable solvent like isopropanol or ethanol) and place the towel in the designated solid waste container. Do not dry sweep, as this will aerosolize the powder.

• Dissolution:

  • Add the solvent to the vessel containing the weighed (4-cyanophenyl)urea slowly to avoid splashing.

  • If sonication or heating is required, ensure the vessel is appropriately sealed or equipped with a condenser to prevent the release of vapors.

Disposal Plan:

• Solid Waste: All disposable items contaminated with (4-cyanophenyl)urea, including gloves, weigh boats, and paper towels, must be placed in a clearly labeled hazardous waste container.

• Liquid Waste: Unused solutions and reaction mixtures containing (4-cyanophenyl)urea should be collected in a designated hazardous liquid waste container. Do not dispose of this material down the drain.

• All chemical waste should be disposed of in accordance with local, state, and federal regulations.

Emergency Procedures: Be Prepared

• Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes. Remove contaminated clothing. Seek medical attention if irritation persists.

• Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

• Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek immediate medical attention.

• Ingestion: Do not induce vomiting. If the person is conscious, rinse their mouth with water and have them drink one or two glasses of water. Seek immediate medical attention.

Workflow for Safe Handling of (4-cyanophenyl)urea